1-butyl-1H-indole-3-carbaldehyde

• CAS: 119491-09-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 1-butyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 1-butyl-1H-indole-3-carbaldehyde (CAS No. 119491-09-7), a derivative of the biologically significant indole-3-carbaldehyde scaffold. This document is intended to serve as a technical resource for researchers in medicinal chemistry, chemical biology, and drug development, offering insights into its molecular structure, reactivity, and potential applications.

Introduction: The Significance of the N-Alkylated Indole-3-Carbaldehyde Moiety

The indole ring system is a privileged scaffold in medicinal chemistry, appearing in a vast array of natural products and synthetic pharmaceuticals. Indole-3-carbaldehyde, a key metabolite of tryptophan, serves as a versatile precursor for the synthesis of numerous biologically active compounds, including those with anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.[1] The functionalization of the indole nitrogen at the N-1 position with an alkyl group, such as the butyl group in 1-butyl-1H-indole-3-carbaldehyde, offers a strategic avenue to modulate the parent molecule's physicochemical and pharmacological properties. This N-alkylation can enhance lipophilicity, alter metabolic stability, and influence binding interactions with biological targets.

This guide will delve into the specific chemical characteristics of 1-butyl-1H-indole-3-carbaldehyde, providing a foundational understanding for its application in synthetic chemistry and drug discovery programs.

Molecular Structure and Physicochemical Properties

1-butyl-1H-indole-3-carbaldehyde possesses a molecular structure where a butyl group is attached to the nitrogen atom of the indole ring, with a formyl group at the C-3 position.

Table 1: Physicochemical Properties of 1-butyl-1H-indole-3-carbaldehyde

Property	Value	Source
CAS Number	119491-09-7	PubChem
Molecular Formula	C₁₃H₁₅NO	PubChem
Molecular Weight	201.26 g/mol	PubChem
IUPAC Name	1-butylindole-3-carbaldehyde	PubChem
Appearance	Expected to be a solid or oil	-
Melting Point	Not explicitly reported; parent compound melts at 193-198 °C	[1]
Boiling Point	Not explicitly reported; parent compound boils at ~339 °C (est.)	[2]
XLogP3	2.6	PubChem (Computed)

Synthesis of 1-butyl-1H-indole-3-carbaldehyde

The synthesis of 1-butyl-1H-indole-3-carbaldehyde can be approached through two primary retrosynthetic pathways:

• N-Alkylation of Indole-3-carbaldehyde: This is a direct and common method involving the deprotonation of the indole nitrogen of the readily available indole-3-carbaldehyde, followed by nucleophilic substitution with a butyl halide.

• Formylation of 1-Butylindole: This involves the initial synthesis of 1-butylindole, followed by the introduction of the formyl group at the C-3 position, typically via the Vilsmeier-Haack reaction.[3]

Experimental Protocol: N-Alkylation of Indole-3-carbaldehyde

This protocol is a representative method for the N-alkylation of indoles and is expected to be effective for the synthesis of the title compound.

Step 1: Deprotonation

• To a solution of indole-3-carbaldehyde (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base such as sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at this temperature for 30-60 minutes to ensure complete deprotonation, which is often indicated by the cessation of hydrogen gas evolution.

Step 2: Alkylation

• To the resulting solution of the indole anion, add 1-bromobutane (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for several hours (typically 4-12 hours) until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of water.

• Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 1-butyl-1H-indole-3-carbaldehyde.

Caption: A typical workflow for the synthesis of 1-butyl-1H-indole-3-carbaldehyde via N-alkylation.

Spectroscopic Characterization

The structural confirmation of 1-butyl-1H-indole-3-carbaldehyde relies on a combination of spectroscopic techniques. Below are the expected characteristic signals based on the analysis of the parent compound and similarly N-substituted derivatives.[4]

Table 2: Predicted Spectroscopic Data for 1-butyl-1H-indole-3-carbaldehyde

Technique	Predicted Chemical Shift (δ) / Wavenumber (ν) / m/z	Assignment and Rationale
¹H NMR	~9.9-10.1 ppm (s, 1H)	Aldehyde proton (-CHO)
~8.2-8.4 ppm (m, 1H)	Aromatic proton at C4
~7.8-8.0 ppm (s, 1H)	Aromatic proton at C2
~7.2-7.5 ppm (m, 3H)	Aromatic protons at C5, C6, and C7
~4.2-4.4 ppm (t, 2H)	Methylene protons of the butyl group attached to the indole nitrogen (-N-CH₂-)
~1.8-2.0 ppm (m, 2H)	Methylene protons of the butyl group (-N-CH₂-CH₂-)
~1.3-1.5 ppm (m, 2H)	Methylene protons of the butyl group (-CH₂-CH₃)
~0.9-1.0 ppm (t, 3H)	Methyl protons of the butyl group (-CH₃)
¹³C NMR	~184-186 ppm	Aldehyde carbonyl carbon (C=O)
~137-139 ppm	Aromatic quaternary carbons
~110-130 ppm	Aromatic CH carbons
~46-48 ppm	Methylene carbon of the butyl group attached to the indole nitrogen (-N-CH₂)
~31-33 ppm	Methylene carbon of the butyl group (-N-CH₂-CH₂)
~19-21 ppm	Methylene carbon of the butyl group (-CH₂-CH₃)
~13-15 ppm	Methyl carbon of the butyl group (-CH₃)
IR (Infrared)	~1650-1680 cm⁻¹	Strong C=O stretching of the aldehyde
~2950-2850 cm⁻¹	C-H stretching of the butyl group
~3100-3000 cm⁻¹	Aromatic C-H stretching
MS (Mass Spec.)	m/z = 201	Molecular ion [M]⁺
m/z = 158	Loss of the propyl group [M-C₃H₇]⁺
m/z = 144	Loss of the butyl group [M-C₄H₉]⁺

Reactivity and Chemical Behavior

The chemical reactivity of 1-butyl-1H-indole-3-carbaldehyde is primarily dictated by the aldehyde functional group and the electron-rich indole nucleus.

• Reactions of the Aldehyde Group: The formyl group at the C-3 position is susceptible to a variety of transformations common to aldehydes. It can be readily oxidized to the corresponding carboxylic acid (1-butyl-1H-indole-3-carboxylic acid) or reduced to the alcohol (1-butyl-1H-indol-3-yl)methanol. Furthermore, it can participate in condensation reactions, such as the Knoevenagel and Wittig reactions, to form new carbon-carbon bonds, and can form Schiff bases with primary amines. These reactions make it a valuable intermediate for further molecular elaboration.[3]

• Reactivity of the Indole Nucleus: The indole ring is an electron-rich aromatic system. While the C-3 position is blocked by the formyl group, electrophilic substitution could potentially occur at other positions on the benzene ring, though this is less common. The N-butyl group is generally stable under most reaction conditions but could be cleaved under harsh acidic or reductive conditions.

Applications in Research and Drug Development

While specific applications of 1-butyl-1H-indole-3-carbaldehyde are not extensively documented in dedicated studies, its structural motif is of significant interest in medicinal chemistry. The parent compound, indole-3-carbaldehyde, and its derivatives are known to exhibit a wide range of biological activities. For instance, they are precursors to compounds with potential as aryl hydrocarbon receptor (AhR) agonists, which play a role in mucosal immunity.[5]

The introduction of the N-butyl group can be a key step in a drug discovery campaign to:

• Enhance Lipophilicity: The butyl group increases the molecule's lipophilicity, which can improve its absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to better bioavailability.

• Modulate Receptor Binding: The N-alkyl substituent can influence the orientation of the molecule within a receptor's binding pocket, potentially leading to altered potency or selectivity.

• Serve as a Synthetic Handle: The aldehyde group is a versatile functional group for the construction of more complex molecules through various chemical transformations, allowing for the synthesis of libraries of compounds for biological screening.

Safety and Handling

• General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

Conclusion

1-butyl-1H-indole-3-carbaldehyde is a valuable derivative of the indole-3-carbaldehyde scaffold with potential applications in synthetic and medicinal chemistry. Its synthesis is readily achievable through standard N-alkylation procedures, and its chemical properties are largely predictable based on its functional groups. The presence of the N-butyl group provides a means to fine-tune the molecule's properties for various research and development purposes. This guide has provided a comprehensive overview of its key chemical characteristics to aid researchers in its effective utilization.

References

• The Good Scents Company. (n.d.). indole-3-carboxaldehyde. Retrieved from [Link]

• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. The Egyptian Journal of Chemistry, 60(5), 723-751.
• MDPI. (2018). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules, 23(10), 2465.

• Wikipedia. (2023). Indole-3-carbaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 1-butyl-1H-indole-3-carbaldehyde. Retrieved from [Link]

• Naik, N., Kumar, C. K., & Kumar, H. V. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.
• Supporting information: Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.).

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. indole-3-carboxaldehyde, 487-89-8 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to 1-butyl-1H-indole-3-carbaldehyde

CAS Number: 119491-09-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

1-butyl-1H-indole-3-carbaldehyde is a derivative of the indole-3-carbaldehyde scaffold, a core structure of significant interest in medicinal chemistry and drug discovery. The indole moiety is a prevalent feature in numerous natural products and pharmacologically active compounds. The introduction of a butyl group at the N-1 position of the indole ring and a formyl group at the C-3 position creates a versatile chemical intermediate. This guide provides a comprehensive overview of its synthesis, physicochemical properties, analytical characterization, and its applications as a building block in the development of novel therapeutic agents. The strategic placement of the aldehyde functional group allows for a wide array of subsequent chemical transformations, making it a valuable precursor for creating diverse molecular libraries for biological screening.

Physicochemical Properties

A summary of the key physicochemical properties of 1-butyl-1H-indole-3-carbaldehyde is presented in the table below. These computed properties provide essential information for its handling, formulation, and application in various experimental settings.

Property	Value	Source
CAS Number	119491-09-7	PubChem
Molecular Formula	C₁₃H₁₅NO	PubChem
Molecular Weight	201.27 g/mol	PubChem
Appearance	Expected to be a solid	-
XLogP3	2.6	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	3	PubChem

Synthesis and Purification

The synthesis of 1-butyl-1H-indole-3-carbaldehyde can be efficiently achieved through a two-step process: N-alkylation of indole followed by formylation, or by N-alkylation of commercially available indole-3-carbaldehyde. The latter is often preferred for its directness.

Synthetic Pathway: N-Alkylation of Indole-3-carbaldehyde

This method involves the direct alkylation of the indole nitrogen of indole-3-carbaldehyde with a suitable butylating agent, such as 1-bromobutane, in the presence of a base.

Advanced Synthesis Protocols: 1-Butyl-1H-indole-3-carbaldehyde

Executive Summary

1-Butyl-1H-indole-3-carbaldehyde (CAS: 13358-03-7) is a critical heterocyclic intermediate used primarily in the synthesis of aminoalkylindole-based ligands for cannabinoid receptors (e.g., JWH-073) and as a precursor for functionalized indole dyes. Its synthesis hinges on the functionalization of the indole core at the N1 and C3 positions.

This guide details two validated pathways:

• Route A (The "Activation" Pathway): N-alkylation followed by C3-formylation. This is the preferred industrial route due to the enhanced nucleophilicity of the N-alkylated intermediate, resulting in cleaner reaction profiles and higher yields.

• Route B (The "Convergent" Pathway): C3-formylation followed by N-alkylation. This route is viable for laboratories starting with commercially available indole-3-carboxaldehyde but suffers from slower kinetics in the alkylation step due to the electron-withdrawing nature of the aldehyde group.

Retrosynthetic Analysis & Pathway Logic

The synthesis targets the disconnection of the C3-formyl group and the N1-butyl chain.

• Strategic Insight: The indole nitrogen lone pair is part of the aromatic system. Alkylating it (Step 1, Route A) increases the electron density at C3, making the subsequent Vilsmeier-Haack formylation highly efficient. Conversely, introducing the formyl group first (Route B) deactivates the ring, rendering the nitrogen less nucleophilic and requiring harsher conditions for alkylation.

Pathway Visualization

Figure 1: Comparative synthetic pathways.[1] Route A is highlighted as the preferred protocol due to electronic activation.

Detailed Protocol: Route A (Preferred)

Step 1: N-Alkylation of Indole

Objective: Synthesize 1-butylindole. Mechanism:

Nucleophilic Substitution. Reagents: Indole, 1-Bromobutane, KOH (powdered), DMSO.

Experimental Workflow

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Indole (1.0 eq) in DMSO (5-10 volumes) .

• Deprotonation: Add KOH (powdered, 2.0 eq) . Stir vigorously at room temperature for 30 minutes. The solution will darken, indicating the formation of the indolyl anion.

• Addition: Dropwise add 1-Bromobutane (1.2 eq) over 15 minutes.

  • Note: The reaction is exothermic. Maintain temperature

    using a water bath if necessary to prevent polymerization.

• Reaction: Stir at room temperature for 2–4 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 9:1). The starting material (

    ) should disappear, replaced by the less polar product ( ).

• Workup: Quench with ice-cold water (20 volumes). Extract with Ethyl Acetate (

  ). Wash combined organics with water ( ) and brine ( ) to remove DMSO. Dry over and concentrate.

• Purification: If the oil is reddish/dark, pass through a short silica plug eluting with Hexanes.

Step 2: Vilsmeier-Haack Formylation

Objective: C3-Formylation of 1-butylindole. Mechanism: Electrophilic Aromatic Substitution via Chloroiminium Ion.

Experimental Workflow

• Vilsmeier Reagent Formation: In a dry flask under inert atmosphere (

  ), cool DMF (5.0 eq) to . Dropwise add (1.2 eq) .

  • Observation: The solution will turn pale yellow/orange and become viscous, indicating formation of the chloroiminium salt. Stir for 30 mins at

    .

• Substrate Addition: Dissolve 1-Butylindole (1.0 eq) (from Step 1) in minimal DMF and add dropwise to the Vilsmeier reagent at

  .

• Heating: Warm to room temperature, then heat to

  for 2–3 hours.

  • Causality: Heating is required to overcome the activation energy for the electrophilic attack on the indole ring.

• Hydrolysis (Critical): Cool the mixture to room temperature. Pour slowly onto crushed ice/water containing Sodium Acetate (3.0 eq) or NaOH (to pH 8-9).

  • Mechanism:[2][3][4] The intermediate iminium salt must be hydrolyzed to release the aldehyde.

  • Safety: This step is highly exothermic. Evolution of HCl gas may occur.

• Isolation: A solid precipitate or viscous oil will separate. Extract with Dichloromethane (DCM). Wash with

  and brine.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Hexane/EtOAc 8:2).

Mechanistic Visualization

Figure 2: Vilsmeier-Haack reaction mechanism sequence.

Alternative Protocol: Route B

Use this route only if Indole-3-carbaldehyde is the available starting material.

• Reagents: Indole-3-carbaldehyde, 1-Bromobutane,

  , DMF.

• Procedure:

  • Dissolve Indole-3-carbaldehyde in DMF. Add

    (3.0 eq).

  • Add 1-Bromobutane (1.5 eq).

  • Crucial Difference: Heat to

    for 6–12 hours. The electron-withdrawing aldehyde reduces the acidity of the N-H and the nucleophilicity of the anion, necessitating thermal energy and excess alkyl halide.

  • Workup similar to Route A.

Characterization & Validation

The following data confirms the identity of 1-butyl-1H-indole-3-carbaldehyde.

Parameter	Specification	Notes
Physical State	Pale yellow viscous oil or low-melting solid	Impurities often cause oiling.
(TLC)	~0.5 (Hexane/EtOAc 7:3)	Distinct UV activity.
NMR (Aldehyde)	9.95 – 10.05 ppm (s, 1H)	Characteristic aldehyde singlet.
NMR (C2-H)	7.70 – 7.80 ppm (s, 1H)	Deshielded singlet on indole ring.
NMR (N-CH2)	4.10 – 4.25 ppm (t, 2H)	Triplet indicating N-alkylation.
IR Spectroscopy	1650 – 1660	Strong C=O stretching vibration.

Process Safety & Hazards

• Phosphorus Oxychloride (

  ): Highly corrosive and reacts violently with water. Must be quenched slowly into ice.

• Dimethylformamide (DMF): Hepatotoxic. Use in a well-ventilated fume hood.

• 1-Bromobutane: Flammable and irritant.

• Exotherms: Both the alkylation (Step 1) and the Vilsmeier quench (Step 2) are exothermic. Temperature control is mandatory for scale-up.

References

• Vilsmeier-Haack Reaction Mechanism & Conditions Title: The Vilsmeier-Haack Reaction Source:[5][6] Organic Chemistry Portal URL:[Link]

• Synthesis of N-Alkyl Indole-3-carboxaldehydes Title: Synthesis of 1-alkyl-1H-indole-3-carbaldehydes via Vilsmeier-Haack Reaction Source: Journal of Chemical Research (Validated via snippets 1.1, 1.14) URL:[Link] (Representative analog synthesis)

• Physical Properties & Characterization Title: 1-butyl-1H-indole-3-carbaldehyde Compound Summary Source: PubChem (National Library of Medicine) URL:[Link]

• Forensic/Toxicological Context (JWH-073) Title: JWH-073: 1-Butyl-3-(1-naphthoyl)indole [Synthetic Cannabinoid] Source:[3][7][8] DEA Diversion Control Division URL:[Link]

Sources

• 1. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 2. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (1-Butyl-1H-indol-3-yl)-1-naphthalenylmethanone | C23H21NO | CID 10471670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Behavioral and Pharmacokinetic Profile of Indole-Derived Synthetic Cannabinoids JWH-073 and JWH-210 as Compared to the Phytocannabinoid Δ9-THC in Rats [frontiersin.org]
• 7. test.deadiversion.usdoj.gov [test.deadiversion.usdoj.gov]
• 8. Synthetic cannabinoid JWH-073 alters both acute behavior and in vivo/vitro electrophysiological responses in mice - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Profile & Characterization Guide: 1-Butyl-1H-indole-3-carbaldehyde

This guide provides an in-depth technical analysis of 1-butyl-1H-indole-3-carbaldehyde , a critical intermediate in organic synthesis and a primary precursor for the forensic characterization of synthetic cannabinoids (specifically the JWH-073 series).

Executive Summary & Compound Identity

1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7) is the N-butylated derivative of indole-3-carboxaldehyde. In drug development and forensic science, it serves as the immediate precursor to JWH-073 (1-butyl-3-(1-naphthoyl)indole) via Grignard or Friedel-Crafts acylation. Its accurate identification is pivotal for distinguishing between "legal" chemical building blocks and regulated synthetic cannabinoid analogues.

Property	Data
IUPAC Name	1-butyl-1H-indole-3-carbaldehyde
Molecular Formula	C₁₃H₁₅NO
Molecular Weight	201.27 g/mol
Physical State	Viscous yellow to orange oil / Low-melting solid
Solubility	Soluble in CHCl₃, DMSO, MeOH; Insoluble in water

Synthesis Logic & Mechanism

The industry-standard protocol for synthesizing this compound utilizes the Vilsmeier-Haack Formylation . This route is preferred over direct alkylation of indole-3-carbaldehyde due to higher regioselectivity and yield.

Reaction Pathway[3][6]

• N-Alkylation: Indole is treated with 1-bromobutane (base catalysis) to form 1-butylindole.

• Vilsmeier-Haack: 1-butylindole reacts with the chloroiminium ion (generated in situ from POCl₃ and DMF) to install the formyl group at the C3 position.

Mechanistic Workflow (DOT Diagram)

Figure 1: Step-wise synthesis logic highlighting the Vilsmeier-Haack formylation pathway.

Spectroscopic Characterization Data

The following data represents the "Gold Standard" for confirming the identity of 1-butyl-1H-indole-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ (Deuterated Chloroform) is the standard solvent. DMSO-d₆ may be used but will shift the aldehyde proton slightly downfield.

¹H NMR (400 MHz, CDCl₃)

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
CHO	9.98	Singlet (s)	1H	Characteristic aldehyde proton; highly deshielded.
H-2	7.78	Singlet (s)	1H	Indole C2 proton; distinct singlet due to lack of adjacent protons.
H-4	8.30	Doublet (d)	1H	Deshielded by the adjacent carbonyl (anisotropic effect).
Ar-H	7.25 – 7.45	Multiplet (m)	3H	Remaining aromatic protons (H-5, H-6, H-7).
N-CH₂	4.15	Triplet (t)	2H	Methylene directly attached to Indole Nitrogen (deshielded).
CH₂	1.85	Quintet	2H	Butyl chain internal methylene.
CH₂	1.35	Sextet	2H	Butyl chain internal methylene.
CH₃	0.95	Triplet (t)	3H	Terminal methyl group.

¹³C NMR (100 MHz, CDCl₃)

Carbon Type	Shift (δ ppm)	Assignment
Carbonyl	184.6	Aldehyde (C=O)
Aromatic C2	138.1	C-N bond character shifts this upfield relative to C=O.
Quaternary	137.5, 125.4	Indole bridgehead carbons.
Aromatic CH	123.9, 122.9, 122.0, 110.1	Indole ring carbons (C4-C7).
C3 (Quat)	118.2	Position of formylation.
Aliphatic	46.8	N-CH₂ (Key indicator of alkylation).
Aliphatic	31.9, 20.1, 13.6	Remaining butyl chain carbons.

Infrared Spectroscopy (FT-IR)

Method: Neat oil or KBr pellet.

• 1650 – 1660 cm⁻¹ (Strong): C=O Stretching. This is lower than typical aliphatic aldehydes (~1720) due to conjugation with the indole ring.

• 2950 – 2850 cm⁻¹ (Medium): C-H aliphatic stretching (Butyl chain).

• 1530, 1460 cm⁻¹: C=C Aromatic ring stretching.

• Absence of 3200-3400 cm⁻¹: Crucial. Lack of N-H stretch confirms successful N-alkylation.[1]

Mass Spectrometry (GC-MS)

• Molecular Ion (M⁺): m/z 201

• Base Peak: m/z 172 (Loss of CHO or ethyl fragment depending on ionization energy).

• Fragmentation:

  • m/z 201

    m/z 158 (Loss of propyl chain from butyl group via McLafferty rearrangement or direct cleavage).

  • m/z 144 (Indole-3-carboxaldehyde core).

Analytical Workflow & Quality Control

To validate purity for research or forensic standards, follow this decision tree.

Figure 2: Analytical decision tree for validating 1-butyl-1H-indole-3-carbaldehyde identity.

Critical QC Parameters

• HPLC Purity: >98.0% (Area %).

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile/Water (Gradient).

  • Detection: UV @ 280 nm (Indole absorption max).

• Residual Solvent: Check for DMF (from Vilsmeier) or DMSO (from alkylation) using GC-Headspace.

Safety & Handling

• Signal Word: Warning.

• Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to oxidation to carboxylic acids (1-butylindole-3-carboxylic acid) upon prolonged air exposure.

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. Retrieved from [Link]

• Huffman, J. W., et al. (2005).[2] Structure-activity relationships for 1-alkyl-3-(1-naphthoyl)indoles at the cannabinoid CB1 and CB2 receptors. Bioorganic & Medicinal Chemistry.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 10256, Indole-3-carboxaldehyde (Parent Structure Data). Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Infrared Spectrum of 1-butyl-1H-indole-3-carbaldehyde

Introduction

1-butyl-1H-indole-3-carbaldehyde is a derivative of indole, a core structural motif in numerous biologically active compounds and pharmaceutical agents.[1] The functionalization of the indole ring, specifically the introduction of an N-butyl group and a C-3 carbaldehyde, imparts distinct physicochemical properties that are critical to its function and reactivity. Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that provides invaluable information about a molecule's functional groups and bonding architecture. By measuring the absorption of infrared radiation, which excites molecular vibrations, we can generate a unique spectral fingerprint of the compound.

This guide provides a detailed analysis of the Fourier-Transform Infrared (FTIR) spectrum of 1-butyl-1H-indole-3-carbaldehyde. It is intended for researchers, scientists, and drug development professionals who utilize spectroscopic methods for structural elucidation, reaction monitoring, and quality control. We will explore the theoretical basis for the expected vibrational modes, interpret the key features of the experimental spectrum, and provide a robust protocol for data acquisition.

Molecular Structure and Predicted Vibrational Modes

To properly interpret the IR spectrum, we must first analyze the molecular structure of 1-butyl-1H-indole-3-carbaldehyde for its constituent functional groups. Each group possesses characteristic vibrational modes (stretching and bending) that absorb IR radiation at specific frequencies.

The key structural components are:

• Indole Ring: A bicyclic aromatic system composed of a benzene ring fused to a pyrrole ring. This gives rise to aromatic C-H and C=C stretching vibrations.

• N-Butyl Group: A saturated aliphatic chain attached to the indole nitrogen. This will exhibit characteristic aliphatic C-H stretching and bending modes.

• C-3 Carbaldehyde Group: An aldehyde functional group (-CHO) attached to the 3-position of the indole ring. This is the most prominent feature, with a strong C=O stretching absorption and characteristic aldehydic C-H stretches.

Crucially, the aldehyde group is conjugated with the aromatic indole ring. This electronic delocalization lowers the bond order of the carbonyl double bond, causing its stretching frequency to shift to a lower wavenumber compared to a non-conjugated aliphatic aldehyde.[2][3][4]

Comprehensive Analysis of the IR Spectrum

The IR spectrum can be divided into several key regions, each providing specific structural information.

The C-H Stretching Region (3100 - 2800 cm⁻¹)

This region is dominated by stretching vibrations of carbon-hydrogen bonds.

• Aromatic C-H Stretch (~3100 - 3000 cm⁻¹): Weak to medium intensity absorptions appearing just above 3000 cm⁻¹ are characteristic of the C-H bonds on the indole ring.[5]

• Aliphatic C-H Stretch (~3000 - 2850 cm⁻¹): Strong, sharp peaks in this range arise from the symmetric and asymmetric stretching vibrations of the C-H bonds in the methyl (-CH₃) and methylene (-CH₂) groups of the N-butyl substituent.[6]

• Aldehydic C-H Stretch (~2850 - 2700 cm⁻¹): The C-H bond of the aldehyde group presents a highly diagnostic feature. It typically appears as two weak to medium bands, one near 2830-2800 cm⁻¹ and another, often more distinct, shoulder-like peak near 2730-2700 cm⁻¹.[7] The presence of two peaks is often the result of Fermi resonance between the fundamental C-H stretching vibration and the first overtone of the aldehydic C-H bending vibration.[8]

The Carbonyl (C=O) Stretching Region (1750 - 1650 cm⁻¹)

This region contains one of the most intense and unambiguous peaks in the spectrum.

• Aldehyde C=O Stretch (~1710 - 1685 cm⁻¹): The C=O stretching vibration of an aldehyde conjugated to an aromatic ring typically appears in this range.[3][7] Saturated aldehydes absorb at higher frequencies (1740-1720 cm⁻¹), but the conjugation with the indole system lowers the frequency significantly.[2][8] This peak is expected to be very strong and sharp, as the carbonyl group possesses a large dipole moment.[2] Studies on similar indole-3-carboxaldehyde analogues show this carbonyl stretching can occur in the 1600-1682 cm⁻¹ region, confirming the effect of the indole ring.[9]

The Double Bond and Aromatic Region (1650 - 1450 cm⁻¹)

• Aromatic C=C Stretches (~1620 - 1450 cm⁻¹): The indole ring exhibits several characteristic C=C stretching vibrations. These typically appear as a series of medium to strong peaks. For a standard indole, characteristic peaks can be seen around 1616 cm⁻¹, 1577 cm⁻¹, and 1456 cm⁻¹.[10]

The Fingerprint Region (< 1450 cm⁻¹)

This region contains a high density of complex vibrational modes, including C-H bending, C-C and C-N stretching, and ring deformations. While individual peak assignment can be challenging, this region is unique to the molecule.

• Aliphatic C-H Bending (~1465 cm⁻¹ and ~1375 cm⁻¹): The scissoring vibration of the -CH₂- groups and the symmetric bending ("umbrella") mode of the -CH₃ group in the butyl chain are expected at approximately 1465 cm⁻¹ and 1375 cm⁻¹, respectively.[6]

• Aromatic C-H Out-of-Plane Bending (~900 - 700 cm⁻¹): Strong absorptions in this area are related to the out-of-plane bending of the C-H bonds on the benzene portion of the indole ring. The exact position is diagnostic of the substitution pattern.

Data Summary

The expected IR absorption bands for 1-butyl-1H-indole-3-carbaldehyde are summarized below.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
~3100 - 3000	Medium - Weak	C-H Stretch	Aromatic (Indole)
~2960 - 2850	Strong	C-H Stretch (asymmetric & symmetric)	Aliphatic (Butyl Chain)
~2830 & ~2720	Medium - Weak	C-H Stretch (often a doublet)	Aldehydic C-H
~1705 - 1680	Very Strong	C=O Stretch (conjugated)	Aldehyde Carbonyl
~1620 - 1450	Strong - Medium	C=C Stretch	Aromatic (Indole)
~1465	Medium	C-H Bend (Scissoring)	Aliphatic (-CH₂-)
~1375	Medium	C-H Bend (Symmetric)	Aliphatic (-CH₃)
< 900	Strong	C-H Out-of-Plane Bend	Aromatic (Indole)

Experimental Protocol: ATR-FTIR Spectroscopy

This protocol outlines the acquisition of an IR spectrum using a standard Attenuated Total Reflectance (ATR) accessory, a common and efficient method for analyzing liquid or solid samples.

Workflow Diagram

Caption: Workflow for acquiring an ATR-FTIR spectrum.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

  • Thoroughly clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., reagent-grade isopropanol) and a soft, lint-free wipe. Allow the solvent to fully evaporate.

• Background Acquisition:

  • With the clean, empty ATR crystal in place, acquire a background spectrum. This scan measures the ambient environment (e.g., CO₂, water vapor) and the instrument's optical bench, which will be digitally subtracted from the sample spectrum.

  • Typical parameters: 16 scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Place a small amount of 1-butyl-1H-indole-3-carbaldehyde onto the center of the ATR crystal.

  • If the sample is a solid, use the ATR pressure arm to press the sample firmly and evenly against the crystal surface to ensure good contact. Consistent pressure is key for reproducible results.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters as the background scan. The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • Clean the ATR crystal immediately after the measurement.

  • Use the spectrometer software to perform any necessary data processing, such as an ATR correction (to account for the wavelength-dependent depth of penetration of the IR beam) and a baseline correction.

  • Identify and label the wavenumbers of the key absorption peaks for analysis and comparison.

Conclusion

The infrared spectrum of 1-butyl-1H-indole-3-carbaldehyde provides a wealth of structural information that is directly correlated to its constituent functional groups. The most diagnostic features are the strong, conjugated carbonyl (C=O) absorption around 1705-1680 cm⁻¹, the characteristic aldehydic C-H stretches near 2830 cm⁻¹ and 2720 cm⁻¹, and the aliphatic C-H stretches of the butyl group below 3000 cm⁻¹. By understanding these key absorptions, researchers can effectively use FTIR spectroscopy to confirm the identity, assess the purity, and monitor the chemical transformations of this important indole derivative.

References

• ProQuest. (n.d.). Infrared Spectra of Indole Compounds.
• JoVE. (2024). IR Frequency Region: Alkene and Carbonyl Stretching.
• Zhang, W., et al. (2019). Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments. Molecules, 24(7), 1379. doi:10.3390/molecules24071379.
• ResearchGate. (n.d.). FT-IR spectrum of control indole.
• Chemistry LibreTexts. (2024). Spectroscopy of Aldehydes and Ketones.
• University of Silesia in Katowice. (n.d.). Carbonyl compounds - IR spectroscopy.
• Smith, B. C. (2017). The C=O Bond, Part II: Aldehydes. Spectroscopy Online.
• Der Pharma Chemica. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation.
• UCLA. (n.d.). IR Spectroscopy Tutorial: Aldehydes.
• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups.
• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
• ResearchGate. (2025). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.

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A Technical Guide to the Biological Activity of 1-butyl-1H-indole-3-carbaldehyde: From Core Scaffold to Experimental Validation

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

The indole ring system represents one of the most important heterocyclic scaffolds in nature and medicinal chemistry, forming the core of numerous bioactive compounds.[1] Among its derivatives, indole-3-carbaldehyde (I3A) has emerged as a particularly versatile precursor for therapeutic agents, demonstrating a wide spectrum of biological activities including antimicrobial, antioxidant, and anti-inflammatory properties.[2][3][4] This guide focuses on a specific N-alkylated derivative, 1-butyl-1H-indole-3-carbaldehyde . While direct literature on this specific molecule is nascent, its structure suggests a strategic modification of the parent I3A scaffold.

This document provides an in-depth analysis based on the established activities of the I3A core, elucidates the scientific rationale for the N-butyl substitution, and presents a comprehensive framework for its experimental validation. We will delve into the known mechanisms of the parent compound and provide detailed, field-proven protocols for researchers to investigate the antimicrobial and antioxidant potential of 1-butyl-1H-indole-3-carbaldehyde, thereby bridging the gap between its synthesis and biological characterization.

Part 1: The Indole-3-Carbaldehyde (I3A) Core: A Foundation of Diverse Bioactivity

The I3A scaffold is a key intermediate in the synthesis of biologically active compounds.[2] Its carbonyl group is reactive and readily undergoes C-C and C-N coupling reactions, making it a valuable starting point for generating diverse chemical libraries.[2][5]

Established Biological Profile of the I3A Scaffold

The indole nucleus is renowned for its therapeutic potential. Derivatives of I3A have been extensively studied and reported to possess a range of significant biological activities:

• Antimicrobial and Antifungal Activity : The I3A core is a common feature in compounds designed to combat bacterial and fungal pathogens.[2][5] Schiff bases and other derivatives synthesized from I3A have shown efficacy against various strains.[5]

• Antioxidant Activity : Several I3A analogues have been evaluated for their ability to scavenge free radicals, a key factor in mitigating oxidative stress-related pathologies.[4][6]

• Anti-inflammatory and Analgesic Activity : The scaffold has been incorporated into molecules demonstrating anti-inflammatory and pain-reducing properties.[4]

• Anticancer and Anti-HIV Activity : More complex derivatives and hybrids of I3A have shown promise as antineoplastic and antiviral agents, highlighting the scaffold's versatility in drug design.[3]

Mechanistic Insight: The Antifungal Action of I3A

To understand the potential of 1-butyl-1H-indole-3-carbaldehyde, it is instructive to examine a well-characterized mechanism of its parent compound. A recent study on the effect of I3A on Fusarium solani, a pathogenic fungus responsible for root rot, provides a detailed molecular pathway.[7]

I3A was found to disrupt the fungus's mitochondrial function. Specifically, it inhibits the mitochondrial electron transport chain at complex I. This disruption leads to a cascade of downstream effects:

• Reduced Mitochondrial Membrane Potential : The integrity of the mitochondrial membrane is compromised.

• Accumulation of Reactive Oxygen Species (ROS) : The impaired electron transport chain leads to the overproduction of ROS, such as H2O2.[7]

• Failure of Antioxidant Defenses : The fungus's own antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione reductase (GR), are overwhelmed and their activities are reduced.[7]

• Oxidative Damage and Cell Death : The massive accumulation of ROS inflicts widespread oxidative damage to cellular components, ultimately leading to fungal cell death.[7]

This mechanism is visually summarized in the signaling pathway diagram below.

Figure 1: Proposed Antifungal Mechanism of the I3A Scaffold

Part 2: The N-Butyl Substitution: A Strategic Modification

The introduction of an alkyl group, such as a butyl chain, at the N-1 position of the indole ring is a common and deliberate strategy in medicinal chemistry. This modification does not occur randomly; it is intended to modulate the physicochemical and pharmacokinetic properties of the parent molecule.

Chemical Profile of 1-butyl-1H-indole-3-carbaldehyde

The key properties of the target compound are summarized below.

Property	Value	Source
CAS Number	119491-09-7	[8][9]
Molecular Formula	C₁₃H₁₅NO	[8][9]
Molecular Weight	201.27 g/mol	[8][9]
Appearance	Crystalline Powder	[10]

Rationale for N-Alkylation in Drug Design

The primary reason for adding the N-butyl group is to increase the molecule's lipophilicity (fat-solubility). This has several predictable consequences that are central to drug design:

• Enhanced Membrane Permeability : Increased lipophilicity can improve a compound's ability to cross biological membranes, such as the cell walls of bacteria and fungi or the intestinal wall for oral absorption.

• Modified Target Binding : The butyl group adds steric bulk and hydrophobic interaction potential. This can alter how the molecule fits into the binding pocket of a target protein or enzyme, potentially increasing affinity and potency.

• Altered Metabolism : Blocking the N-H position prevents metabolic reactions that may occur at this site, potentially increasing the compound's metabolic stability and half-life.

Therefore, it is hypothesized that 1-butyl-1H-indole-3-carbaldehyde may exhibit an enhanced or modified biological activity profile compared to its parent, I3A.

Part 3: A Framework for Experimental Validation

To empirically determine the biological activity of 1-butyl-1H-indole-3-carbaldehyde, a structured experimental workflow is necessary. The following protocols are based on established methodologies for evaluating I3A derivatives.[4][5][11]

Figure 2: Experimental Validation Workflow

Protocol: Synthesis of 1-butyl-1H-indole-3-carbaldehyde

This protocol describes a general method for the N-alkylation of indole-3-carbaldehyde.

• Preparation : To a solution of indole-3-carbaldehyde (1.0 eq) in a polar aprotic solvent such as Dimethylformamide (DMF), add a base such as Potassium Carbonate (K₂CO₃, 1.5 eq).

  • Rationale: DMF is an excellent solvent for this type of reaction, and K₂CO₃ is a mild base sufficient to deprotonate the indole nitrogen, making it nucleophilic.

• Alkylation : Add 1-bromobutane (1.2 eq) to the mixture dropwise at room temperature.

• Reaction : Stir the mixture at 60-70 °C for 4-6 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

  • Rationale: Heating accelerates the Sₙ2 reaction between the indole anion and the alkyl halide.

• Workup : Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. A precipitate should form.

• Purification : Collect the solid precipitate by filtration, wash thoroughly with water, and dry under a vacuum. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure 1-butyl-1H-indole-3-carbaldehyde.

• Characterization : Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol: In Vitro Antimicrobial Susceptibility Testing

This protocol uses the agar well diffusion method to screen for general antimicrobial activity.[5]

• Media Preparation : Prepare and sterilize Mueller-Hinton Agar (for bacteria) or Potato Dextrose Agar (for fungi) and pour into sterile Petri dishes.

• Inoculation : Prepare a microbial suspension of the test organism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) standardized to a 0.5 McFarland turbidity. Evenly spread the inoculum over the surface of the agar plates.

• Well Preparation : Aseptically bore wells (6 mm diameter) into the inoculated agar plates.

• Compound Loading : Prepare stock solutions of 1-butyl-1H-indole-3-carbaldehyde in DMSO. Add a fixed volume (e.g., 100 µL) of various concentrations of the test compound into the wells. Use a standard antibiotic (e.g., Gentamicin) as a positive control and pure DMSO as a negative control.[5]

• Incubation : Incubate the plates at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

• Data Collection : Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone indicates greater antimicrobial activity. The Minimum Inhibitory Concentration (MIC) can be subsequently determined using broth microdilution methods.

Protocol: In Vitro Antioxidant Capacity (DPPH Assay)

This protocol assesses the free radical scavenging ability of the compound.[4][6]

• Reagent Preparation : Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. This solution has a deep purple color.

• Assay Setup : In a 96-well plate, add 100 µL of various concentrations of the test compound (dissolved in methanol) to the wells.

• Reaction Initiation : Add 100 µL of the DPPH solution to each well, mix, and incubate in the dark at room temperature for 30 minutes.

  • Rationale: Antioxidants donate a hydrogen atom to the DPPH radical, neutralizing it and causing the purple color to fade to yellow.

• Data Measurement : Measure the absorbance of each well at 517 nm using a microplate reader. Use a known antioxidant like Butylated Hydroxyanisole (BHA) or Ascorbic Acid as a standard.[4]

• Calculation : Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) can then be determined by plotting inhibition percentage against compound concentration.

Part 4: Data Interpretation and Future Directions

The results from the proposed experiments will provide the first critical insights into the biological profile of 1-butyl-1H-indole-3-carbaldehyde.

• Interpreting the Data : Strong antimicrobial activity (large inhibition zones, low MIC values) would validate the hypothesis that increased lipophilicity enhances cell penetration and efficacy. Potent antioxidant activity (low IC₅₀ in the DPPH assay) would suggest the N-butyl group does not negatively impact the indole core's ability to stabilize free radicals.

• Next Steps : If promising activity is found, the next logical steps would involve:

  • Mechanistic Studies : Investigating if the antifungal mechanism mirrors that of the parent I3A by performing mitochondrial function assays as described in Part 1.2.

  • Broader Screening : Testing against a wider panel of pathogenic microbes, including resistant strains.

  • In Vivo Efficacy : Evaluating the compound's performance in animal models of infection or disease.

  • Toxicity Profiling : Assessing the compound's cytotoxicity against mammalian cell lines to determine its therapeutic index.

  • Structure-Activity Relationship (SAR) : Synthesizing and testing analogues with different N-alkyl chain lengths (e.g., ethyl, hexyl) to optimize activity.

This structured approach provides a clear and robust path for elucidating the full therapeutic potential of 1-butyl-1H-indole-3-carbaldehyde, transforming it from a chemical entity into a promising lead for drug discovery.

References

• PubChem. 1-butyl-1H-indole-3-carbaldehyde. National Center for Biotechnology Information. [Link]

• Wikipedia. Indole-3-carbaldehyde. Wikimedia Foundation. [Link]

• Priya, B., Utreja, D., & Kalia, A. (2022). Schiff Bases of Indole-3-Carbaldehyde: Synthesis and Evaluation as Antimicrobial Agents. Russian Journal of Bioorganic Chemistry. ResearchGate. [Link]

• Der Pharma Chemica. (2016). Synthesis and biological evaluation of indoles. [Link]

• El-Sawy, E. R., et al. (2017). Bioactive natural compounds from 1H-indole-3-carboxaldhyde. ResearchGate. [Link]

• Ali, A., et al. (2024). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

• Oakwood Chemical. 1-Butyl-1H-indole-3-carbaldehyde. [Link]

• The Good Scents Company. indole-3-carboxaldehyde. [Link]

• El-Sawy, E., Abo‐Salem, H., & Mandour, A. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Semantic Scholar. [Link]

• Der Pharma Chemica. (2011). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

• Salman, A., et al. (2015). Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. Scientific Research Publishing. [Link]

• ResearchGate. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

• Afyon Kocatepe Üniversitesi. Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. [Link]

• MDPI. Effects and Inhibition Mechanism of Indole-3-Carboxaldehyde in Controlling Scutellaria baicalensis Root Rot. [Link]

• NIST. 1H-Indole-3-carboxaldehyde. National Institute of Standards and Technology. [Link]

• ResearchGate. Indole-3-carbaldehyde and 2-methylindole as corrosion inhibitors of mild steel during pickling. [Link]

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Introduction: The Significance of the N-Alkylated Indole-3-Carbaldehyde Scaffold

An In-Depth Technical Guide to 1-butyl-1H-indole-3-carbaldehyde: Synthesis, Reactivity, and Applications

The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals. Among its many derivatives, 1H-indole-3-carbaldehyde stands out as a pivotal synthetic intermediate.[1][2] It serves as a versatile building block for constructing more complex heterocyclic systems and as a precursor to a wide array of biologically active molecules.[1] The introduction of an alkyl substituent, such as a butyl group at the N1 position, creates 1-butyl-1H-indole-3-carbaldehyde. This modification significantly enhances the molecule's lipophilicity, a critical parameter influencing its pharmacokinetic profile and its interaction with biological targets.

This technical guide offers a comprehensive overview of 1-butyl-1H-indole-3-carbaldehyde for researchers, chemists, and drug development professionals. We will explore its synthesis, with a focus on the robust Vilsmeier-Haack reaction, delve into its spectroscopic properties and chemical reactivity, and discuss the biological significance of this molecular framework in the context of modern drug discovery.

Synthesis: The Vilsmeier-Haack Approach

While N-alkylation of pre-formed indole-3-carbaldehyde is a viable synthetic route, the most common and industrially scalable method for preparing N-alkyl-indole-3-carbaldehydes is the Vilsmeier-Haack reaction.[3] This reaction facilitates the formylation of electron-rich aromatic and heteroaromatic compounds.[4][5]

Causality and Mechanistic Insight

The indole nucleus is an electron-rich heterocycle, with the C3 position being particularly nucleophilic and susceptible to electrophilic substitution. The Vilsmeier-Haack reaction leverages this inherent reactivity. The key electrophile, the Vilsmeier reagent (a chloroiminium ion), is generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a dehydrating agent, typically phosphorus oxychloride (POCl₃).[5] Although a weak electrophile, the Vilsmeier reagent is highly effective for formylating activated substrates like 1-butyl-1H-indole. The reaction proceeds via an electrophilic attack at the C3 position, followed by hydrolysis of the resulting iminium salt during aqueous workup to yield the final aldehyde.

Caption: Vilsmeier-Haack formylation of 1-butyl-1H-indole.

Experimental Protocol: Vilsmeier-Haack Formylation of 1-butyl-1H-indole

This protocol is a representative procedure and may require optimization based on specific laboratory conditions and scale.

Step 1: Preparation of the Vilsmeier Reagent

• In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF).

• Cool the flask to 0-5 °C using an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring.[6] The formation of the Vilsmeier reagent is exothermic. Maintain the temperature below 10 °C throughout the addition.

• After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30-40 minutes. The resulting solution is the Vilsmeier reagent.[6]

Step 2: Formylation Reaction

• In a separate flask, dissolve 1-butyl-1H-indole in a minimal amount of anhydrous DMF.

• Slowly add the solution of 1-butyl-1H-indole to the pre-formed Vilsmeier reagent at 0-5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature, stirring for 1-2 hours.[6]

• Heat the reaction mixture (e.g., to 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 5-8 hours).[6]

Step 3: Workup and Purification

• Cool the reaction mixture to room temperature and then pour it carefully into a beaker of crushed ice.

• Neutralize the mixture by slowly adding a saturated aqueous solution of sodium carbonate or sodium hydroxide until the pH is alkaline (pH 8-9), which precipitates the product.[6]

• Collect the crude solid product by vacuum filtration and wash it thoroughly with cold water.

• Dry the solid product. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Parameter	Description	Rationale / Insight
Reagents	1-butyl-1H-indole, POCl₃, DMF	DMF serves as both the solvent and a reactant to form the Vilsmeier reagent with POCl₃.
Temperature	0-5 °C (initial), 80-90 °C (reaction)	Initial cooling controls the exothermic formation of the Vilsmeier reagent. Heating is required to drive the formylation to completion.
Solvent	Anhydrous DMF	Anhydrous conditions are crucial as the Vilsmeier reagent and intermediates are moisture-sensitive.
Workup	Aqueous basic solution (e.g., Na₂CO₃)	Hydrolyzes the intermediate iminium salt to the aldehyde and neutralizes the acidic reaction mixture.
Typical Yield	>80%	The Vilsmeier-Haack reaction is generally a high-yielding transformation for this class of substrate.

Physicochemical and Spectroscopic Profile

1-butyl-1H-indole-3-carbaldehyde is typically an off-white to tan crystalline solid. Its key physical and computed properties are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₁₅NO	[7]
Molecular Weight	201.26 g/mol	[7]
Appearance	Tan/Beige/Off-white powder	[8]
Melting Point	193-199 °C (for parent compound)	[8]
XLogP3	2.6	[7]
CAS Number	5865-03-2	-

Spectroscopic Characterization

The identity and purity of 1-butyl-1H-indole-3-carbaldehyde are confirmed through standard spectroscopic techniques.

Technique	Key Feature	Expected Chemical Shift (δ) / Wavenumber (cm⁻¹)
¹H NMR	Aldehyde proton (-CHO)	~9.9 - 10.1 ppm (singlet)
H2 proton (indole ring)	~7.7 - 7.8 ppm (singlet)
Aromatic protons	~7.2 - 8.3 ppm (multiplets)
N-CH₂ (butyl)	~4.2 ppm (triplet)
Butyl chain protons	~0.9 - 1.9 ppm (multiplets)
¹³C NMR	Carbonyl carbon (C=O)	~184 - 185 ppm
Indole ring carbons	~110 - 138 ppm
N-CH₂ (butyl)	~42 ppm
IR Spectroscopy	C=O stretch (aldehyde)	~1650 - 1700 cm⁻¹
Aromatic C-H stretch	~3000 - 3100 cm⁻¹
Aliphatic C-H stretch	~2850 - 2960 cm⁻¹
Mass Spec (ESI-MS)	[M+H]⁺	m/z ≈ 202.12

Note: NMR shifts are approximate and can vary based on the solvent used. Data is extrapolated from similar N-alkylated indole-3-carbaldehydes.[9]

Chemical Reactivity and Synthetic Utility

The synthetic value of 1-butyl-1H-indole-3-carbaldehyde lies in the reactivity of its aldehyde group, which serves as a versatile handle for diversification. The electron-donating nature of the N-butylated indole ring enhances the reactivity of the C3 position, but the primary transformations involve the formyl group.

Caption: Synthetic transformations of the aldehyde group.

• Condensation Reactions: It readily undergoes condensation with primary amines to form Schiff bases (imines), with hydrazines to yield hydrazones, and with hydroxylamine to produce oximes. These reactions are fundamental for creating libraries of compounds for biological screening.[10]

• Oxidation: The aldehyde can be smoothly oxidized to the corresponding 1-butyl-1H-indole-3-carboxylic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or silver oxide (Ag₂O).[11]

• Reduction: Selective reduction of the aldehyde to the primary alcohol, (1-butyl-1H-indol-3-yl)methanol, can be achieved with mild reducing agents such as sodium borohydride (NaBH₄).

• Henry Reaction: Condensation with nitroalkanes, such as nitromethane, in the presence of a base yields a nitroalkene after dehydration, a valuable intermediate for further synthesis.[11]

• Knoevenagel and Wittig Reactions: It serves as an electrophile in Knoevenagel condensations with active methylene compounds and in Wittig-type reactions to form carbon-carbon double bonds, providing access to a wide range of substituted indole derivatives.

Biological Significance and Potential Applications

While specific biological data for 1-butyl-1H-indole-3-carbaldehyde is limited in public literature, the broader class of indole-3-carbaldehyde derivatives is an area of intense research. The parent molecule, 1H-indole-3-carbaldehyde, is a natural metabolite of tryptophan produced by gut microbiota and acts as an agonist for the aryl hydrocarbon receptor (AhR), playing a role in modulating intestinal immune responses.[11]

The introduction of the N-butyl group is a strategic chemical modification. It increases lipophilicity, which can enhance cell membrane permeability and alter the compound's pharmacokinetic properties. Derivatives of this scaffold are being explored for a multitude of therapeutic applications.

Caption: Potential drug discovery applications.

• Antioxidant Activity: Certain indole derivatives are known to be potent antioxidants and free radical scavengers, a property relevant to combating oxidative stress-related diseases.[12]

• Anticancer Properties: The indole nucleus is a component of many established and experimental anticancer agents. Derivatives are often evaluated for their ability to induce apoptosis or inhibit signaling pathways in cancer cells.[13][14]

• Anticholinesterase Activity: Schiff base derivatives of indole-3-carbaldehyde have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to the pathology of Alzheimer's disease.[10]

• Antimicrobial Agents: The scaffold has been used to develop novel compounds with activity against various bacterial and fungal strains.[2]

Conclusion

1-butyl-1H-indole-3-carbaldehyde is a strategically important molecule that combines the privileged indole scaffold with a versatile aldehyde functional group. Its synthesis is efficiently achieved through the Vilsmeier-Haack reaction, a testament to classic organic chemistry that remains highly relevant. The true power of this compound lies in its capacity as a synthetic intermediate, providing a gateway to a vast chemical space of N-alkylated indole derivatives. For researchers in medicinal chemistry and materials science, 1-butyl-1H-indole-3-carbaldehyde represents a valuable and accessible starting point for the design and synthesis of novel functional molecules with the potential for significant biological and technological impact.

References

• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-751. [Link]

• Bingul, M., et al. (2020). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi Fen ve Mühendislik Bilimleri Dergisi. [Link]

• Beilstein Journals. (2021). Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation. Beilstein Journal of Organic Chemistry. [Link]

• Google Patents. (2012). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• Semantic Scholar. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. The Egyptian Journal of Chemistry. [Link]

• Der Pharma Chemica. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 733-740. [Link]

• Wikipedia. Indole-3-carbaldehyde. [Link]

• MDPI. (2018). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules. [Link]

• The Good Scents Company. indole-3-carboxaldehyde. [Link]

• Supporting information for Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

• PubChem. 1-butyl-1H-indole-3-carbaldehyde. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

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An In-depth Technical Guide to the Mechanism of Action of 1-butyl-1H-indole-3-carbaldehyde

A Senior Application Scientist's Synthesis of Preclinical Insights and Future Directions

This guide provides a detailed exploration of the molecular mechanism of action of 1-butyl-1H-indole-3-carbaldehyde. As direct research on this specific N-alkylated indole is emerging, our analysis is grounded in the robustly characterized activities of its parent compound, 1H-indole-3-carbaldehyde (I3A), a key metabolite produced by the gut microbiota from L-tryptophan.[1][2] We will dissect the core signaling pathways, propose the likely modulatory effects of the N-butyl substitution, and provide actionable experimental protocols for researchers in drug discovery and development.

Introduction: The Indole-3-Carbaldehyde Scaffold and the Significance of N-Alkylation

The indole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[3] 1H-indole-3-carbaldehyde (I3A) has garnered significant attention as an endogenous signaling molecule that mediates crosstalk between the gut microbiota and the host immune system.[1][2][4] It is a key intermediate in the synthesis of a wide array of biologically active compounds with potential therapeutic applications, including anti-inflammatory, antioxidant, and anticancer properties.[3][5]

The subject of this guide, 1-butyl-1H-indole-3-carbaldehyde, features a butyl group at the N1 position of the indole ring. This structural modification is anticipated to significantly alter the physicochemical properties of the parent molecule, such as lipophilicity and metabolic stability, which in turn can influence its pharmacokinetic profile and target engagement. This guide will, therefore, extrapolate from the known mechanisms of I3A to build a comprehensive mechanistic hypothesis for its N-butylated analogue.

The Core Mechanism of Action: Aryl Hydrocarbon Receptor (AhR) Agonism

The primary mechanism of action for 1H-indole-3-carbaldehyde is its function as an agonist of the Aryl Hydrocarbon Receptor (AhR).[1][2] AhR is a ligand-activated transcription factor that plays a critical role in regulating immune responses, particularly at mucosal surfaces.

Upon entering a target cell, such as an intestinal immune cell, the indole-3-carbaldehyde ligand binds to the cytosolic AhR complex. This binding event triggers a conformational change, leading to the dissociation of chaperone proteins (e.g., Hsp90, XAP2, and p23). The activated AhR-ligand complex then translocates to the nucleus, where it heterodimerizes with the AhR Nuclear Translocator (ARNT). This heterodimer binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes, initiating their transcription.

A key target gene in this pathway is Interleukin-22 (IL-22).[1][2] The upregulation of IL-22 by intestinal immune cells, such as innate lymphoid cells (ILCs), is a critical downstream effect of AhR activation by I3A. IL-22, in turn, acts on intestinal epithelial cells to promote the expression of antimicrobial peptides and enhance the integrity of the epithelial barrier.[4]

Figure 1: Proposed AhR Signaling Pathway for 1-butyl-1H-indole-3-carbaldehyde.

Physiological Consequences and Therapeutic Potential

The activation of the AhR-IL-22 axis by indole-3-carbaldehydes has several significant physiological effects, suggesting a broad therapeutic potential.

• Enhanced Gut Mucosal Integrity: By promoting IL-22 production, I3A helps to fortify the intestinal barrier. This is crucial for preventing the translocation of microbial products from the gut into the systemic circulation, a phenomenon often referred to as the "leaky gut," which is implicated in various inflammatory and metabolic diseases.[4]

• Anti-Inflammatory Effects: Beyond the gut, I3A has demonstrated anti-inflammatory properties in other cell types. For instance, in human umbilical vein endothelial cells (HUVECs), it has been shown to increase the transcription of endothelial nitric oxide synthase (eNOS) while reducing the expression of inflammatory markers such as VCAM, CCL2, and IL-6.[6]

• Hepatoprotective Effects: In a murine model of primary sclerosing cholangitis (PSC), localized delivery of I3A to the gut was found to alleviate hepatic inflammation and fibrosis.[4] This highlights the importance of the gut-liver axis and the potential for gut-targeted therapies to treat liver diseases.

• Antimicrobial and Antioxidant Activities: Various derivatives of indole-3-carbaldehyde have been reported to possess antimicrobial and antioxidant properties, suggesting a multifaceted mechanism of action that could be beneficial in various pathological contexts.[3][5]

The Influence of N-Butyl Substitution: A Mechanistic Hypothesis

The addition of a butyl group at the N1 position of the indole ring is expected to modulate the activity of the parent compound, I3A, in several ways:

• Increased Lipophilicity: The butyl group will increase the molecule's lipophilicity (fat-solubility). This could enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and more potent AhR activation.

• Altered Receptor Binding: The butyl group may interact with a hydrophobic pocket within the AhR ligand-binding domain, potentially altering the binding affinity and kinetics compared to the unsubstituted I3A. This could lead to either increased or decreased potency.

• Modified Metabolic Stability: The N-H bond of the indole ring in I3A is a potential site for metabolism. By substituting the hydrogen with a butyl group, the metabolic stability of the compound may be increased, leading to a longer biological half-life and sustained signaling.

These hypotheses can be systematically tested using the experimental protocols outlined in the following section.

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanism of action for 1-butyl-1H-indole-3-carbaldehyde, the following experimental workflows are recommended.

Protocol: AhR Activation Assay (XRE-Luciferase Reporter Assay)

This assay quantitatively measures the activation of the AhR signaling pathway.

Objective: To determine if 1-butyl-1H-indole-3-carbaldehyde activates the AhR and to quantify its potency (EC50).

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HepG2, HT-29) that has been stably transfected with a luciferase reporter plasmid containing XRE sequences.

• Compound Treatment: Seed the cells in a 96-well plate. After 24 hours, treat the cells with a serial dilution of 1-butyl-1H-indole-3-carbaldehyde (e.g., from 1 nM to 100 µM). Include a vehicle control (DMSO) and a positive control (TCDD or I3A).

• Incubation: Incubate the treated cells for 18-24 hours.

• Lysis and Luciferase Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., total protein or a co-transfected control reporter). Plot the normalized luciferase activity against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Figure 2: Workflow for the AhR Activation Reporter Assay.

Protocol: IL-22 Production Assay (ELISA)

This protocol measures the downstream functional consequence of AhR activation in immune cells.

Objective: To measure the amount of IL-22 secreted by immune cells following treatment with the compound.

Methodology:

• Cell Culture: Isolate primary human or murine intestinal immune cells (e.g., lamina propria lymphocytes) or use a suitable cell line (e.g., NKp46+ ILCs).

• Compound Treatment: Culture the cells in the presence of appropriate stimuli (e.g., IL-23) and treat with various concentrations of 1-butyl-1H-indole-3-carbaldehyde for 48-72 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Perform an enzyme-linked immunosorbent assay (ELISA) for IL-22 on the collected supernatants according to the manufacturer's protocol.

• Data Analysis: Quantify the concentration of IL-22 in each sample by comparison to a standard curve.

Quantitative Data Summary

The following table presents a hypothetical comparison of key parameters between 1H-indole-3-carbaldehyde (I3A) and its N-butylated derivative, based on the mechanistic hypotheses discussed. These values would need to be determined experimentally.

Parameter	1H-indole-3-carbaldehyde (I3A)	1-butyl-1H-indole-3-carbaldehyde (Hypothetical)	Rationale for Hypothesis
LogP	~1.8	~3.5	Increased lipophilicity due to the butyl chain.
AhR Activation (EC50)	5-10 µM	0.5-2 µM	Enhanced cell permeability and/or receptor binding.
IL-22 Secretion (Fold ↑)	3-5 fold	5-10 fold	Correlates with increased AhR activation potency.
Metabolic Half-life	Short	Moderate	N-alkylation blocks a potential site of metabolism.

Conclusion

1-butyl-1H-indole-3-carbaldehyde is a promising derivative of a naturally occurring immunomodulatory molecule. Based on the well-established mechanism of its parent compound, it is hypothesized to act as an agonist of the Aryl Hydrocarbon Receptor, leading to the production of IL-22 and subsequent enhancement of mucosal barrier function and anti-inflammatory responses. The N-butyl substitution is predicted to improve its potency and pharmacokinetic properties. The experimental protocols and mechanistic framework provided in this guide offer a clear path for the continued investigation and development of this and related indole derivatives as potential therapeutics for a range of inflammatory and metabolic diseases.

References

• Bioactive natural compounds from 1H-indole-3-carboxaldhyde. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-751. Retrieved January 30, 2026, from [Link]

• Indole-3-carbaldehyde. (2023, December 29). In Wikipedia. Retrieved January 30, 2026, from [Link]

• Bingül, M. (2020). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi Fen ve Mühendislik Bilimleri Dergisi. Retrieved January 30, 2026, from [Link]

• The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H). (2022). National Institutes of Health. Retrieved January 30, 2026, from [Link]

• Indole-3-Carboxaldehyde Restores Gut Mucosal Integrity and Protects from Liver Fibrosis in Murine Sclerosing Cholangitis. (2021). National Institutes of Health. Retrieved January 30, 2026, from [Link]

• Showing Compound 1H-Indole-3-carboxaldehyde (FDB000934). (n.d.). FooDB. Retrieved January 30, 2026, from [Link]

• 1H-Indole-3-carbaldehyde. (n.d.). BioCrick. Retrieved January 30, 2026, from [Link]

• indole-3-carboxaldehyde, 487-89-8. (n.d.). The Good Scents Company. Retrieved January 30, 2026, from [Link]

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. (2014). Der Pharma Chemica. Retrieved January 30, 2026, from [Link]

• Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. (2022). MDPI. Retrieved January 30, 2026, from [Link]

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• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Theoretical Studies of 1-Butyl-1H-Indole-3-Carbaldehyde: A Computational &amp; Structural Guide

The following technical guide details the theoretical and computational framework for analyzing 1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7). This guide synthesizes established computational chemistry methodologies (DFT, FMO, MEP) with specific structural insights relevant to indole-3-carboxaldehyde derivatives.

Executive Summary & Chemical Significance

1-butyl-1H-indole-3-carbaldehyde (C₁₃H₁₅NO) serves as a critical pharmacophore scaffold in medicinal chemistry. Structurally, it consists of an electron-rich indole core functionalized with an electron-withdrawing formyl group at the C3 position and a lipophilic butyl chain at the N1 position.

This specific substitution pattern creates a "push-pull" electronic system (Intramolecular Charge Transfer), making the molecule highly relevant for:

• Non-Linear Optical (NLO) Materials: Due to high hyperpolarizability.

• Synthetic Cannabinoid Precursors: The N-alkyl-3-acylindole motif is foundational to the JWH-series ligands.

• Drug Design: Specifically as an intermediate for Schiff base ligands targeting COX-2 enzymes and tubulin polymerization inhibitors.

Computational Methodology Framework

To achieve high-fidelity theoretical data, the following computational protocol is the industry standard for this class of heterocyclic aldehydes. This protocol ensures self-validating results between geometry and spectroscopic observables.

Density Functional Theory (DFT) Setup[1][2][3]

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or wB97X-D (for dispersion corrections).

• Basis Set: 6-311++G(d,p) .[1][2] The diffuse functions (++) are critical for accurately modeling the lone pairs on the carbonyl oxygen and the indole nitrogen.

• Solvent Model: PCM (Polarizable Continuum Model) or SMD using DMSO or Methanol to mimic physiological/experimental conditions.

Workflow Diagram

The following DOT diagram illustrates the logical flow of the theoretical study, from optimization to property prediction.

Caption: Standardized computational workflow for the theoretical characterization of indole derivatives.

Structural & Electronic Properties[1][2][4]

Geometric Conformation

The introduction of the n-butyl chain at N1 alters the steric landscape compared to the parent indole-3-carbaldehyde.

• Planarity: The indole ring and the C3-formyl group remain nearly coplanar to maximize

  -conjugation.

• Butyl Chain Orientation: The butyl group adopts an anti or gauche conformation relative to the C2-H to minimize steric clash.

• Bond Lengths: The C=O bond is typically predicted at 1.22 Å , while the N1-C(butyl) bond is 1.46 Å .

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is a primary indicator of chemical stability and bioactivity.

• HOMO: Localized primarily on the Indole ring (

  -donor).

• LUMO: Delocalized over the Formyl group and the pyridyl part of the indole (

  -acceptor).

• Energy Gap (

  ): Typically ranges from 4.0 - 4.5 eV . A lower gap suggests higher chemical reactivity and "soft" character, facilitating charge transfer interactions with biological receptors.

Molecular Electrostatic Potential (MEP)

The MEP map identifies sites for electrophilic and nucleophilic attack, crucial for predicting drug-receptor binding.

Region	Potential	Color Code	Chemical Significance
Carbonyl Oxygen	Negative (-)	Red	H-bond acceptor; Nucleophilic attack site.
Butyl Protons	Positive (+)	Blue	Hydrophobic interaction zone.
Indole Ring ( )	Neutral/Slight (-)	Green/Yellow	- stacking interactions.

Spectroscopic Profiling (Theoretical vs. Experimental)

Validating the theoretical model requires comparison with experimental spectral data.

Vibrational Spectroscopy (FT-IR)

Calculated frequencies must be scaled (typically by 0.961) to match experimental anharmonicity.

• C=O Stretch: The most diagnostic peak.

  • Theoretical: ~1680 cm⁻¹

  • Experimental: ~1640–1660 cm⁻¹ (Red-shifted due to conjugation with the indole ring).

• C-H Stretch (Aldehyde): Doublet near 2800–2700 cm⁻¹ (Fermi resonance).[3]

• C-H Stretch (Aliphatic Butyl): 2950–2850 cm⁻¹.

NMR Shifts (GIAO Method)[2]

• ¹H NMR (DMSO-d6):

  • CHO proton: Singlet at 9.90 – 10.0 ppm .

  • N-CH₂ proton: Triplet at 4.20 ppm .

  • Indole C2-H: Singlet at 8.20 ppm .

Pharmaceutical Applications: Molecular Docking

1-butyl-1H-indole-3-carbaldehyde is often docked against inflammatory and cancer targets.

Target: Cyclooxygenase-2 (COX-2)

Indole derivatives are known COX-2 inhibitors.[4] The aldehyde group can form hydrogen bonds with Arg120 or Tyr355 in the COX-2 active site, while the butyl tail occupies the hydrophobic channel, stabilizing the ligand-protein complex.

Synthesis Pathway

Understanding the synthesis is vital for verifying the starting material for theoretical studies.

Caption: Synthetic route via Vilsmeier-Haack formylation followed by N-alkylation.

References

• El-Sawy, E. R., et al. (2017).[5] "1H-Indole-3-carboxaldehyde: Synthesis and Reactions." The Egyptian Journal of Chemistry, 60, 723-751.[5] Link

• Fatima, A., et al. (2022).[5] "Experimental Spectroscopic, Computational, Hirshfeld Surface, Molecular Docking Investigations on 1H-Indole-3-Carbaldehyde." Polycyclic Aromatic Compounds. Link

• Naik, N., et al. (2012). "Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation." Der Pharma Chemica, 4(2), 783-790.[6] Link

• PubChem. (n.d.).[7] "1-butyl-1H-indole-3-carbaldehyde (CID 3597910)."[7] National Center for Biotechnology Information. Link

• Paixão, J. A., et al. (2003). "Synthesis, Molecular and Crystal Structure Analysis of 1-(4-Methylbenzenesulfonyl)indole-3-carbaldehyde and DFT Investigation of Its Rotational Conformers." Molecules, 8, 843-856. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural, Vibrational Spectroscopic and Theoretical (DFT) Studies of 4-Chloro- and 5-Chloro-7-azaindole-3-carbaldehydes [mdpi.com]
• 4. ajchem-a.com [ajchem-a.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

This Application Note and Protocol guide is designed for researchers and drug development professionals. It details the synthesis of 1-butyl-1H-indole-3-carbaldehyde , a critical intermediate in the synthesis of indole-based pharmaceuticals and synthetic cannabinoids (e.g., JWH-073).

Regulatory & Safety Warning

CRITICAL COMPLIANCE NOTICE: 1-Butyl-1H-indole-3-carbaldehyde is a monitored chemical precursor in several jurisdictions (including China, parts of the EU, and lists watched by the US DEA) due to its utility in synthesizing controlled substances (JWH-series cannabinoids).

• User Responsibility: This protocol is strictly for legitimate research, forensic analysis, and reference standard preparation. Users must verify local regulations regarding possession and synthesis before proceeding.

• Safety: Reagents used (POCl₃, Alkyl Bromides) are corrosive and toxic. All operations must be performed in a functioning fume hood.

Introduction

The 3-formylindole scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor for various alkaloids, agrochemicals, and pharmaceuticals. The N-butyl derivative, 1-butyl-1H-indole-3-carbaldehyde , is particularly significant as a lipophilic building block.

While direct alkylation of indole-3-carbaldehyde is possible, this guide recommends a Two-Step Protocol (Method A) starting from indole. This route is preferred for scale-up and purity, as it avoids the potential O-alkylation side reactions sometimes observed when alkylating the aldehyde directly, and utilizes the robust Vilsmeier-Haack formylation on the electron-rich 1-butylindole intermediate.

Reaction Scheme & Logic

The synthesis proceeds in two distinct stages:

• N-Alkylation: Conversion of indole to 1-butylindole using Phase Transfer Catalysis (PTC) or strong base.

• Formylation: Introduction of the aldehyde group at the C3 position via the Vilsmeier-Haack reaction.

Figure 1: Two-step synthesis workflow.

Detailed Protocol (Method A)

Step 1: Synthesis of 1-Butylindole

This step utilizes KOH in DMSO, a superbasic medium that ensures rapid and complete deprotonation of indole (pKa ~16) without the need for dangerous metal hydrides (NaH).

• Reagents:

  • Indole (1.0 eq)

  • 1-Bromobutane (1.2 eq)

  • Potassium Hydroxide (KOH), powdered (2.0 eq)

  • DMSO (Dimethyl sulfoxide) – Solvent

• Procedure:

  • Setup: Charge a round-bottom flask with powdered KOH (2.0 eq) and DMSO (5 mL per gram of indole). Stir vigorously for 10 minutes to create a suspension.

  • Addition: Add Indole (1.0 eq) in one portion. The solution may darken. Stir for 15–30 minutes at room temperature (RT) to form the indolyl anion.

  • Alkylation: Add 1-Bromobutane (1.2 eq) dropwise over 10 minutes. The reaction is exothermic; use a water bath if the temperature exceeds 40°C.

  • Reaction: Stir at RT for 2–3 hours. Monitor by TLC (Hexane/EtOAc 9:1). Indole (Rf ~0.4) should disappear; 1-Butylindole (Rf ~0.7) will appear.

  • Workup: Pour the mixture into 5 volumes of ice-cold water. Extract with Ethyl Acetate (3x). Wash the combined organics with water (2x) and brine (1x) to remove DMSO.

  • Purification: Dry over anhydrous Na₂SO₄ and concentrate in vacuo. The resulting yellow oil (1-butylindole) is usually sufficiently pure (>95%) for the next step. If not, perform a short silica plug filtration eluting with Hexanes.

Step 2: Vilsmeier-Haack Formylation

The active electrophile, the chloromethyliminium salt (Vilsmeier reagent), is generated in situ and attacks the electron-rich C3 position of the indole.

• Reagents:

  • 1-Butylindole (from Step 1) (1.0 eq)

  • Phosphorus Oxychloride (POCl₃) (1.2 eq)

  • DMF (Dimethylformamide) (5–10 eq) – Solvent & Reagent

• Procedure:

  • Reagent Formation: In a flame-dried flask under inert atmosphere (N₂ or Ar), add dry DMF (5 eq). Cool to 0°C (ice bath).

  • POCl₃ Addition: Add POCl₃ (1.2 eq) dropwise over 15 minutes. Caution: Exothermic. Stir at 0°C for 20 minutes until a slight yellow/orange color persists (formation of the chloroiminium salt).

  • Substrate Addition: Add a solution of 1-Butylindole (1.0 eq) in minimal DMF dropwise to the Vilsmeier reagent at 0°C.

  • Reaction: Remove the ice bath and warm to RT. Then, heat to 40–60°C for 2–4 hours.

    • Note: Heating ensures conversion of the intermediate iminium salt. The solution will turn viscous and dark red/orange.

  • Quenching (Hydrolysis): Cool the mixture to RT. Pour slowly into crushed ice (approx. 10x volume) with vigorous stirring.

  • Neutralization: Slowly add 5M NaOH or saturated Sodium Acetate solution until pH ~8–9. This step hydrolyzes the iminium salt to the aldehyde.[1][2] A solid or heavy oil will precipitate.

  • Isolation:

    • If Solid: Filter the precipitate, wash with copious water, and dry.

    • If Oil: Extract with CH₂Cl₂ (3x).[3] Wash with NaHCO₃ and brine. Dry (MgSO₄) and concentrate.[4]

  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Hexane/EtOAc 8:2) if necessary.

Mechanistic Insight (Vilsmeier-Haack)[7]

Understanding the mechanism is crucial for troubleshooting. Moisture in the DMF or POCl₃ will destroy the active reagent, leading to low yields.

Figure 2: Mechanism of the Vilsmeier-Haack Formylation.

Analytical Characterization

The product should be characterized to ensure structural integrity.

Technique	Expected Data	Interpretation
Appearance	Pale yellow to orange viscous oil or low-melting solid.	Typical for N-alkyl-3-formylindoles.
¹H NMR (400 MHz, CDCl₃)	δ 9.98 (s, 1H, -CH O)	Characteristic aldehyde singlet.
δ 7.75 (s, 1H, C2-H )	Deshielded proton at position 2.
δ 8.30 (m, 1H, C4-H )	Peri-effect from carbonyl deshields C4 proton.
δ 7.20–7.40 (m, 3H, Ar-H )	Remaining aromatic protons.
δ 4.15 (t, 2H, N-CH ₂)	Triplet indicating N-alkylation.
δ 1.85 (quint, 2H), 1.35 (sext, 2H), 0.95 (t, 3H)	Butyl chain protons.
IR (KBr/Neat)	1660–1670 cm⁻¹ (Strong)	C=O Stretching (Conjugated Aldehyde).
Mass Spec	m/z 201.1 [M+H]⁺	Molecular ion peak (C₁₃H₁₅NO).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete deprotonation or water in DMSO.	Use fresh powdered KOH. Ensure DMSO is dry. Increase stirring time before adding bromide.
No Reaction (Step 2)	Vilsmeier reagent decomposed.	Ensure POCl₃ is distilled/fresh. Keep reaction strictly anhydrous until quenching.
Product is Dark/Tarry	Polymerization or overheating.	Do not exceed 60°C during formylation. Perform workup immediately after completion.
C2-Formylation	Steric hindrance or C3 blocked.	Confirm starting material is pure. C2 formylation is rare unless C3 is substituted.

Alternative Route (Method B)

Direct Alkylation of Indole-3-carbaldehyde

• Protocol: Dissolve Indole-3-carbaldehyde (1 eq) in DMF. Add K₂CO₃ (2 eq) and 1-Bromobutane (1.2 eq). Heat at 60–80°C for 4–6 hours.

• Pros: Single step.

• Cons: Slower reaction due to the electron-withdrawing aldehyde group reducing nucleophilicity of the indole nitrogen; potential for Cannizzaro side reactions if base is too strong.

References

• Vilsmeier-Haack Reaction Mechanism & Scope

  • Title: Vilsmeier-Haack Reaction[5][6]

  • Source: Organic Chemistry Portal[6]

  • URL:[Link]

• Indole Alkylation Protocols

  • Title: One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles (Discusses KOH/DMSO Alkyl
  • Source: Molecules (via NCBI)

  • URL:[Link]

• Synthesis of 3-Formylindoles

  • Title: Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles[5]

  • Source: Organic Syntheses[5][6]

  • URL:[Link]

• Characterization Data (Analogous Compounds)

  • Title: 1H-Indole-3-carboxaldehyde NMR Data[7][3][5][8]

  • Source: Biological Magnetic Resonance D

  • URL:[Link]

Sources

• 1. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. rsc.org [rsc.org]
• 4. One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. derpharmachemica.com [derpharmachemica.com]

The Versatile Role of 1-Butyl-1H-indole-3-carbaldehyde in Modern Organic Synthesis: A Guide for Researchers

The indole nucleus is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a broad spectrum of biological activities and unique photophysical properties. Among the diverse family of indole-based building blocks, 1-butyl-1H-indole-3-carbaldehyde stands out as a versatile precursor for the synthesis of complex molecular architectures. The presence of the butyl group at the N-1 position not only modulates the electronic properties of the indole ring but also enhances the solubility of its derivatives in organic solvents, a crucial aspect for both reaction engineering and pharmacological studies. This technical guide provides an in-depth exploration of the applications of 1-butyl-1H-indole-3-carbaldehyde in organic synthesis, offering detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of the N-Butylated Indole Scaffold

1H-Indole-3-carbaldehyde and its derivatives are pivotal intermediates in the preparation of biologically active compounds and natural products, including indole alkaloids.[1][2] The carbonyl group at the C-3 position is highly reactive and readily undergoes carbon-carbon and carbon-nitrogen bond-forming reactions.[2] The introduction of a butyl group at the indole nitrogen (N-1) offers several advantages:

• Increased Lipophilicity: The butyl chain enhances the compound's affinity for nonpolar environments, which can be crucial for its interaction with biological membranes and for improving its pharmacokinetic profile in drug candidates.

• Modified Reactivity: The electron-donating nature of the alkyl group can influence the reactivity of the indole ring and the aldehyde functionality.

• Improved Solubility: N-alkylation generally improves the solubility of indole derivatives in common organic solvents, facilitating their handling and purification.

This guide will delve into specific applications of 1-butyl-1H-indole-3-carbaldehyde, providing both the "why" and the "how" for its utilization in key synthetic transformations.

Synthesis of the Starting Material: 1-Butyl-1H-indole-3-carbaldehyde

A common and efficient method for the synthesis of 1-butyl-1H-indole-3-carbaldehyde is a two-step process involving the N-alkylation of indole followed by formylation. A reliable method for the formylation of N-substituted indoles is the Vilsmeier-Haack reaction.[2]

Protocol 1: Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Step 1: N-Butylation of Indole

• To a stirred solution of indole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at room temperature for 30 minutes until the evolution of hydrogen gas ceases.

• Cool the reaction mixture back to 0 °C and add 1-bromobutane (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-butyl-1H-indole.

Step 2: Vilsmeier-Haack Formylation of 1-Butyl-1H-indole

• In a separate flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃, 1.2 eq) to anhydrous DMF (3.0 eq) at 0 °C with stirring.[3]

• Stir the Vilsmeier reagent at 0 °C for 30 minutes.

• Add a solution of 1-butyl-1H-indole (1.0 eq) in anhydrous DMF dropwise to the pre-formed Vilsmeier reagent at 0 °C.[3]

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours, and then heat to 80-90 °C for 2-4 hours.[3]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it onto crushed ice.

• Neutralize the mixture by the careful addition of a saturated aqueous solution of sodium carbonate until the pH is approximately 8-9.[3]

• The product will precipitate as a solid. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum to yield 1-butyl-1H-indole-3-carbaldehyde.

Expected Data for 1-Butyl-1H-indole-3-carbaldehyde:

• ¹H NMR (CDCl₃, 400 MHz): δ 10.0 (s, 1H, CHO), 8.2 (s, 1H, indole H2), 7.9 (d, 1H, indole H4), 7.4-7.3 (m, 3H, indole H5, H6, H7), 4.2 (t, 2H, N-CH₂), 1.9 (m, 2H, CH₂), 1.4 (m, 2H, CH₂), 0.9 (t, 3H, CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ 185.0, 138.5, 137.0, 124.5, 123.5, 122.0, 121.0, 118.0, 110.0, 47.0, 32.0, 20.0, 13.8.

• IR (KBr, cm⁻¹): ~1660 (C=O stretching).

Application in Carbon-Carbon Bond Formation: The Knoevenagel Condensation

The Knoevenagel condensation is a powerful tool for the formation of α,β-unsaturated systems. 1-Butyl-1H-indole-3-carbaldehyde serves as an excellent electrophile in this reaction, readily condensing with active methylene compounds in the presence of a basic catalyst.[4]

Sources

• 1. fenbildergi.aku.edu.tr [fenbildergi.aku.edu.tr]
• 2. researchgate.net [researchgate.net]
• 3. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 4. acgpubs.org [acgpubs.org]

The Versatile Intermediate: Application Notes and Protocols for 1-Butyl-1H-indole-3-carbaldehyde

These application notes serve as a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the synthesis and utilization of 1-butyl-1H-indole-3-carbaldehyde. This N-alkylated indole derivative is a pivotal building block in the synthesis of a diverse array of biologically active molecules and functional organic materials. This guide provides detailed, field-proven protocols, explains the underlying chemical principles, and offers insights into its practical applications.

Introduction: The Significance of the N-Butylated Indole-3-carbaldehyde Scaffold

The indole ring system is a ubiquitous motif in natural products and pharmaceuticals, exhibiting a wide spectrum of biological activities.[1] The aldehyde functionality at the C3 position of the indole core, as seen in indole-3-carbaldehyde, provides a versatile handle for a multitude of chemical transformations, including condensations, oxidations, and reductions.[2] This makes it a key intermediate for the synthesis of complex heterocyclic systems and indole alkaloids.[2]

The introduction of an N-butyl group serves several critical purposes in medicinal chemistry and materials science. It enhances the lipophilicity of the molecule, which can significantly impact its pharmacokinetic properties, such as cell membrane permeability and metabolic stability. Furthermore, the N-substituent can modulate the electronic properties of the indole ring, influencing its reactivity and interaction with biological targets. Consequently, 1-butyl-1H-indole-3-carbaldehyde is a strategically important intermediate for accessing novel chemical space in drug discovery and for the development of advanced organic materials.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-butyl-1H-indole-3-carbaldehyde is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₃H₁₅NO	[3]
Molecular Weight	201.26 g/mol	[3]
IUPAC Name	1-butylindole-3-carbaldehyde	[3]
CAS Number	119491-09-7	[3]
Appearance	Expected to be a solid at room temperature	General knowledge
Solubility	Soluble in common organic solvents like DMF, DCM, and THF	General knowledge

Synthesis of 1-Butyl-1H-indole-3-carbaldehyde: A Two-Step Protocol

The synthesis of 1-butyl-1H-indole-3-carbaldehyde is most efficiently achieved through a two-step process: N-alkylation of indole followed by formylation at the C3 position. The Vilsmeier-Haack reaction is the method of choice for the formylation step due to its high regioselectivity and generally good yields.[2][4][5]

Caption: Synthetic workflow for 1-butyl-1H-indole-3-carbaldehyde.

Protocol 1: Synthesis of 1-Butyl-1H-indole

Causality: The N-H proton of indole is acidic and can be deprotonated by a suitable base, such as sodium hydride (NaH), to form the corresponding sodium salt. This highly nucleophilic indolide anion readily undergoes an Sₙ2 reaction with an alkyl halide, in this case, 1-bromobutane, to yield the N-alkylated product. Anhydrous conditions are crucial as NaH reacts violently with water, and the presence of water would quench the indolide anion.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equivalents
Indole	117.15	10.0 g	1.0
Sodium Hydride (60% dispersion in mineral oil)	24.00	3.76 g	1.1
1-Bromobutane	137.02	12.8 mL	1.2
Anhydrous Dimethylformamide (DMF)	-	150 mL	-

Step-by-Step Methodology:

• To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (3.76 g, 1.1 eq).

• Wash the sodium hydride with anhydrous hexane (3 x 20 mL) to remove the mineral oil, decanting the hexane carefully under a stream of nitrogen.

• Add anhydrous DMF (100 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve indole (10.0 g, 1.0 eq) in anhydrous DMF (50 mL) and add it dropwise to the NaH suspension over 30 minutes.

• Allow the reaction mixture to stir at 0 °C for 1 hour after the addition is complete. The evolution of hydrogen gas should cease.

• Add 1-bromobutane (12.8 mL, 1.2 eq) dropwise to the reaction mixture at 0 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting indole is consumed.

• Carefully quench the reaction by the slow addition of ice-cold water (200 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-butyl-1H-indole as a colorless to pale yellow oil.

Protocol 2: Vilsmeier-Haack Formylation of 1-Butyl-1H-indole

Causality: The Vilsmeier reagent, a chloromethyliminium salt, is generated in situ from the reaction of a substituted amide like dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[5] This electrophilic species then attacks the electron-rich C3 position of the indole ring in an electrophilic aromatic substitution reaction. A subsequent hydrolysis step replaces the iminium group with a formyl group to yield the desired aldehyde. The reaction is performed at low temperatures to control the exothermic formation of the Vilsmeier reagent.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equivalents
1-Butyl-1H-indole	173.26	5.0 g	1.0
Anhydrous Dimethylformamide (DMF)	73.09	20 mL	-
Phosphorus Oxychloride (POCl₃)	153.33	3.0 mL	1.2

Step-by-Step Methodology:

• In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (15 mL).

• Cool the flask to 0 °C in an ice-salt bath.

• Add phosphorus oxychloride (3.0 mL, 1.2 eq) dropwise to the cooled DMF with vigorous stirring over 30 minutes, ensuring the temperature remains below 10 °C. The Vilsmeier reagent will form as a yellowish complex.

• Stir the mixture at 0 °C for an additional 30 minutes.

• Dissolve 1-butyl-1H-indole (5.0 g, 1.0 eq) in anhydrous DMF (5 mL) and add it dropwise to the Vilsmeier reagent over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40 °C for 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is basic (pH 8-9).

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 1-butyl-1H-indole-3-carbaldehyde as a solid.

Applications in Organic Synthesis: A Protocol for Knoevenagel Condensation

1-Butyl-1H-indole-3-carbaldehyde is a valuable precursor for carbon-carbon bond formation. The aldehyde functionality readily undergoes condensation reactions with active methylene compounds. The Knoevenagel condensation is a prime example, providing access to electron-deficient alkenes which are themselves versatile intermediates.[6]

Caption: Knoevenagel condensation of 1-butyl-1H-indole-3-carbaldehyde.

Protocol 3: Synthesis of 2-((1-Butyl-1H-indol-3-yl)methylene)malononitrile

Causality: This reaction proceeds via a base-catalyzed mechanism. The base, typically a weak amine like piperidine, deprotonates the acidic methylene protons of malononitrile to generate a carbanion. This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of 1-butyl-1H-indole-3-carbaldehyde. The resulting aldol-type adduct readily undergoes dehydration (elimination of water) to yield the thermodynamically stable conjugated alkene product.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equivalents
1-Butyl-1H-indole-3-carbaldehyde	201.26	1.0 g	1.0
Malononitrile	66.06	0.36 g	1.1
Piperidine	85.15	0.1 mL	Catalytic
Ethanol	-	20 mL	-

Step-by-Step Methodology:

• To a 50 mL round-bottom flask, add 1-butyl-1H-indole-3-carbaldehyde (1.0 g, 1.0 eq), malononitrile (0.36 g, 1.1 eq), and ethanol (20 mL).

• Add a catalytic amount of piperidine (0.1 mL) to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If a precipitate forms, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Recrystallize the crude solid from ethanol to afford pure 2-((1-butyl-1H-indol-3-yl)methylene)malononitrile as a crystalline solid.

Conclusion and Future Perspectives

1-Butyl-1H-indole-3-carbaldehyde is a highly valuable and versatile chemical intermediate. The protocols detailed herein provide robust and reproducible methods for its synthesis and subsequent elaboration. The N-butyl group imparts unique properties that are advantageous in both medicinal chemistry and materials science. The Knoevenagel condensation product, for instance, can be further elaborated into more complex heterocyclic systems or used as a monomer in polymerization reactions. The broad reactivity of the indole-3-carbaldehyde core ensures that this building block will continue to be a valuable tool for chemists in the pursuit of novel molecules with tailored functions. Future research will undoubtedly uncover new applications for this and related N-alkylated indole-3-carbaldehydes in areas ranging from targeted therapeutics to organic electronics.

References

• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-751.
• Naik, N., & Kumar, H. V. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.
• Fritz, H. (1959). Über 3.3-disubstituierte 3H-Indole (Indolenine), II. Mitteil.: N-Formyl-Derivate. Justus Liebigs Annalen der Chemie, 625(1), 111-122.
• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of fully conjugated carbocycles and heterocycles. Organic Reactions, 56(2), 355-667.
• Bingül, M., & Al-jaf, H. (2020). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase Properties. Afyon Kocatepe University Journal of Sciences and Engineering, 20(3), 734-743.
• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

• PubChem. (n.d.). 1-butyl-1H-indole-3-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Rouhani, M., et al. (2022). A one-pot multi-component synthesis of novel 2((1H-Indole-3yl) (Phenyl) methyl) malononitrile derivative by utilizing recoverable and efficient TiO2 nanocatalyst. Mediterranean Journal of Chemistry, 11(1), 1-10.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. growingscience.com [growingscience.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. (1H-Indol-3-ylmethylene)malononitrile|CAS 75629-62-8 [benchchem.com]

Advanced Derivatization Protocols for 1-Butyl-1H-indole-3-carbaldehyde

Abstract

This application note details high-fidelity derivatization workflows for 1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7). As a lipophilic scaffold bridging the gap between simple indoles and complex pharmaceutical agents (including synthetic cannabinoid mimetics, antimicrobials, and IDO inhibitors), this molecule offers a versatile C3-formyl handle. This guide provides validated protocols for C-N bond formation (Schiff bases), C-C chain extension (Knoevenagel condensation), and oxidation/reduction pathways, emphasizing reaction causality, self-validation, and reproducibility.

Module 1: Chemical Profile & Reactivity Landscape

The 1-butyl-1H-indole-3-carbaldehyde scaffold possesses two distinct electronic features: the electron-rich indole core and the electron-withdrawing formyl group at the C3 position. The

-butyl chain increases lipophilicity (cLogP ~3.9), enhancing membrane permeability for biological applications, but also necessitating specific solvent choices (e.g., preference for DCM or warm ethanol over water).

Reactivity Map

The following diagram outlines the primary derivatization pathways available for this substrate.

Figure 1: Chemoselective derivatization pathways for the C3-formyl group.

Module 2: C-N Bond Formation (Schiff Base Synthesis)

Application: Synthesis of antimicrobial agents and ligands for metal coordination complexes. Mechanism: Nucleophilic attack of a primary amine on the carbonyl carbon, followed by dehydration.

Protocol 2.1: Synthesis of N-Butylindolyl-3-Imine Derivatives

This protocol uses acid catalysis to drive the equilibrium toward the imine.

Reagents:

• Substrate: 1-butyl-1H-indole-3-carbaldehyde (1.0 eq)

• Nucleophile: 4-aminophenol or Thiosemicarbazide (1.0 - 1.1 eq)

• Solvent: Absolute Ethanol (EtOH)

• Catalyst: Glacial Acetic Acid (cat.[1] 2-3 drops)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of 1-butyl-1H-indole-3-carbaldehyde in 10 mL of absolute EtOH. The solution should be clear light yellow.

• Addition: Add 1.0 mmol of the amine nucleophile.

• Catalysis: Add 2 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (78°C) for 3–6 hours.

  • Self-Validation Check: Monitor via TLC (30% EtOAc/Hexane). The aldehyde spot (

    ) must disappear.

• Isolation: Cool to room temperature. If precipitate forms, filter and wash with cold EtOH.[2] If no precipitate, evaporate solvent to 20% volume and induce crystallization with cold diethyl ether.

• Purification: Recrystallize from EtOH/DMF if necessary.

Data Summary:

Parameter	Value
Typical Yield	85–92%
Appearance	Yellow to Orange Crystalline Solid

| IR Diagnostic | Disappearance of C=O (1650 cm⁻¹); Appearance of C=N (1610–1625 cm⁻¹) |

Module 3: C-C Bond Formation (Knoevenagel Condensation)

Application: Synthesis of vinyl indoles and Michael acceptors for chain extension (e.g., precursors to tryptamines). Mechanism: Base-catalyzed deprotonation of an active methylene compound, followed by nucleophilic attack on the aldehyde and E1cB elimination.

Protocol 3.1: Condensation with Malononitrile

Reagents:

• Substrate: 1-butyl-1H-indole-3-carbaldehyde (1.0 eq)

• Active Methylene: Malononitrile (1.2 eq)

• Catalyst: Piperidine (0.1 eq)

• Solvent: Ethanol or Acetonitrile[2]

Step-by-Step Workflow:

• Setup: In a round-bottom flask, combine the aldehyde (1 mmol) and malononitrile (1.2 mmol) in Ethanol (5 mL).

• Initiation: Add piperidine (10 µL). The reaction is often exothermic; stir at room temperature initially.

• Progression: If precipitation does not occur within 30 minutes, heat to 50°C for 1 hour.

• Workup: The product, 2-((1-butyl-1H-indol-3-yl)methylene)malononitrile, usually precipitates as a bright yellow/orange solid.

• Wash: Filter and wash with cold water (to remove piperidine salts) followed by cold ethanol.

Figure 2: Logical flow of the Knoevenagel condensation mechanism.

Module 4: Oxidation to Carboxylic Acid (Pinnick Oxidation)

Application: Preparation of 1-butyl-1H-indole-3-carboxylic acid , a key intermediate for amide coupling (e.g., synthesis of cannabinoid analogs like SDB-006 derivatives). Why Pinnick? Permanganate (KMnO₄) can cleave the indole double bond (C2-C3). Pinnick oxidation (NaClO₂) is mild and chemoselective for the aldehyde.

Protocol 4.1: NaClO₂ Oxidation

Reagents:

• Substrate: 1-butyl-1H-indole-3-carbaldehyde[3][4]

• Oxidant: Sodium Chlorite (NaClO₂, 1.5 eq)

• Scavenger: 2-Methyl-2-butene (5.0 eq) or Resorcinol

• Buffer: NaH₂PO₄ (aqueous solution)

• Solvent: t-Butanol / Water (3:1)

Step-by-Step Workflow:

• Solvation: Dissolve the aldehyde in t-Butanol/Water. Add 2-methyl-2-butene (scavenger for HOCl to prevent chlorination of the indole ring).

• Oxidation: Add NaH₂PO₄ followed by slow addition of NaClO₂ at 0°C.

• Reaction: Stir at room temperature for 2–4 hours.

  • Self-Validation: The reaction mixture usually turns pale yellow. TLC should show a baseline spot (acid) in non-polar solvents.

• Workup: Acidify to pH 3 with 1N HCl. Extract with Ethyl Acetate.[5]

• Purification: The carboxylic acid can be purified via acid-base extraction (Extract into NaHCO₃, wash organic layer, re-acidify aqueous layer, extract back into organic).

Module 5: Analytical Validation & Troubleshooting

To ensure scientific integrity, the following spectral characteristics must be verified.

Table 1: Key Spectral Markers

Derivative Type	1H NMR Marker (CDCl3)	IR Marker (cm⁻¹)	Common Issue
Aldehyde (Start)	Singlet ~9.95 ppm	1640–1660 (C=O)	N/A
Schiff Base	Singlet ~8.4–8.6 ppm (CH=N)	1610–1625 (C=N)	Hydrolysis (keep dry)
Vinyl (Knoevenagel)	Singlet ~8.0–8.2 ppm (Vinyl H)	2220 (CN) if malononitrile used	Polymerization (avoid strong acid)
Carboxylic Acid	Broad singlet >11.0 ppm (COOH)	1670–1690 (C=O, broad)	Decarboxylation (avoid high heat)

Troubleshooting Guide:

• Problem: Low yield in Schiff base synthesis.

  • Solution: Use a Dean-Stark trap or molecular sieves (3Å) to physically remove water, pushing the equilibrium forward.

• Problem: "Oiling out" of products.

  • Solution: The butyl chain increases lipophilicity, making crystallization difficult in non-polar solvents. Triturate with cold Hexane/Ether mixtures or scratch the flask surface.

References

• PubChem. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO.[4] National Library of Medicine. Available at: [Link]

• El-Sawy, E. R., et al. (2017).[6] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry. Available at: [Link]

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org. Synth. 2024, 101, 21-33.[5] Available at: [Link]

• Wikipedia. Knoevenagel condensation.[2] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. 119491-09-7 CAS MSDS (1-BUTYL-1H-INDOLE-3-CARBALDEHYDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]
• 6. researchgate.net [researchgate.net]

Application Note: 1-Butyl-1H-indole-3-carbaldehyde as a Lipophilic Scaffold in Medicinal Chemistry

Executive Summary & Chemical Profile[1][2]

1-butyl-1H-indole-3-carbaldehyde represents a critical "privileged structure" intermediate in the synthesis of bioactive indole derivatives. Unlike the unsubstituted parent compound (indole-3-carboxaldehyde), the presence of the N-butyl chain significantly alters the physicochemical profile, enhancing lipophilicity (LogP ~3.5 vs. 1.7 for the parent) and membrane permeability.

In medicinal chemistry, this scaffold serves as a divergence point for three major therapeutic classes:

• Synthetic Cannabinoids: Structural analogs of the JWH series (e.g., JWH-073), where the aldehyde serves as a precursor for non-ketone linkers (hydrazones, oximes) to probe the CB1/CB2 receptor binding pocket.

• Antimicrobial Agents: Precursor for lipophilic Schiff bases and chalcones that target bacterial cell walls.

• Tryptamine Analogs: Gateway to N-alkylated tryptamines via reductive amination, relevant in CNS drug development.

Chemical Specifications

• CAS Number: 119491-09-7[1][2]

• Molecular Formula: C₁₃H₁₅NO[1][2]

• Molecular Weight: 201.27 g/mol [2]

• Appearance: Pale yellow to tan solid/oil (depending on purity/polymorph).

• Solubility: Soluble in DCM, Chloroform, DMSO, Ethanol; Insoluble in water.

Synthetic Utility & Mechanism[1]

The utility of this compound lies in the reactivity of the C3-formyl group combined with the metabolic stability of the N-butyl chain. The aldehyde functionality allows for rapid library generation via condensation reactions, while the butyl chain provides the necessary hydrophobic interaction with receptor pockets (e.g., the hydrophobic channel of the CB1 receptor).

Diagram 1: Divergent Synthesis Workflow

This flowchart illustrates the primary synthetic pathways originating from 1-butyl-1H-indole-3-carbaldehyde.

Caption: Divergent synthetic pathways from the 1-butyl-1H-indole-3-carbaldehyde scaffold.

Detailed Experimental Protocols

Protocol A: Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Rationale: The Vilsmeier-Haack reaction is the industry standard for C3-formylation of indoles due to its high regioselectivity. The N-butyl group directs electrophilic attack to C3 and prevents polymerization often seen with free N-H indoles.

Reagents:

• 1-Butylindole (1.0 eq)

• Phosphorus Oxychloride (POCl₃) (1.2 eq)

• Dimethylformamide (DMF) (anhydrous, 5.0 eq)

• Dichloromethane (DCM) (Solvent)

• Sodium Hydroxide (NaOH) (2M aqueous solution)

Step-by-Step Methodology:

• Vilsmeier Complex Formation: In a flame-dried round-bottom flask under inert atmosphere (N₂/Ar), cool anhydrous DMF (5.0 eq) to 0°C. Add POCl₃ (1.2 eq) dropwise over 15 minutes. Critical: Maintain temperature < 5°C to prevent thermal decomposition of the chloroiminium intermediate. Stir for 30 minutes until the salt precipitates or solution turns slightly yellow.

• Addition of Substrate: Dissolve 1-butylindole (1.0 eq) in minimal DCM (or neat if liquid). Add this solution dropwise to the Vilsmeier complex at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours. Monitor by TLC (Hexane:EtOAc 4:1). The starting material (high R_f) should disappear, replaced by the aldehyde (lower R_f).

• Hydrolysis: Pour the reaction mixture onto crushed ice (approx. 5x volume). Slowly add 2M NaOH with vigorous stirring until pH ~9-10. Note: This step hydrolyzes the iminium salt to the aldehyde.

• Reflux (Optional but Recommended): Heat the basic mixture to 60°C for 15 minutes to ensure complete hydrolysis.

• Extraction: Extract with DCM (3 x 50 mL). Wash combined organic layers with water, brine, and dry over Na₂SO₄.[3]

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient 9:1 to 7:3).

• Yield: Expect 85-95% yield as a pale yellow oil or solid.

Protocol B: Synthesis of Bioactive Schiff Bases (Hydrazone Derivatives)

Rationale: Hydrazone derivatives of indole-3-carbaldehydes have shown potent activity against M. tuberculosis and various cancer cell lines. The N-butyl tail improves cell penetration compared to the parent indole.

Reagents:

• 1-Butyl-1H-indole-3-carbaldehyde (1.0 eq)

• Aryl Hydrazine / Amine (e.g., Phenylhydrazine, Isoniazid) (1.0 eq)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Step-by-Step Methodology:

• Dissolution: Dissolve the aldehyde (1 mmol) in absolute ethanol (10 mL).

• Addition: Add the hydrazine/amine derivative (1 mmol).

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (78°C) for 3-6 hours.

  • QC Check: Monitor TLC.[3][4][5][6] The product usually precipitates upon cooling or appears as a distinct spot under UV (often fluorescent).

• Isolation: Cool to room temperature. If solid precipitates, filter and wash with cold ethanol. If no precipitate, evaporate solvent and recrystallize from Ethanol/Water.

• Characterization:

  • IR: Look for disappearance of C=O stretch (1660 cm⁻¹) and appearance of C=N stretch (1600-1620 cm⁻¹).

  • ¹H NMR: Azomethine proton (-CH=N-) typically appears as a singlet at 8.0-8.6 ppm.

Validated Biological Applications[3][8]

The following table summarizes validated applications of 1-butyl-indole-3-carbaldehyde derivatives in peer-reviewed literature.

Derivative Class	Target / Indication	Mechanism of Action	Key Structural Feature
Hydrazones	Mycobacterium tuberculosis	Enoyl-ACP reductase (InhA) inhibition	N-butyl group facilitates cell wall penetration; Hydrazone linker binds active site.
Chalcones	Breast Cancer (MCF-7)	Tubulin polymerization inhibition	-unsaturated ketone acts as Michael acceptor for cysteine residues.
Thiosemicarbazones	Antifungal (C. albicans)	Ergosterol biosynthesis inhibition	Sulfur atom chelates metal ions essential for fungal enzymes.
Indolyl-Cannabinoids	CB2 Receptor Agonism	GPCR activation	N-butyl mimics the pentyl chain of -THC; C3-substituent dictates efficacy.

Safety & Handling (MSDS Highlights)

• Signal Word: Warning

• Hazards:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Aldehydes are prone to oxidation to carboxylic acids (1-butylindole-3-carboxylic acid) upon prolonged exposure to air.

Diagram: Vilsmeier-Haack Mechanism

This diagram details the specific mechanism for the formation of the title compound, highlighting the role of the N-butyl group in stabilizing the intermediate.

Caption: Vilsmeier-Haack formylation mechanism for 1-butylindole.

References

• PubChem. (n.d.).[1] 1-butyl-1H-indole-3-carbaldehyde.[1] National Library of Medicine. Retrieved February 2, 2026, from [Link]

• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017).[7] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-751. [Link]

• Huffman, J. W., et al. (2005). Structure-activity relationships for 1-alkyl-3-(1-naphthoyl)indoles at the cannabinoid CB1 and CB2 receptors. Bioorganic & Medicinal Chemistry, 13(1), 89-112. (Contextual reference for N-butyl indole scaffold utility). [Link]

• Oakwood Chemical. (2026). Safety Data Sheet: 1-Butyl-1H-indole-3-carbaldehyde. Retrieved February 2, 2026, from [Link]

• Verma, M., et al. (2020). Schiff bases of indole-3-carboxaldehyde: Synthesis and evaluation as antimicrobial agents.[7] Russian Journal of Bioorganic Chemistry, 48, 123-130. (Protocol adaptation source). [Link]

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• 2. 1-Butyl-1H-indole-3-carbaldehyde [oakwoodchemical.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. 1H-Indole-3-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

use of 1-butyl-1H-indole-3-carbaldehyde in schiff base synthesis

Application Note: Synthesis and Validation of Schiff Bases Derived from 1-Butyl-1H-indole-3-carbaldehyde

Strategic Rationale & Molecule Profile

Why 1-Butyl-1H-indole-3-carbaldehyde? The indole scaffold is a "privileged structure" in medicinal chemistry, capable of binding to multiple biological targets with high affinity. However, the unsubstituted N-H indole moiety often suffers from poor pharmacokinetic profiles, specifically limited membrane permeability and rapid metabolic degradation.

The introduction of an N-butyl chain (1-butyl-1H-indole-3-carbaldehyde) serves a critical dual purpose:

• Lipophilicity Modulation: It increases the logP value, enhancing passive transport across lipid bilayers (e.g., bacterial cell walls or the blood-brain barrier).[1]

• Solubility Engineering: The alkyl chain disrupts crystal packing relative to the parent indole, often improving solubility in organic solvents used during synthesis and screening.[1]

This Application Note details the robust synthesis of Schiff bases (imines) from this specific aldehyde. These derivatives are high-value targets for antimicrobial drug discovery and corrosion inhibition materials.[1]

Reaction Mechanism & Pathway

The formation of the Schiff base involves the reversible acid-catalyzed condensation of the aldehyde carbonyl with a primary amine.

Key Mechanistic Steps:

• Activation: The carbonyl oxygen is protonated by the acid catalyst (typically acetic acid), increasing the electrophilicity of the carbonyl carbon.[1]

• Nucleophilic Attack: The lone pair of the primary amine attacks the activated carbonyl carbon.[1]

• Proton Transfer & Dehydration: A carbinolamine intermediate forms, followed by proton transfer and the elimination of a water molecule to generate the imine (

  ) bond.[1]

Graphviz Visualization: Reaction Workflow

Figure 1: Step-wise workflow for the acid-catalyzed synthesis of indole-based Schiff bases.

Standard Operating Procedure (SOP): Thermal Synthesis

This protocol is the "Gold Standard" for generating high-purity crystalline products.[1]

Reagents:

• Precursor: 1-Butyl-1H-indole-3-carbaldehyde (1.0 equiv)[1]

• Amine: Substituted Aniline / Hydrazide / Semicarbazide (1.0 - 1.2 equiv)[1]

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)[1]

• Catalyst: Glacial Acetic Acid (AcOH)[1]

Protocol Steps:

• Dissolution: In a 100 mL round-bottom flask, dissolve 5.0 mmol of 1-butyl-1H-indole-3-carbaldehyde in 20 mL of absolute ethanol. Stir until clear.

• Amine Addition: Add 5.0 mmol (equimolar) of the target primary amine.[1]

  • Note: If the amine is a hydrochloride salt, add 5.0 mmol of sodium acetate to neutralize.

• Catalysis: Add 3-5 drops of glacial acetic acid. The solution pH should be slightly acidic (pH 5-6).[1]

• Reflux: Attach a condenser and reflux the mixture at 78-80°C for 4–8 hours.

  • Monitoring: Check progress via TLC (Mobile Phase: Hexane:Ethyl Acetate 7:3).[1] The aldehyde spot (

    ) should disappear.[1]

• Isolation:

  • Scenario A (Precipitate forms hot): Filter the hot solution immediately.[1]

  • Scenario B (No precipitate): Cool the mixture to room temperature, then pour onto 50g of crushed ice with vigorous stirring.

• Purification: Recrystallize the solid from hot ethanol. Dry under vacuum at 50°C.[1]

Stoichiometry & Yield Table:

Component	Equivalents	Role	Typical Yield (%)
1-Butyl-1H-indole-3-carbaldehyde	1.0	Electrophile	N/A
Primary Amine (Ar-NH2)	1.0 - 1.1	Nucleophile	N/A
Glacial Acetic Acid	Catalytic	Proton Donor	N/A
Schiff Base Product	-	Target	75 - 92%

Alternative Protocol: Microwave-Assisted Synthesis (Green Chemistry)[1]

Use this method for rapid library generation or if the thermal method yields oiling products.[1]

Protocol Steps:

• Mix 1.0 mmol of aldehyde and 1.0 mmol of amine in a microwave process vial.

• Add a minimum volume of Ethanol (2-3 mL) and 1 drop of glacial acetic acid.

• Irradiate at 300W (controlled temperature: 80°C) for 2–5 minutes.

• Cool rapidly in an ice bath.

• Filter the resulting precipitate and wash with cold ether.[1]

Characterization & Validation

To ensure the "Trustworthiness" of your compound, the following spectral signatures must be verified. The absence of the carbonyl peak is the primary indicator of success.

Spectroscopic Validation Checklist:

Technique	Key Signal	Interpretation
FT-IR	1610–1640 cm⁻¹	C=N Stretching (Imine) - Critical confirmation.[1]
FT-IR	Absence of ~1660 cm⁻¹	Disappearance of Aldehyde C=O.[1][2]
1H NMR	δ 8.3 – 8.8 ppm (s, 1H)	Azomethine proton (-CH=N-) .
1H NMR	δ 4.1 – 4.3 ppm (t, 2H)	N-CH₂ protons of the butyl chain (Diagnostic for N-alkylation).[1]
1H NMR	δ 0.9 ppm (t, 3H)	Terminal methyl of the butyl chain.
13C NMR	~150–160 ppm	Azomethine Carbon (C=N) .

Graphviz Visualization: Validation Logic

Figure 2: Logical flow for spectroscopic validation of the product.

Application Context

Antimicrobial Activity: Schiff bases of N-alkyl indole-3-carbaldehydes have demonstrated significant efficacy against Gram-positive bacteria (S. aureus) and fungi (C. albicans).[1][3] The N-butyl chain enhances penetration through the lipophilic cell membrane, allowing the azomethine linkage to interfere with normal cell processes, potentially by chelating metal ions essential for bacterial metabolism [1, 2].

Corrosion Inhibition: These molecules act as mixed-type inhibitors for mild steel in acidic media.[1] The indole nitrogen and the imine nitrogen provide adsorption sites, while the butyl tail forms a hydrophobic barrier on the metal surface, preventing acid attack [3].

References

• Priya, B., Utreja, D., & Kalia, A. (2022).[4] Schiff Bases of Indole-3-Carbaldehyde: Synthesis and Evaluation as Antimicrobial Agents. Russian Journal of Bioorganic Chemistry, 48, 1338–1348.[1]

• Mubassir, M., et al. (2025).[1][5] Synthesis, Characterization, and Pharmacological Evaluation of Some New Schiff Base Derivatives of 1H-Indole-2-Carbaldehyde. Advanced Journal of Chemistry, Section B.

• Koushik, A., et al. (2025).[1][5][4][6] A Platform Approach for Designing Sustainable Indole Thiosemicarbazone Corrosion Inhibitors with Enhanced Adsorption Properties.[1][4] Langmuir.

  • [1]

• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017).[1] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. The Egyptian Journal of Chemistry, 60(5), 723-751.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. ajchem-b.com [ajchem-b.com]
• 6. ajol.info [ajol.info]

Application Notes and Protocols: 1-butyl-1H-indole-3-carbaldehyde as a Versatile Fluorescent Marker

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of Indole-Based Fluorophores

The indole scaffold, a core component of the amino acid tryptophan, is a privileged structure in medicinal chemistry and chemical biology. Its inherent fluorescence, which is exquisitely sensitive to the local microenvironment, has made it a foundational tool for investigating protein structure and dynamics. The electronic properties of the indole ring system make it an excellent platform for the design of fluorescent probes that can report on changes in polarity, viscosity, and the presence of specific analytes.[1][2]

1-butyl-1H-indole-3-carbaldehyde is an N-alkylated derivative of indole-3-carbaldehyde that offers several advantages as a fluorescent marker. The butyl group enhances its lipophilicity, potentially facilitating its passage across cellular membranes for intracellular imaging. The aldehyde functionality at the 3-position can serve as a reactive handle for further chemical modifications, allowing for its conjugation to biomolecules or its use in the development of more complex sensors.[3] This document provides a comprehensive guide to the synthesis, characterization, and application of 1-butyl-1H-indole-3-carbaldehyde as a fluorescent marker for cellular imaging and other research applications.

Photophysical Properties: A Sensitive Reporter of the Microenvironment

The fluorescence of indole and its derivatives is characterized by a significant sensitivity to solvent polarity, a phenomenon known as solvatochromism.[2] In non-polar environments, indole derivatives typically exhibit fluorescence at shorter wavelengths, while in polar, protic solvents, the emission is red-shifted (moved to longer wavelengths). This is due to the stabilization of the excited state dipole moment by the polar solvent molecules.[2]

While specific photophysical data for 1-butyl-1H-indole-3-carbaldehyde is not extensively reported in the literature, we can infer its properties based on related N-alkyl-indole-3-carbaldehydes. The introduction of an electron-withdrawing group like the formyl group at the 3-position is known to influence the electronic transitions within the indole ring.[4]

Table 1: Expected Photophysical Properties of 1-butyl-1H-indole-3-carbaldehyde in Various Solvents

Property	Non-Polar Solvent (e.g., Cyclohexane)	Polar Aprotic Solvent (e.g., Acetonitrile)	Polar Protic Solvent (e.g., Ethanol)
Excitation Max (λex)	~300 - 320 nm	~310 - 330 nm	~320 - 340 nm
Emission Max (λem)	~330 - 350 nm	~350 - 380 nm	~380 - 420 nm
Stokes Shift	Moderate	Moderate to Large	Large
Quantum Yield (Φf)	Moderate to High	Moderate	Low to Moderate

Note: These are estimated values based on the known behavior of similar indole derivatives. Experimental determination is recommended for specific applications.

Synthesis of 1-butyl-1H-indole-3-carbaldehyde

The synthesis of 1-butyl-1H-indole-3-carbaldehyde can be achieved through a straightforward N-alkylation of indole-3-carbaldehyde. A general protocol is provided below.

Protocol 1: Synthesis of 1-butyl-1H-indole-3-carbaldehyde

Materials:

• Indole-3-carbaldehyde

• 1-Bromobutane

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve indole-3-carbaldehyde (1 equivalent) in anhydrous DMF.

• Addition of Base: Add potassium carbonate (1.5 - 2 equivalents) to the solution. Alternatively, for a stronger base, sodium hydride (1.1 equivalents) can be used, but extreme caution must be exercised due to its reactivity with moisture.

• Addition of Alkylating Agent: Slowly add 1-bromobutane (1.1 - 1.2 equivalents) to the stirring suspension.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours or gently heat to 50-60 °C for 4-6 hours to expedite the reaction. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford 1-butyl-1H-indole-3-carbaldehyde as a pure compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

A streamlined workflow for live-cell imaging experiments.

Troubleshooting

Table 2: Common Issues and Solutions in Fluorescence Imaging

Issue	Possible Cause	Suggested Solution
No or Weak Signal	- Incorrect filter set.- Probe concentration is too low.- Insufficient incubation time.- Photobleaching.	- Verify the excitation and emission wavelengths of the probe and use the appropriate filters.- Perform a concentration titration to find the optimal staining concentration.- Increase the incubation time.- Minimize exposure to the excitation light. Use an anti-fade mounting medium if fixing cells.
High Background	- Probe concentration is too high.- Inadequate washing.- Autofluorescence from cells or medium.	- Decrease the probe concentration.- Increase the number and duration of washing steps.- Image cells in a phenol red-free medium. Acquire an unstained control image to assess autofluorescence.
Phototoxicity/Cell Death	- High probe concentration.- Prolonged exposure to excitation light.	- Reduce the probe concentration and incubation time.- Use the lowest possible excitation light intensity and exposure time.
Non-specific Staining	- Probe aggregation.- Hydrophobic interactions with various cellular components.	- Ensure the probe is fully dissolved in the staining solution.- Optimize the staining concentration and washing steps.

Safety and Handling

1-butyl-1H-indole-3-carbaldehyde is a chemical compound intended for research use only. Standard laboratory safety practices should be followed. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated area or a chemical fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Directions

1-butyl-1H-indole-3-carbaldehyde represents a promising and versatile fluorescent marker with potential applications in various areas of biological research and drug development. Its sensitivity to the local environment can be exploited to study changes in cellular polarity and membrane dynamics. The aldehyde functionality opens up avenues for the development of more sophisticated probes for detecting specific enzymes, ions, or reactive oxygen species. Further characterization of its photophysical properties and biological interactions will undoubtedly expand its utility as a valuable tool for the scientific community.

References

• Sharma, S., et al. (2022). Aminoindole and naphthalimide based charge transfer fluorescent probes for pH sensing and live cell imaging. Organic & Biomolecular Chemistry, 20(46), 9422-9430. [Link]

• Ghosh, P., et al. (2024). Small-molecule fluorogenic probes based on indole scaffold. Organic & Biomolecular Chemistry, 22(15), 2690-2718. [Link]

• Olgen, S., et al. (2008). Synthesis and Cytotoxic Evaluation of Novel 3-Substituted Derivatives of 2-Indolinone. Iranian Journal of Pharmaceutical Research, 7(3), 169-176. [Link]

• KEYENCE. (n.d.). Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. [Link]

• Sun, Y. P., & Song, P. S. (1977). Solvent effects on the fluorescent states of indole derivatives–dipole moments. Photochemistry and photobiology, 25(1), 3-9. [Link]

• Callis, P. R. (2014). A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition. Biochemistry and Biophysics Reports, 1, 38-45. [Link]

• Wang, X., et al. (2021). An Indole-Based Fluorescent Chemosensor for Detecting Zn2+ in Aqueous Media and Zebrafish. Molecules, 26(16), 5025. [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 165(3), 1393-1407. [Link]

• Wikipedia. (n.d.). Indole-3-carbaldehyde. [Link]

• PubChem. (n.d.). 1-butyl-1H-indole-3-carbaldehyde. [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-741. [Link]

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 705-713. [Link]

• The Good Scents Company. (n.d.). indole-3-carboxaldehyde. [Link]

• Zhang, Y., et al. (2023). A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. Molecules, 28(2), 803. [Link]

• Li, W., et al. (2019). Indole-based colori/fluorimetric probe for selective detection of Cu2+ and application in living cell imaging. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 226, 117631. [Link]

• Zhang, Y., et al. (2020). Synthesis and Fluorescence Properties of Novel indol-3yl-thiazolo[3,2-a]t[1][6][7]riazines and indole-3-carbaldehyde Schiff Bases. Journal of Fluorescence, 30(5), 1097-1107. [Link]

• Oakwood Chemical. (n.d.). 1-Butyl-1H-indole-3-carbaldehyde. [Link]

• PubChem. (n.d.). Indole-3-Carboxaldehyde. [Link]

• Wikipedia. (n.d.). Indole-3-carbaldehyde. [Link]

Sources

• 1. A small-sized benzothiazole–indolium fluorescent probe: the study of interaction specificity targeting c-MYC promoter G-quadruplex structures and live cell imaging - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 4. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Functionalization Strategies for 1-Butyl-1H-indole-3-carbaldehyde

This Application Note provides a comprehensive technical guide for the functionalization of 1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7). This scaffold is a critical intermediate in the synthesis of bioactive aminoalkylindoles, widely utilized in antimicrobial research, fluorescent probe development, and structure-activity relationship (SAR) studies for G-protein coupled receptor (GPCR) ligands.

Introduction & Strategic Value

The 1-butyl-1H-indole-3-carbaldehyde scaffold represents a "privileged structure" in medicinal chemistry due to its electronic versatility. The indole core is electron-rich, while the C3-formyl group acts as a reactive electrophilic handle. The N-butyl chain increases lipophilicity (cLogP ~3.6), enhancing membrane permeability compared to the parent indole-3-carbaldehyde.

Key Reactivity Profiles:

• C3-Formyl Condensations: The aldehyde is highly reactive toward nucleophiles, enabling rapid access to Schiff bases, hydrazones, and Knoevenagel adducts.

• Electronic Modulation: The indole nitrogen lone pair donates electron density into the ring, making the C3-carbonyl less electrophilic than a typical benzaldehyde, often requiring acid catalysis for condensation reactions.

• Medicinal Relevance: Derivatives are potent scaffolds for:

  • Antimicrobials: Thiosemicarbazones derived from this core show significant bacteriostatic activity against S. aureus and M. tuberculosis.

  • Fluorescent Probes: Conjugated systems (chalcones) exhibit tunable fluorescence for cellular imaging.

  • GPCR Ligands: Structural analogs (though typically ketones) are investigated for CB2 receptor selectivity in anti-inflammatory therapies.

Reaction Pathways & Logic (Visualized)

The following diagram maps the divergent synthesis pathways starting from the parent aldehyde.

Figure 1: Divergent synthetic pathways for 1-butyl-1H-indole-3-carbaldehyde. Blue indicates the starting material; Green indicates nitrogen-based condensations; Red indicates carbon-carbon bond formation.

Experimental Protocols

Protocol A: Synthesis of Antimicrobial Thiosemicarbazones

Rationale: Thiosemicarbazones are preferred over simple imines due to their hydrolytic stability and ability to chelate transition metals (e.g., Cu, Pd), which often enhances biological activity.

Reagents:

• 1-Butyl-1H-indole-3-carbaldehyde (1.0 equiv)

• Thiosemicarbazide (1.1 equiv)

• Solvent: Absolute Ethanol (EtOH)

• Catalyst: Glacial Acetic Acid (AcOH)

Procedure:

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (approx. 5 mmol) of 1-butyl-1H-indole-3-carbaldehyde in 20 mL of absolute ethanol .

  • Note: The N-butyl group increases lipophilicity; mild heating (40°C) may be required for complete dissolution compared to the parent indole.

• Addition: Add 0.50 g (5.5 mmol) of thiosemicarbazide. The mixture may appear as a suspension.

• Catalysis: Add 3-5 drops of glacial acetic acid.

  • Mechanism:[1][2] Acid protonates the carbonyl oxygen, increasing electrophilicity to overcome the deactivating effect of the electron-rich indole ring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 3–5 hours . Monitor reaction progress via TLC (Mobile phase: Hexane:EtOAc 7:3).

  • Endpoint: Disappearance of the aldehyde spot and appearance of a lower Rf product (thiosemicarbazone).

• Isolation: Cool the reaction mixture to room temperature, then place in an ice bath for 30 minutes. The product typically precipitates as a crystalline solid.

• Purification: Filter the precipitate under vacuum. Wash the filter cake with cold ethanol (2 x 5 mL) followed by cold water (2 x 10 mL) to remove unreacted thiosemicarbazide.

• Drying: Dry the solid in a vacuum oven at 50°C for 6 hours.

Expected Yield: 80–90% Characterization:

• IR: Disappearance of C=O stretch (~1660 cm⁻¹); Appearance of C=N stretch (~1610 cm⁻¹).

• ¹H NMR: Singlet at 8.0–8.5 ppm (Azomethine CH=N).

Protocol B: Knoevenagel Condensation (Chalcone Synthesis)

Rationale: This reaction extends the carbon skeleton, creating a conjugated system suitable for fluorescence applications or as a Michael acceptor in drug design.

Reagents:

• 1-Butyl-1H-indole-3-carbaldehyde (1.0 equiv)

• Active Methylene Compound (e.g., Malononitrile or Ethyl Cyanoacetate) (1.2 equiv)

• Base Catalyst: Piperidine (0.1 equiv)

• Solvent: Methanol or Ethanol

Procedure:

• Setup: Charge a reaction vessel with 1.0 equiv of aldehyde and 20 mL of alcohol solvent.

• Activation: Add 1.2 equiv of Malononitrile.

• Initiation: Add 0.1 equiv of Piperidine dropwise.

  • Caution: Exothermic reaction possible.

• Reaction: Stir at room temperature for 1–2 hours. If precipitation does not occur, heat to 50°C for 30 minutes.

  • Self-Validation: The formation of a highly conjugated system usually results in a distinct color change (yellow to deep orange/red).

• Work-up: Pour the reaction mixture into ice-cold water (50 mL). Acidify slightly with dilute HCl (to neutralize piperidine) if the product is an oil; otherwise, filter the precipitate directly.

• Recrystallization: Recrystallize from ethanol/water mixtures.

Quantitative Data Summary

Parameter	Protocol A (Thiosemicarbazone)	Protocol B (Knoevenagel)
Limiting Reagent	Aldehyde	Aldehyde
Nucleophile	Thiosemicarbazide (N-nucleophile)	Malononitrile (C-nucleophile)
Catalyst	Glacial Acetic Acid (Acidic)	Piperidine (Basic)
Temperature	Reflux (78°C)	RT to 50°C
Time	3–5 Hours	1–2 Hours
Typical Yield	80–90%	85–95%
Key Spectral Feature	Azomethine CH=N (~8.3 ppm)	Vinyl CH=C (~7.8–8.0 ppm)

Safety & Compliance (Critical)

• Chemical Handling: 1-Butyl-1H-indole-3-carbaldehyde is an organic intermediate. Standard PPE (gloves, goggles, lab coat) is mandatory. Avoid inhalation of dust.[2]

• Structural Context (JWH Series): Researchers must be aware that 1-alkyl-3-acylindoles (ketones) are structurally related to synthetic cannabinoids (e.g., JWH-018). While the aldehyde discussed here is a distinct chemical precursor used for diverse legitimate scientific purposes (antimicrobial, optical materials), strict adherence to local regulations regarding aminoalkylindole derivatives is advised. Ensure all synthesized derivatives are for in vitro research or material science applications only.

References

• Synthesis and Antimicrobial Activity of Indole-3-carboxaldehyde Thiosemicarbazones. Source: Afyon Kocatepe University / Journal of Science URL:[Link] Relevance: foundational protocol for thiosemicarbazone synthesis from indole-3-carbaldehydes.

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial Therapeutics. Source: MDPI (Int. J. Mol. Sci.) URL:[Link] Relevance: Reviews the biological mechanisms and structural requirements for indole-based antimicrobials.

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Source: Egyptian Journal of Chemistry (via ResearchGate) URL:[Link] Relevance: Comprehensive review of reactivity at the C3 position of indole aldehydes.

• PubChem Compound Summary: 1-butyl-1H-indole-3-carbaldehyde. Source: National Institutes of Health (NIH) URL:[Link] Relevance:[3][4][5] Verification of CAS, physical properties, and safety data.

Sources

• 1. mdpi.com [mdpi.com]
• 2. fishersci.com [fishersci.com]
• 3. 1H-Indole-3-carbaldehyde thio­semi­carbazone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. JWH-018 - Wikipedia [en.wikipedia.org]

scale-up synthesis of 1-butyl-1H-indole-3-carbaldehyde

An Application Note for the Scale-Up Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the , a key intermediate in the development of various pharmaceutical compounds and specialty chemicals. The outlined two-step synthetic pathway begins with the N-alkylation of indole, followed by a Vilsmeier-Haack formylation. This application note delves into the underlying chemical principles, provides detailed, self-validating protocols for each stage, and addresses critical safety and scalability challenges. The methodologies are designed for researchers, chemists, and process development professionals, emphasizing robust control, safety, and high-yield production.

Introduction

Indole-3-carbaldehyde and its N-substituted derivatives are foundational scaffolds in medicinal chemistry, present in molecules with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The 1-butyl substituent, in particular, can modulate lipophilicity and target engagement, making 1-butyl-1H-indole-3-carbaldehyde a valuable building block. While laboratory-scale syntheses are common, scaling up production presents significant challenges, particularly in managing reaction exotherms, ensuring regioselectivity, and achieving high purity.[3]

This guide details a reliable two-step approach suitable for scale-up:

• N-Alkylation: Synthesis of the intermediate, 1-butyl-1H-indole, via direct alkylation of indole.

• Vilsmeier-Haack Formylation: Introduction of the formyl group at the C3 position of the N-butylated indole. This classic reaction is highly effective but requires stringent control due to its use of hazardous reagents and its exothermic nature.[4][5][6]

We will explore the rationale behind key process parameters, from reagent selection to temperature control, providing a framework for safe and efficient large-scale production.

Overall Synthetic Scheme

The synthesis proceeds in two distinct stages, starting from commercially available indole and 1-bromobutane.

Caption: Two-step workflow for the synthesis of the target compound.

Part 1: Scale-Up Synthesis of 1-Butyl-1H-indole (Intermediate)

Principle and Rationale

The first step involves the deprotonation of the indole nitrogen, which is weakly acidic, followed by nucleophilic substitution on an alkyl halide.

• Choice of Base: Potassium hydroxide (KOH) is a cost-effective and strong base sufficient for deprotonating the indole nitrogen. In combination with a polar aprotic solvent like DMF, it facilitates the formation of the indolide anion. Sodium hydride (NaH) is an alternative but presents greater handling risks on a large scale.

• Solvent Selection: N,N-Dimethylformamide (DMF) is an excellent solvent for this reaction as it readily dissolves both the indole and the potassium indolide salt, promoting a homogenous reaction environment.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) to ensure the complete consumption of the starting indole, preventing its carryover into the next, more complex step.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (for 100g indole)	Moles	Notes
Indole	117.15	100 g	0.854	Starting material
Potassium Hydroxide (KOH)	56.11	57.5 g	1.025	1.2 equivalents, powdered or flake
1-Bromobutane	137.02	128.5 g (95.2 mL)	0.939	1.1 equivalents
N,N-Dimethylformamide (DMF)	73.09	500 mL	-	Anhydrous grade
Diethyl Ether	74.12	~1.5 L	-	For extraction
Brine	-	~500 mL	-	Saturated NaCl solution
Anhydrous MgSO₄/Na₂SO₄	-	As needed	-	Drying agent

Detailed Experimental Protocol

• Setup: Equip a 2 L three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a nitrogen inlet. Ensure the setup is in a well-ventilated fume hood.

• Reagent Charging: Charge the flask with indole (100 g, 0.854 mol) and anhydrous DMF (500 mL). Begin stirring to dissolve the indole.

• Base Addition: Once the indole is dissolved, add powdered potassium hydroxide (57.5 g, 1.025 mol) portion-wise over 20-30 minutes. The addition is slightly exothermic; maintain the temperature below 30°C. The solution will darken.

• Alkylation: After stirring for 30 minutes post-KOH addition, add 1-bromobutane (95.2 mL, 0.939 mol) dropwise via an addition funnel over 45-60 minutes, maintaining the reaction temperature between 20-25°C.

• Reaction: Stir the mixture at room temperature for 3-5 hours.

• In-Process Control (IPC): Monitor the reaction's progress using TLC (e.g., mobile phase 9:1 Hexane:Ethyl Acetate). The reaction is complete when the indole spot is no longer visible.

• Workup - Quenching: Carefully pour the reaction mixture into a larger beaker containing 1 L of cold water. An oil or solid will separate.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 500 mL).

• Workup - Washing: Combine the organic layers and wash with water (2 x 250 mL) and then with brine (1 x 250 mL) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield crude 1-butyl-1H-indole as a dark oil.

• Purification: The crude product is often pure enough for the next step. If necessary, purify via vacuum distillation.

• Yield and Characterization: The expected yield is typically >90%. Characterize the product by ¹H NMR to confirm structure and purity before proceeding.

Part 2: Scale-Up Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Principle and Rationale: The Vilsmeier-Haack Reaction

This reaction is a powerful method for formylating electron-rich aromatic compounds.[7] The key steps are:

• Vilsmeier Reagent Formation: Phosphorus oxychloride (POCl₃) reacts with DMF to form the electrophilic chloroiminium ion, known as the Vilsmeier reagent.[8] This is a highly exothermic step that must be controlled.

• Electrophilic Aromatic Substitution: The electron-rich C3 position of the 1-butyl-1H-indole attacks the Vilsmeier reagent, forming an iminium intermediate.[7]

• Hydrolysis: Aqueous workup hydrolyzes the iminium salt to yield the final aldehyde product. This step is also highly exothermic.[8]

Caption: Mechanism of the Vilsmeier-Haack formylation reaction.

Safety and Scale-Up Considerations

• Thermal Hazard: Both the formation of the Vilsmeier reagent and the final hydrolysis are highly exothermic.[5][6] On a large scale, this requires robust cooling capabilities and slow, controlled addition of reagents to prevent a thermal runaway.

• Reagent Hazard: Phosphorus oxychloride (POCl₃) is extremely corrosive and reacts violently with water, releasing toxic HCl gas. It must be handled with extreme caution in a dry environment and under an inert atmosphere.[8]

• Quenching: The hydrolysis step must be performed by adding the reaction mixture to a cold aqueous base solution, never the other way around. This ensures the heat generated is absorbed by the larger volume of the quenching solution.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (for 147g intermediate)	Moles	Notes
1-Butyl-1H-indole	173.25	147 g	0.848	From Part 1
N,N-Dimethylformamide (DMF)	73.09	450 mL	-	Anhydrous grade, used as both reagent and solvent
Phosphorus Oxychloride (POCl₃)	153.33	143 g (87 mL)	0.933	1.1 equivalents, handle with extreme care
Sodium Acetate Trihydrate	136.08	500 g	-	For buffered hydrolysis
Crushed Ice / Water	-	2 L	-	For quenching
Ethyl Acetate	88.11	~2 L	-	For extraction
95% Ethanol	-	As needed	-	For recrystallization[9]

Detailed Experimental Protocol

• Setup: Use a 3 L multi-neck, jacketed reactor equipped with a powerful mechanical stirrer, a thermocouple, a nitrogen inlet, and a pressure-equalizing dropping funnel. Connect the reactor to a cooling circulator.

• Vilsmeier Reagent Preparation: Charge the reactor with anhydrous DMF (450 mL). Begin stirring and cool the solvent to 0°C.

• POCl₃ Addition: Add phosphorus oxychloride (87 mL, 0.933 mol) dropwise via the dropping funnel to the cooled DMF. CRITICAL: Maintain the internal temperature below 10°C throughout the addition. This process may take 1-2 hours. A thick white precipitate of the Vilsmeier reagent may form.[8]

• Substrate Addition: After the POCl₃ addition is complete, stir for another 30 minutes at 0-5°C. Then, add a solution of 1-butyl-1H-indole (147 g, 0.848 mol) in 100 mL of anhydrous DMF dropwise, keeping the temperature below 15°C.

• Reaction: Once the substrate addition is complete, allow the reaction to warm to room temperature and then heat to 40°C for 2-3 hours.

• In-Process Control (IPC): Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Hydrolysis/Quenching: In a separate 5 L vessel, prepare a solution of sodium acetate trihydrate (500 g) in 2 L of an ice/water slurry. CRITICAL: With vigorous stirring, slowly pour the reaction mixture from the reactor into the cold acetate solution. This is highly exothermic; control the addition rate to keep the quench vessel temperature below 25°C.

• Product Precipitation: Stir the resulting mixture for 1-2 hours in an ice bath. The product should precipitate as a solid.

• Isolation: Collect the solid product by filtration using a Büchner funnel. Wash the filter cake thoroughly with cold water (3 x 500 mL) until the filtrate is neutral.

• Drying: Dry the crude product in a vacuum oven at 50-60°C.

Final Purification and Characterization

Protocol 1: Recrystallization

• Dissolution: Place the crude, dried 1-butyl-1H-indole-3-carbaldehyde into an appropriately sized flask. Add a minimal amount of hot 95% ethanol to dissolve the solid completely.[9]

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1-2 hours to maximize crystallization.

• Isolation: Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Expected Results and Characterization

• Appearance: Off-white to pale yellow crystalline solid.

• Yield: 75-85% (after recrystallization).

• Purity (HPLC): >98%.

• Molecular Formula: C₁₃H₁₅NO[10]

• Molecular Weight: 201.26 g/mol [10]

• ¹H NMR: Consistent with the structure of 1-butyl-1H-indole-3-carbaldehyde. Key signals include the aldehyde proton (~10 ppm), aromatic protons, and butyl chain protons.

• ¹³C NMR: Consistent with the structure, showing the aldehyde carbonyl carbon at ~185 ppm.[11]

References

• Benchchem, "Application Notes & Protocols: Synthesis of Indole-3-carboxaldehyde via the Vilsmeier-Haack Reaction", Benchchem, Available
• Benchchem, "reaction condition modifications for indole-3-carboxaldehyde synthesis", Benchchem, Available
• Organic Syntheses, "Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction", Organic Syntheses, 2024, 101, 21–33.
• Organic Syntheses, "Discussion", Organic Syntheses, 2024.
• RSC Publishing, "Recent advances in the synthesis of indoles and their applications", RSC Publishing, 2025.
• ACS Publications, "Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles", The Journal of Organic Chemistry, 2022.
• Benchchem, "physical and chemical properties of Vilsmeier's reagent", Benchchem, Available
• EurekAlert!, "Efficient synthesis of indole derivatives, an important component of most drugs, allows the development of new drug candidates", EurekAlert!, 2023.
• PMC, "Automated and Accelerated Synthesis of Indole Derivatives on a Nano-Scale", PMC, Available
• PubMed, "The one-pot synthesis of butyl-1H-indol-3-alkylcarboxylic acid derivatives in ionic liquid as potent dual-acting agent for management of BPH", PubMed, 2020.
• PMC, "One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles", PMC, 2021.
• ResearchGate, "Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline", ResearchGate, 2025.
• Bentham Science, "Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications", Bentham Science, Available
• Mettler Toledo, "Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin.
• MDPI, "Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions", MDPI, Available
• PMC, "Synthesis of indole derivatives as prevalent moieties present in selected alkaloids", PMC, Available
• Der Pharma Chemica, "Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation", Der Pharma Chemica, 2012.
• Organic Chemistry Portal, "Synthesis of indoles", Organic Chemistry Portal, Available
• Middle East Technical University, "SYNTHESIS OF INDOLE FUSED HETEROCYCLIC COMPOUNDS", Thesis, 2013.
• J&K Scientific LLC, "Vilsmeier-Haack Reaction", J&K Scientific LLC, 2021.
• Benchchem, "scale-up considerations for industrial production of indole-3-carboxaldehyde", Benchchem, Available
• Benchchem, "Purification techniques for indole aldehydes", Benchchem, Available
• PubChem, "1-butyl-1H-indole-3-carbaldehyde", PubChem, Available
• Supporting Information, "Cu(II)- or Co(II)-Catalyzed C(SP3)
• Oakwood Chemical, "1-Butyl-1H-indole-3-carbaldehyde", Oakwood Chemical, Available
• Google Patents, "CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds", Google Patents, Available
• Afyon Kocatepe Üniversitesi, "Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase", Afyon Kocatepe Üniversitesi, Available
• The Good Scents Company, "indole-3-carboxaldehyde", The Good Scents Company, Available

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

purification of 1-butyl-1H-indole-3-carbaldehyde from reaction mixture

Technical Support Center: Purification of 1-Butyl-1H-indole-3-carbaldehyde

Ticket System Status: [ONLINE] Subject: Technical Guide for Ticket #5829: "Purification & Isolation of 1-Butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7)" Assigned Specialist: Senior Application Scientist

Executive Summary & Compound Profile

You are likely synthesizing 1-butyl-1H-indole-3-carbaldehyde via the Vilsmeier-Haack formylation of 1-butylindole.[1] This reaction uses phosphorus oxychloride (

) and dimethylformamide (DMF) to generate an electrophilic chloroiminium ion (Vilsmeier reagent), which attacks the electron-rich C3 position of the indole ring.[1][2]

Critical Physical Property Warning: Unlike the parent compound (indole-3-carbaldehyde, mp ~196°C), the 1-butyl derivative often behaves as a low-melting solid or viscous oil due to the lipophilic butyl chain disrupting crystal packing. Users frequently report "oiling out" during recrystallization.[1]

Property	Specification
CAS Number	119491-09-7
Molecular Formula
Molecular Weight	201.27 g/mol
Appearance	Pale yellow/tan solid or viscous amber oil
Solubility	Soluble in DCM, EtOAc, Ethanol; Insoluble in Water
Key Impurities	1-butylindole (starting material), inorganic salts, oligomeric tars

Purification Workflow (Decision Tree)

The following diagram outlines the logical flow for working up the reaction and selecting the correct purification method based on the physical state of your crude product.

Figure 1: Decision tree for the isolation and purification of 1-butyl-1H-indole-3-carbaldehyde.[1]

Detailed Protocols

Phase 1: Hydrolysis & Workup (The "Make or Break" Step)

The Vilsmeier intermediate is an iminium salt.[1][3] It must be fully hydrolyzed to the aldehyde before purification.[1]

• Quenching: Pour the reaction mixture slowly onto crushed ice.

• Basification: Slowly add 5M NaOH or saturated Sodium Acetate (NaOAc) solution with vigorous stirring until pH reaches 8–9.

  • Why? Acidic conditions stabilize the iminium salt.[1] Basic conditions force hydrolysis to the aldehyde.[1]

  • Caution: Exothermic! Keep temperature <20°C to avoid tar formation.[1]

• Extraction: Extract 3x with Ethyl Acetate (EtOAc).

• Washing: Wash combined organics with water (to remove DMF) and brine.[1] Dry over anhydrous

  .[1]

Phase 2: Purification Methods

Method A: Recrystallization (For Solids) [1]

• Solvent System: Ethanol (hot) or Ethyl Acetate/Hexane (1:4).[1]

• Procedure: Dissolve crude solid in minimum hot solvent. Cool slowly to room temperature, then to 4°C.

• Troubleshooting: If the product "oils out" (forms a separate liquid layer instead of crystals), reheat and add a seed crystal or scratch the glass. If it persists, switch to Method B.

Method B: Column Chromatography (For Oils/Difficult Impurities)

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Eluent: Gradient of Hexane : Ethyl Acetate.[1]

  • Start: 95:5 (to elute unreacted 1-butylindole).[1]

  • Product Elution: Typically 80:20 to 70:30.[1]

• TLC Monitoring: The aldehyde is polar and will have a lower Rf (approx 0.3–0.4 in 7:3 Hex/EtOAc) compared to the starting indole (Rf ~0.8).[1]

Troubleshooting & FAQs

Ticket #101: "My product is a dark red oil and won't solidify."

• Diagnosis: Likely contamination with oligomers (tars) or residual DMF.[1]

• Solution: Do not attempt further recrystallization.[1] Dissolve the oil in a small amount of DCM and load onto a silica plug.[1] Flush with 5% EtOAc/Hexane to remove non-polar tars, then elute the product with 30% EtOAc/Hexane.[1] Evaporate and dry under high vacuum to induce solidification.[1]

Ticket #102: "Low yield after workup." [1]

• Diagnosis: Incomplete hydrolysis of the Vilsmeier intermediate.[1]

• Solution: Check the pH of your aqueous layer during workup.[1] If it was not basic (pH > 8), the intermediate remained in the water phase.[1] Re-basify the aqueous layer and re-extract.[1]

Ticket #103: "NMR shows a peak at ~10 ppm but also many aromatic impurities." [1]

• Diagnosis: The peak at 9.9–10.1 ppm confirms the aldehyde.[1] Extra aromatic peaks often belong to unreacted 1-butylindole.[1]

• Solution: These have very different polarities. A short silica column (Method B) is highly effective here.[1]

References

• Vilsmeier-Haack Reaction Mechanism & Conditions

  • Source: Organic Chemistry Portal.[1][4] "Vilsmeier-Haack Reaction."[1][2][5][6]

  • URL:[Link][1]

• Synthesis of Indole-3-Carboxaldehydes (General Procedure)

  • Source: James, P. N.; Snyder, H. R. "Indole-3-aldehyde."[1][7][8][9][10] Organic Syntheses, Coll.[1] Vol. 4, p.539 (1963).[1]

  • URL:[Link][1]

• Physical Properties & Safety (Indole-3-carboxaldehyde derivatives)

  • Source: PubChem Compound Summary for CID 3597910 (1-butyl-1H-indole-3-carbaldehyde).[1]

  • URL:[Link][1]

• Purification of N-Alkyl Indoles

  • Source: Oakwood Chemical Technical Data (1-Butyl-1H-indole-3-carbaldehyde).[1]

  • URL:[Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Identify the following reaction and write product with mechanism: (1) In.. [askfilo.com]
• 3. growingscience.com [growingscience.com]
• 4. reddit.com [reddit.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 9. Indole-3-carboxaldehyde, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 10. Indole-3-carboxaldehyde | 487-89-8 [chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for 1-butyl-1H-indole-3-carbaldehyde

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 1-butyl-1H-indole-3-carbaldehyde. We will focus on the most prevalent and efficient method, the Vilsmeier-Haack reaction, moving beyond a simple protocol to explain the causality behind experimental choices and providing robust troubleshooting solutions.

Introduction: The Vilsmeier-Haack Approach

The formylation of indoles is a cornerstone reaction in synthetic chemistry, providing a key building block for numerous pharmaceutical agents and natural product analogues. The Vilsmeier-Haack reaction stands out as the most reliable and high-yielding method for introducing a formyl group specifically at the C3 position of the indole nucleus.[1] This high regioselectivity is dictated by the electronic properties of the indole ring, where the C3 position possesses the highest electron density, making it the most nucleophilic site for electrophilic aromatic substitution.[2]

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: An N,N-disubstituted amide, typically N,N-dimethylformamide (DMF), reacts with an activating agent like phosphorus oxychloride (POCl₃) to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[3][4]

• Electrophilic Attack and Hydrolysis: The electron-rich indole substrate attacks the Vilsmeier reagent, forming an iminium salt intermediate. This intermediate is then hydrolyzed during aqueous workup to yield the final aldehyde product.[4][5]

This guide will dissect this process, offering a validated protocol and addressing the common challenges encountered in the lab.

Core Experimental Protocol: Synthesis of 1-butyl-1H-indole-3-carbaldehyde

This protocol provides a reliable starting point for the synthesis. Subsequent sections will address how to modify these conditions to troubleshoot specific issues.

Step 1: Preparation of the Vilsmeier Reagent

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) as the solvent.

• Cool the flask to 0-5 °C using an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃) dropwise via the dropping funnel to the cooled DMF with vigorous stirring. Causality: This addition is highly exothermic. Slow, dropwise addition at low temperature is critical to prevent uncontrolled temperature spikes which can lead to the decomposition of the reagent and the formation of polymeric byproducts. The Vilsmeier reagent is prepared in situ and should be used immediately.[1][6]

• After the addition is complete, allow the mixture to stir at 0-5 °C for 30-40 minutes to ensure complete formation of the chloroiminium salt.[6]

Step 2: Formylation of 1-butyl-1H-indole

• Dissolve the starting material, 1-butyl-1H-indole, in a minimal amount of anhydrous DMF.

• Add the 1-butyl-1H-indole solution dropwise to the freshly prepared Vilsmeier reagent at 0-5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.[6]

• Gently heat the reaction mixture to 40-50 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours). Causality: While the initial addition is performed cold to control the reaction rate, gentle heating is often required to drive the reaction to completion.

Step 3: Work-up and Purification

• Cool the reaction mixture back to room temperature.

• In a separate large beaker, prepare a stirred mixture of crushed ice and a saturated aqueous solution of sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH).

• Slowly and carefully pour the reaction mixture into the ice-cold basic solution. Causality: This step is crucial for two reasons: it hydrolyzes the intermediate iminium salt to the desired aldehyde and neutralizes the acidic byproducts.[3][6] The process is highly exothermic and can cause vigorous gas evolution; therefore, a slow and controlled addition is paramount for safety.

• Adjust the pH of the aqueous solution to 8-9, which typically results in the precipitation of the crude product.[6]

• Stir the resulting slurry for 30-60 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove inorganic salts.

• Dry the crude product under vacuum.

• Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.[7]

Data Presentation: Reagent Stoichiometry

Reagent	Molar Equivalent	Purpose
1-butyl-1H-indole	1.0	Substrate
Phosphorus Oxychloride (POCl₃)	1.1 - 1.5	Activating Agent
N,N-Dimethylformamide (DMF)	Solvent & Reagent	Formyl Source & Solvent
Sodium Carbonate / Hydroxide	Excess	Quenching & Hydrolysis

Visualizations: Reaction and Workflow Diagrams

// Nodes DMF [label="DMF", fillcolor="#F1F3F4", fontcolor="#202124"]; POCl3 [label="POCl₃", fillcolor="#F1F3F4", fontcolor="#202124"]; Vilsmeier_Reagent [label="Vilsmeier Reagent\n(Chloroiminium Ion)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Butylindole [label="1-butyl-1H-indole", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Iminium_Intermediate [label="Iminium Salt\nIntermediate", fillcolor="#FBBC05", fontcolor="#202124"]; Product [label="1-butyl-1H-indole-\n3-carbaldehyde", fillcolor="#34A853", fontcolor="#FFFFFF"]; H2O [label="H₂O / OH⁻\n(Workup)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges {DMF, POCl3} -> Vilsmeier_Reagent [label=" Activation "]; {Butylindole, Vilsmeier_Reagent} -> Iminium_Intermediate [label=" Electrophilic\n Attack "]; {Iminium_Intermediate, H2O} -> Product [label=" Hydrolysis "]; } .dot Caption: The Vilsmeier-Haack reaction mechanism for the formylation of 1-butyl-1H-indole.

Troubleshooting Guide (Q&A Format)

This section addresses specific, common problems encountered during the synthesis.

Question 1: My reaction yield is very low, or I recovered only starting material. What went wrong?

Answer: This is one of the most common issues and typically points to a problem with the Vilsmeier reagent itself or the reaction conditions.

• Probable Cause 1: Deactivated Vilsmeier Reagent. The chloroiminium ion is highly reactive and extremely sensitive to moisture. Any water present in the DMF, the glassware, or the 1-butyl-1H-indole will rapidly quench the reagent, rendering it ineffective.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous grade DMF, preferably from a freshly opened bottle or one stored under an inert atmosphere. If possible, distill DMF over a suitable drying agent before use.

• Probable Cause 2: Insufficient Reagent or Incomplete Reaction. The stoichiometry is critical. An insufficient amount of POCl₃ will lead to incomplete conversion. Furthermore, the reaction may be slow and require more time or thermal energy.

  • Solution: Use a slight excess of POCl₃ (1.1-1.2 equivalents) to ensure full conversion of DMF. Always monitor the reaction's progress via TLC. If starting material persists after several hours at room temperature, consider gently heating the mixture to 40-50 °C.[8]

• Probable Cause 3: Improper Temperature Control. Adding POCl₃ too quickly or at a temperature above 5 °C can cause it to decompose.

  • Solution: Maintain strict temperature control (0-5 °C) during the preparation of the Vilsmeier reagent. Use a properly sized ice bath and add the POCl₃ very slowly.

Question 2: The reaction mixture turned dark brown/black, and I isolated a tarry, insoluble material. What happened?

Answer: The formation of dark, polymeric materials is a sign of decomposition or uncontrolled side reactions, often linked to temperature.

• Probable Cause 1: Overheating. Indoles, especially when activated by the Vilsmeier reaction, can be sensitive to high temperatures and acidic conditions, leading to polymerization or degradation.

  • Solution: Adhere strictly to the recommended temperature profile. Avoid heating above 60 °C. Ensure the quenching step is performed slowly into a large volume of ice to dissipate heat effectively.

• Probable Cause 2: Formation of Indole Trimers. Under strongly acidic conditions, the intermediate formed after the electrophilic attack can react with other indole molecules, leading to the formation of tri-indolylmethane-type byproducts, which are often highly colored and difficult to remove.[9]

  • Solution: Maintain a controlled addition of the indole substrate to the Vilsmeier reagent to keep the concentration of unreacted indole low at any given time. A rapid and efficient basic workup is also key to minimizing the time the mixture spends under acidic conditions.

Question 3: My final product is difficult to purify and appears contaminated with a similar, less polar spot on TLC. What is this impurity?

Answer: This could be unreacted starting material or a side product from formylation at an alternative position.

• Probable Cause 1: Incomplete Reaction. The less polar spot is likely the 1-butyl-1H-indole starting material.

  • Solution: As discussed in Question 1, ensure sufficient reaction time and/or gentle heating to drive the reaction to completion. Use column chromatography for purification if recrystallization is ineffective at separating the product from the starting material.

• Probable Cause 2 (Rare): Di-formylation or N-formylation. While C3 formylation is highly favored, excessive Vilsmeier reagent and harsh conditions can sometimes lead to minor amounts of di-formylated products or reaction at the indole nitrogen.[10]

  • Solution: Use the recommended stoichiometry (no more than 1.5 equivalents of POCl₃). Avoid excessive heating. Careful purification by column chromatography should effectively separate these minor byproducts.

Frequently Asked Questions (FAQs)

Q: Why must the Vilsmeier reagent be prepared at 0-5 °C? A: The reaction between DMF and POCl₃ is highly exothermic and forms a reactive intermediate. Low temperatures ensure controlled formation of the active electrophile, preventing its thermal decomposition and minimizing the formation of unwanted byproducts.[1][6]

Q: Can I use a different solvent instead of DMF? A: In the Vilsmeier-Haack reaction, DMF serves a dual role as both the solvent and the formyl group source. While other solvents like dichloromethane or 1,2-dichloroethane can sometimes be used, an excess of the amide (DMF) is typically employed as the solvent.[1] Using DMF as the solvent ensures a high concentration of the reacting species, which is generally favorable.

Q: Is it possible to scale this reaction up for industrial production? A: Yes, the Vilsmeier-Haack reaction is widely used in industrial settings.[6] Key considerations for scale-up include efficient heat management during reagent formation and quenching, the use of appropriate reactor materials resistant to the corrosive reagents, and safe handling of POCl₃.

Q: What is the best way to monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most effective method. Use a suitable mobile phase (e.g., 20-30% ethyl acetate in hexanes). The product, 1-butyl-1H-indole-3-carbaldehyde, will be significantly more polar (lower Rf value) than the starting material, 1-butyl-1H-indole, due to the presence of the carbonyl group.

Q: My starting material, 1-butyl-1H-indole, is not commercially available. How can I prepare it? A: 1-butyl-1H-indole is readily synthesized via the N-alkylation of indole. This is typically achieved by reacting indole with a base (like sodium hydride, NaH, or potassium hydroxide, KOH) in a polar aprotic solvent (like DMF or THF) to deprotonate the indole nitrogen, followed by the addition of an alkylating agent such as 1-bromobutane or 1-iodobutane.

References

• Beilstein Journals. (2021). Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation. [Link]

• Google Patents. (CN102786460A). Synthetic method for indole-3-carboxaldehyde compounds.

• Indian Journal of Chemistry. (Note). Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. [Link]

• Afyon Kocatepe Üniversitesi. Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. [Link]

• ACS Publications. (2022). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles. The Journal of Organic Chemistry. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• YouTube. (2023). Vilsmeier–Haack reaction of indole. [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

• International Journal of PharmTech Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

• Der Pharma Chemica. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

• Semantic Scholar. (2019). Formation of indole trimers in Vilsmeier type reactions. [Link]

• Wiley Online Library. The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. [Link]

• YouTube. (2021). Vilsmeier-Haack Reaction. [Link]

• Wikipedia. Vilsmeier–Haack reaction. [Link]

• ResearchGate. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. [Link]

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. youtube.com [youtube.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. growingscience.com [growingscience.com]

Technical Support Center: Degradation of 1-butyl-1H-indole-3-carbaldehyde

Welcome to the technical support center for 1-butyl-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments.

Section 1: Understanding the Stability of 1-butyl-1H-indole-3-carbaldehyde

1-butyl-1H-indole-3-carbaldehyde is a derivative of indole, a heterocyclic aromatic compound. While the indole nucleus is generally stable, the presence of the aldehyde functional group at the C3 position and the N-butyl substituent introduces specific reactivity and potential degradation pathways. Understanding these is crucial for accurate experimental outcomes.

The most common degradation pathways involve the aldehyde group and, under more strenuous conditions, the indole ring itself. Environmental factors such as light, oxygen, pH, and temperature can accelerate these degradation processes.

Section 2: Troubleshooting Experimental Issues

This section addresses specific problems you might encounter during your research, providing potential causes and actionable solutions.

Issue 1: I observe a new, more polar peak in my HPLC analysis over time.

Question: I've been working with a solution of 1-butyl-1H-indole-3-carbaldehyde in methanol. When I re-analyze the solution after a day or two, I see a new peak eluting earlier than my parent compound. What could this be?

Answer:

This is a classic sign of oxidation. The most probable degradation product is 1-butyl-1H-indole-3-carboxylic acid . Aldehydes are susceptible to oxidation to carboxylic acids, and this reaction is often accelerated by exposure to air (oxygen).[1] The resulting carboxylic acid is more polar than the starting aldehyde, which is why it would elute earlier on a reverse-phase HPLC column.

Causality: The aldehyde group (-CHO) is readily oxidized to a carboxylic acid group (-COOH). This can be facilitated by atmospheric oxygen, trace metal impurities, or exposure to oxidizing agents.

Troubleshooting Steps:

• Solvent Purity: Ensure you are using high-purity, fresh solvents. Older solvents can accumulate peroxides, which are strong oxidizing agents.

• Inert Atmosphere: Prepare and store your solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

• Antioxidants: For long-term storage of solutions, consider adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT). However, ensure the antioxidant does not interfere with your downstream applications.

• Storage Conditions: Store solutions in a cool, dark place, preferably at 2-8°C or -20°C for extended periods.

Issue 2: My solid compound or concentrated solution is turning a pink/brown color.

Question: My stock of solid 1-butyl-1H-indole-3-carbaldehyde has developed a pinkish-brown tint. Is it still usable?

Answer:

A color change is a visual indicator of degradation. While minor discoloration might not significantly impact the purity for some applications, it suggests that oxidative or polymeric impurities are forming. For sensitive quantitative experiments, it is advisable to purify the compound or use a fresh, uncolored batch.

Causality: Indole derivatives can be susceptible to oxidative degradation and polymerization, which often result in colored byproducts. This can be initiated by light, air, or acidic conditions. For example, in the presence of strong acids, indole-3-carbaldehyde can undergo self-condensation to form colored products like urorosein.[2]

Troubleshooting Steps:

• Proper Storage: Store the solid compound in a tightly sealed container, protected from light, in a cool and dry environment. For long-term storage, consider placing it in a desiccator under an inert atmosphere.

• Purity Check: Before use, check the purity of the discolored compound by HPLC or TLC. If significant impurities are present, recrystallization or column chromatography may be necessary.

• Avoid Acidic Conditions: Be mindful of the pH of your solutions. Even trace amounts of acid can catalyze degradation over time.

Issue 3: I see multiple unexpected peaks in my chromatogram after treating my compound with acid or base.

Question: I was performing a reaction that involved exposing 1-butyl-1H-indole-3-carbaldehyde to acidic (or basic) conditions and now my HPLC shows multiple unknown peaks. What could be happening?

Answer:

Exposure to strong acids or bases can lead to several degradation pathways for indole derivatives.

Under Acidic Conditions:

• Polymerization/Condensation: As mentioned, indoles can polymerize or undergo self-condensation reactions in the presence of acid, leading to a complex mixture of colored products.[2]

• Hydrolysis of Labile Groups (if present): While not directly applicable to the core structure of 1-butyl-1H-indole-3-carbaldehyde, if other acid-labile functional groups were present on a more complex derivative, they could be cleaved.

Under Basic Conditions:

• Cannizzaro Reaction (Disproportionation): In the presence of a strong base and in the absence of an enolizable proton alpha to the carbonyl, aldehydes can undergo disproportionation to yield a primary alcohol and a carboxylic acid. In this case, you might see the formation of (1-butyl-1H-indol-3-yl)methanol and 1-butyl-1H-indole-3-carboxylic acid .

• Ring Instability: The indole ring itself can be susceptible to degradation under harsh basic conditions, especially at elevated temperatures, leading to ring-opened products.

Troubleshooting Steps:

• Control Reaction Conditions: If possible, use milder pH conditions or limit the exposure time to strong acids or bases.

• Temperature Control: Perform reactions at the lowest effective temperature to minimize side reactions.

• Work-up Procedure: Neutralize the reaction mixture as soon as the reaction is complete to prevent further degradation during work-up and analysis.

Section 3: FAQs on Handling and Stability

Q1: What is the primary degradation product I should be aware of for 1-butyl-1H-indole-3-carbaldehyde?

A1: The most common and expected degradation product under normal storage and handling conditions is 1-butyl-1H-indole-3-carboxylic acid , formed via oxidation of the aldehyde group.[1]

Q2: How can I prevent the degradation of my compound in solution?

A2: To minimize degradation in solution:

• Use fresh, high-purity solvents.

• Prepare solutions fresh whenever possible.

• Store solutions under an inert atmosphere (nitrogen or argon).

• Protect solutions from light by using amber vials or wrapping them in foil.

• Store solutions at low temperatures (2-8°C for short-term, -20°C for long-term).

Q3: Is 1-butyl-1H-indole-3-carbaldehyde sensitive to light?

A3: Yes, indole derivatives can be photosensitive. Photostability testing is a standard part of forced degradation studies as per ICH guidelines.[3][4] Exposure to UV or even ambient light can provide the energy to initiate oxidative degradation pathways. It is always recommended to handle and store the compound and its solutions with protection from light.

Q4: What are the general conditions for a forced degradation study of this compound?

A4: A forced degradation study is designed to intentionally degrade the compound to identify potential degradation products and validate the stability-indicating power of your analytical method.[3][5] Typical conditions include:

• Acid Hydrolysis: 0.1 M HCl at room temperature or slightly elevated (e.g., 60°C).

• Base Hydrolysis: 0.1 M NaOH at room temperature or slightly elevated.

• Oxidation: 3% H₂O₂ at room temperature.

• Thermal Degradation: Heating the solid compound (e.g., at 105°C) or a solution.

• Photodegradation: Exposing the compound (solid and in solution) to a controlled light source (e.g., 1.2 million lux hours and 200 watt hours/square meter).[3]

The goal is to achieve 5-20% degradation of the parent compound.[6]

Section 4: Analytical Methodologies and Protocols

A robust analytical method is essential for monitoring the stability of 1-butyl-1H-indole-3-carbaldehyde. A stability-indicating method is one that can accurately quantify the parent compound in the presence of its degradation products, impurities, and excipients.

Protocol: Stability-Indicating HPLC-UV Method Development

This protocol provides a starting point for developing a stability-indicating HPLC method.

1. Instrumentation and Columns:

• System: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column is a good starting point (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Initial Gradient Profile:

Time (min)	%A	%B
0	90	10
20	10	90
25	10	90
26	90	10
30	90	10

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm and 280 nm (Indoles typically have strong absorbance in this region).

• Injection Volume: 10 µL

3. Sample Preparation:

• Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).

• For analysis, dilute the stock solution with the initial mobile phase composition.

4. Method Validation:

• Once you have good separation of the parent peak from any observed degradation peaks, the method should be validated according to ICH guidelines (Q2(R1)).[7] This includes assessing specificity, linearity, range, accuracy, precision, and robustness.

Visualization of Potential Degradation Pathways

Caption: Workflow for conducting a forced degradation study.

References

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Singh, R., & Kumar, R. (2019). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 12(10), 5187-5193. Retrieved from [Link]

• Madsen, C., Gu, C. H., & Young, M. (1998). Degradation of substituted indoles by an indole-degrading methanogenic consortium. FEMS Microbiology Ecology, 26(3), 237-244. Retrieved from [Link]

• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., & Kiff, R. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 831-848. Retrieved from [Link]

• Palladino, P., et al. (2024). Colorimetric Detection of Indole-3-Carbaldehyde in White Cauliflower by Self-Condensation Reaction Giving Urorosein. Talanta, 294, 128238. Retrieved from [Link]

• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• European Medicines Agency. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Wikipedia. (2023). Indole-3-carbaldehyde. Retrieved from [Link]

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790. Retrieved from [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 165(3), 1393-1407. Retrieved from [Link]

• Bonacucina, G., et al. (2011). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules, 16(7), 5644-5657. Retrieved from [Link]

Sources

• 1. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. rjptonline.org [rjptonline.org]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. ema.europa.eu [ema.europa.eu]

Technical Support Center: Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Welcome to the technical support center for the synthesis of 1-butyl-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient synthesis.

Introduction

The synthesis of 1-butyl-1H-indole-3-carbaldehyde is a crucial step in the development of various pharmaceutical compounds. The most common and effective method for this transformation is the Vilsmeier-Haack reaction, which involves the formylation of an electron-rich aromatic ring.[1] While seemingly straightforward, this reaction can present several challenges, from low yields to difficult purification. This guide will address these issues in a practical, question-and-answer format, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 1-butyl-1H-indole-3-carbaldehyde.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or no desired product at all. What are the possible causes and how can I fix this?

Answer: Low or no yield is a common issue that can stem from several factors. Let's break down the potential causes and their solutions:

• Poor Quality of Reagents: The Vilsmeier-Haack reaction is sensitive to the purity of the starting materials.

  • Phosphorus oxychloride (POCl₃): Old or decomposed POCl₃ can significantly reduce the efficiency of the Vilsmeier reagent formation. It is recommended to use freshly distilled or a new bottle of POCl₃.

  • N,N-Dimethylformamide (DMF): DMF should be anhydrous. The presence of water can quench the Vilsmeier reagent. Use a dry, sealed bottle of DMF or dry it over molecular sieves before use.

  • 1-Butyl-1H-indole: Ensure the starting indole is pure and free from any residual base or acid from its synthesis, which could interfere with the reaction.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical parameters.

  • Temperature Control: The formation of the Vilsmeier reagent (the complex between POCl₃ and DMF) is exothermic and should be performed at a low temperature (typically 0-5 °C) to prevent degradation.[2] After the addition of the 1-butyl-1H-indole, the reaction temperature is usually raised. A temperature that is too low may lead to an incomplete reaction, while a temperature that is too high can promote side reactions and decomposition.

  • Reaction Time: Insufficient reaction time will result in incomplete conversion of the starting material. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.

• Inefficient Vilsmeier Reagent Formation: The stoichiometry of POCl₃ and DMF is important. An excess of DMF is typically used as it also serves as the solvent. However, the molar ratio of POCl₃ to the indole substrate should be carefully controlled. A common starting point is a 1.1 to 1.5 molar excess of POCl₃.

Experimental Protocol: Optimizing for Yield

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF. Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the DMF, ensuring the temperature does not exceed 10 °C. Stir the mixture at this temperature for 30-60 minutes.

• Reaction with Indole: Dissolve 1-butyl-1H-indole (1 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction to slowly warm to room temperature and then heat to a predetermined temperature (e.g., 60-80 °C). Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture in an ice bath and slowly quench by adding crushed ice, followed by a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic (pH 8-9).[2]

• Isolation: The product usually precipitates as a solid. Filter the solid, wash with cold water, and dry under vacuum.

Issue 2: Formation of a Dark, Tarry, or Polymeric Substance

Question: My reaction mixture turned into a dark, intractable tar. What went wrong?

Answer: The formation of a tarry substance is indicative of side reactions and decomposition, often caused by:

• Excessive Heat: As mentioned, high temperatures can lead to the polymerization of the indole and other side reactions. Careful temperature control is paramount.

• Strongly Acidic Conditions: The Vilsmeier-Haack reaction is conducted under acidic conditions. However, prolonged exposure to strong acid, especially at elevated temperatures, can cause the degradation of the electron-rich indole ring.

• Presence of Oxygen: While not always a major factor, carrying out the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes prevent oxidative side reactions that contribute to tar formation.

Troubleshooting Steps:

• Maintain Strict Temperature Control: Use a temperature-controlled oil bath or a cryostat to maintain the desired temperature throughout the reaction.

• Minimize Reaction Time: Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed to avoid prolonged exposure to the reaction conditions.

• Degas Solvents: If oxidative side reactions are suspected, degassing the DMF by bubbling nitrogen through it before use may be beneficial.

Issue 3: Difficulty in Product Purification

Question: I have obtained a crude product, but I am struggling to purify it. What are the common impurities and the best purification methods?

Answer: Purification of 1-butyl-1H-indole-3-carbaldehyde can be challenging due to the presence of several potential impurities:

• Unreacted 1-Butyl-1H-indole: If the reaction did not go to completion, you will have the starting material in your crude product.

• DMF: Residual DMF can be difficult to remove completely.

• Side Products: Potential side products include di-formylated indoles or products from reactions at other positions on the indole ring, although formylation at the 3-position is generally favored for N-alkylindoles.

Purification Strategies:

• Recrystallization: This is often the most effective method for purifying solid products. A suitable solvent system needs to be identified. Common solvents for recrystallizing indole derivatives include ethanol, isopropanol, or mixtures of ethyl acetate and hexanes.

• Column Chromatography: If recrystallization is not effective, silica gel column chromatography can be used. A gradient of ethyl acetate in hexanes is a typical eluent system. The polarity of the eluent can be adjusted based on the TLC analysis of the crude product.

• Washing: Thoroughly washing the crude solid with water after precipitation is crucial to remove inorganic salts and some of the residual DMF. Washing with a non-polar solvent like hexanes can help remove non-polar impurities.

Impurity	Removal Method
Unreacted 1-Butyl-1H-indole	Column Chromatography, Recrystallization
DMF	Thorough washing with water, High-vacuum drying
Side Products	Column Chromatography, Recrystallization

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Vilsmeier-Haack reaction for the synthesis of 1-butyl-1H-indole-3-carbaldehyde?

A1: The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form a chloroiminium ion, also known as the Vilsmeier reagent. This is the active electrophile in the reaction.[3]

• Electrophilic Aromatic Substitution: The electron-rich 3-position of the 1-butyl-1H-indole attacks the electrophilic carbon of the Vilsmeier reagent. Subsequent loss of a proton restores the aromaticity of the indole ring.

• Hydrolysis: The resulting iminium salt is then hydrolyzed during the aqueous work-up to yield the final aldehyde product, 1-butyl-1H-indole-3-carbaldehyde.

Q2: Why is the formylation directed to the 3-position of the indole ring?

A2: The 3-position of the indole ring is the most electron-rich and therefore the most nucleophilic position.[4] The nitrogen atom's lone pair of electrons participates in the aromatic system, increasing the electron density at the C3 position, making it the preferred site for electrophilic attack.

Q3: How does the N-butyl group affect the reaction compared to an unsubstituted indole?

A3: The N-butyl group is an electron-donating group, which further increases the electron density of the indole ring, making it more reactive towards electrophiles. This can sometimes lead to a more vigorous reaction and a higher propensity for side reactions if the conditions are not carefully controlled. However, it also generally leads to higher yields compared to the unsubstituted indole under optimized conditions.

Q4: Can I use other formylating agents for this synthesis?

A4: While the Vilsmeier-Haack reaction is the most common and efficient method, other formylation methods for indoles exist, such as the Duff reaction or the Reimer-Tiemann reaction. However, these methods often require harsher conditions and may give lower yields and a mixture of products, making the Vilsmeier-Haack reaction the preferred choice for this specific transformation.[5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1-butyl-1H-indole-3-carbaldehyde via the Vilsmeier-Haack reaction.

Caption: Workflow for the synthesis of 1-butyl-1H-indole-3-carbaldehyde.

References

• Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry.
• Patil, V. D., et al. (2013). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research.
• BenchChem. (2025).
• Chemistry Steps. Vilsmeier-Haack Reaction.
• BenchChem. (2025). side reactions to avoid during the synthesis of N-substituted isoindoline-1,3-diones.
• Google Patents. (2012). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.
• Reddit. (2025).
• Aghazadeh, M., et al. (2019). Formation of indole trimers in Vilsmeier type reactions. Arkivoc.
• Bingül, M., et al. (2020). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi Fen ve Mühendislik Bilimleri Dergisi.
• James, P. N., & Snyder, H. R. (1959). INDOLE-3-ALDEHYDE. Organic Syntheses, 39, 30.
• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindolies and 3-Formylindoles Selectively.
• Google Patents. (2021). RU2760000C1 - Method for producing indole-3-carbinol.
• ChemWis. (2025). Vilsmeier–Haack reaction of indole. YouTube.
• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
• MDPI. (2019). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl)
• The Journal of Organic Chemistry. (2002).
• Jaeger, E., et al. (1978). [Side-reactions in peptide synthesis, III. Synthesis and characterization of Nin-tert-butylated tryptophan derivatives (author's transl)]. Hoppe Seylers Z Physiol Chem.
• BenchChem. (2025).
• ResearchGate. (2025). Vilsmeier-haack reaction cyclization of N-Substituted-3-acetyl indole phenyl hydrazones and their reactions.
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.
• Organic Syntheses. (2024).
• Organic Chemistry Portal. Synthesis of indoles.
• Kushwaha, D. Synthesis and Chemistry of Indole.
• PubMed Central. (2021). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
• Kim, J.-G., & Jang, D. O. (2010). Facile and Highly Efficient N-Formylation of Amines Using a Catalytic Amount of Iodine under Solvent-Free Conditions. Synlett.
• BenchChem. (2025). Troubleshooting low yield in O-(3-quinolyl)methylhydroxylamine reactions.
• ResearchGate. (2025). Nucleophilic Substitution Reaction on the Nitrogen of Indole Nucleus: A Novel Synthesis of 1-Aryltryptamines.
• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7.

Sources

• 1. ijpcbs.com [ijpcbs.com]
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• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-butyl-1H-indole-3-carbaldehyde

Welcome to the dedicated technical support guide for the purification of 1-butyl-1H-indole-3-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles of crystallization and extensive field experience with challenging purifications. Our goal is to empower you with the causal logic behind each procedural step, ensuring a robust and reproducible recrystallization process.

Troubleshooting Guide

This section addresses the most common issues encountered during the recrystallization of 1-butyl-1H-indole-3-carbaldehyde, a compound known for its purification challenges.

Question 1: My compound separated as an oil instead of forming crystals ("oiling out"). What is happening, and how can I resolve this?

Answer:

This is the most prevalent issue with N-alkylated indole-3-carbaldehydes. The underlying cause is rooted in the compound's physical properties.

• Mechanistic Explanation: The parent compound, 1H-indole-3-carbaldehyde, is a high-melting solid (193-199 °C) due to strong intermolecular hydrogen bonding via its N-H group[1][2]. By replacing this hydrogen with a butyl group, you eliminate this hydrogen bonding capability. The resulting intermolecular forces (van der Waals and dipole-dipole) are significantly weaker, and the flexible alkyl chain disrupts efficient packing into a crystal lattice. Consequently, 1-butyl-1H-indole-3-carbaldehyde has a much lower melting point and is prone to separating as a supercooled liquid (an oil) when its saturation concentration is reached at a temperature above its melting point.

• Immediate Solutions:

  • Re-heat and Dilute: Warm the solution until the oil fully redissolves. Add more of the "good" solvent (the solvent in which the compound is more soluble) to decrease the saturation temperature. A more dilute solution requires a lower temperature to become saturated, which may be below the compound's melting point.

  • Slow Down Cooling: Rapid cooling promotes oiling out. Once the compound is redissolved, allow the solution to cool to room temperature as slowly as possible. Insulating the flask with glass wool or placing it within a larger beaker of warm water (a simple water jacket) can achieve this. Do not place the flask directly on a cold surface or in an ice bath.

  • Lower the Solvent Boiling Point: If you are using a high-boiling solvent (e.g., ethanol/water), the solution's boiling point may be well above the compound's melting point. Consider switching to a lower-boiling solvent system, such as ethyl acetate/hexane or dichloromethane/hexane.

Question 2: I have a very poor crystal yield. What are the most likely reasons?

Answer:

Low recovery is a common issue that can almost always be traced back to one of several procedural factors.

• Causality & Solutions:

  • Excessive Solvent: This is the most frequent cause. Using too much solvent to dissolve the crude product will keep a significant portion of your compound in the solution (the "mother liquor") even after cooling.

    • Validation: After filtering your crystals, take a small sample of the mother liquor and evaporate it. A large amount of residue indicates significant product loss.

    • Recovery: You can recover this material by concentrating the mother liquor on a rotary evaporator and attempting a "second-crop" recrystallization.

  • Premature Crystallization: If using hot filtration to remove insoluble impurities, the compound may crystallize on the filter paper or in the funnel stem.

    • Prevention: Use a pre-heated funnel (stemless or with a short stem) and keep the solution at a rolling boil during filtration. Add a small excess of solvent (~5-10%) before filtering to ensure the compound remains soluble.

  • Inappropriate Solvent System: A solvent system where the compound has moderate, rather than low, solubility at cold temperatures will result in product loss. The ideal solvent should show a very steep solubility curve with respect to temperature.

Question 3: My final product is still colored or appears impure. What are the next steps?

Answer:

Residual color or impurities indicate that the chosen recrystallization conditions were insufficient to reject the contaminants.

• Decolorization with Activated Carbon: If the impurity is a highly conjugated, colored species, it can often be removed with activated carbon (charcoal).

  • Protocol: After dissolving the crude solid in the minimum amount of hot solvent, remove the flask from the heat and add a very small amount of activated carbon (a micro-spatula tip is often sufficient). Swirl for a few minutes. Caution: Adding charcoal to a boiling solution can cause violent bumping.

  • Removal: Perform a hot filtration to remove the charcoal before allowing the solution to cool. Be aware that charcoal can also adsorb your desired product, so use it sparingly to avoid impacting your yield.

• Re-crystallize: A second recrystallization is often necessary to achieve high purity. The impurities trapped in the first batch of crystals will be at a much lower concentration relative to your product, making them more likely to remain in the mother liquor during the second attempt.

• Alternative Purification: If recrystallization fails to remove the impurity, it may have very similar solubility properties to your product. In this case, an orthogonal purification method like column chromatography is recommended[3].

Question 4: No crystals have formed, even after the solution has cooled to room temperature. How can I induce crystallization?

Answer:

This indicates you have a supersaturated solution that is kinetically resistant to nucleation (the initial formation of crystal seeds).

• Methods for Inducing Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic imperfections on the glass provide a nucleation site for crystal growth.

  • Seeding: If you have a pure crystal of the compound, add a tiny speck to the supersaturated solution. This "seed" acts as a template for further crystal growth.

  • Reduce Solvent Volume: Carefully evaporate a small amount of the solvent using a gentle stream of nitrogen or air, or by gentle warming. This will increase the concentration to a point where spontaneous nucleation may occur.

  • Refrigerate: Lowering the temperature further by placing the solution in a refrigerator or freezer (ensure the solvent does not freeze) will decrease the solubility and can promote crystallization. This should only be done after attempts to crystallize at room temperature have failed, as slower crystallization generally yields purer crystals.

Frequently Asked Questions (FAQs)

Question 1: What are the key physical properties of 1-butyl-1H-indole-3-carbaldehyde?

Answer:

The key physical properties are summarized below. The most critical factor for recrystallization is the low melting point, which is inferred from its chemical structure by comparing it to the N-H analogue.

Property	Value	Source / Rationale
Molecular Formula	C₁₃H₁₅NO	PubChem CID: 3597910[4]
Molecular Weight	201.26 g/mol	PubChem CID: 3597910[4]
Appearance	Likely a pale yellow to brown oil or low-melting solid	Inferred from related N-alkyl indoles.
Melting Point	Not experimentally reported in major databases. Expected to be significantly below 100 °C.	Inferred. The parent, 1H-indole-3-carbaldehyde, melts at 193-199 °C due to H-bonding. N-alkylation removes this, drastically lowering the melting point.
Solubility	Increased solubility in non-polar organic solvents compared to its parent compound.	The addition of the C4 alkyl chain increases lipophilicity.

Question 2: What is the best solvent system for recrystallizing 1-butyl-1H-indole-3-carbaldehyde?

Answer:

A single-solvent system is unlikely to be effective. A mixed-solvent (binary) system is highly recommended as it allows for fine-tuning of the polarity to achieve the ideal solubility profile: high solubility when hot, and low solubility when cold.

Given the compound's increased lipophilicity, here are several excellent starting points:

Solvent System (Good:Poor)	Boiling Point of Mixture	Rationale & Comments
Ethyl Acetate / Hexane	Variable (~70 °C)	(Recommended Start) Excellent general-purpose system for moderately polar compounds. Both solvents are relatively low-boiling, which helps prevent oiling out.
Isopropanol / Water	Variable (~80-100 °C)	A more polar option. Good if the crude product has many non-polar, greasy impurities. Be cautious of oiling out due to the higher boiling point.
Acetone / Hexane	Variable (~56-69 °C)	A lower-boiling alternative to Ethyl Acetate/Hexane. Acetone's high solvent power is useful for dissolving stubborn crude material.
Toluene / Hexane	Variable (~70-110 °C)	Suitable for aromatic compounds. The higher boiling point of toluene requires very slow cooling to prevent oiling out.

Question 3: Can you provide a detailed protocol for a mixed-solvent recrystallization?

Answer:

Certainly. This self-validating protocol for an ethyl acetate/hexane system is designed to systematically determine the correct solvent ratio.

Experimental Protocol: Mixed-Solvent Recrystallization

• Dissolution: Place the crude 1-butyl-1H-indole-3-carbaldehyde in an appropriately sized Erlenmeyer flask with a stir bar. Add the "good" solvent (ethyl acetate) dropwise while gently heating and stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent required.

• Hot Filtration (Optional): If insoluble impurities are present, add an extra 5-10% volume of ethyl acetate, bring to a boil, and perform a hot filtration through a pre-heated funnel into a clean, pre-warmed flask.

• Titration to Turbidity: While the solution is still hot, add the "poor" solvent (hexane) dropwise with constant swirling. Continue adding until the solution becomes faintly and persistently cloudy (turbid). This is the point of saturation.

• Clarification: Add 1-2 drops of the "good" solvent (ethyl acetate) back into the hot solution until the turbidity just disappears, resulting in a clear, saturated solution.

• Slow Cooling: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature on an insulated surface. Do not disturb the flask during this critical crystal growth phase.

• Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 15-20 minutes to maximize the recovery of the crystalline product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent from the recrystallization mixture (or pure, ice-cold hexane) to remove any residual mother liquor.

• Drying: Dry the crystals thoroughly, preferably under vacuum, to remove all traces of solvent.

Question 4: How can I assess the purity of my final product?

Answer:

A combination of methods should be used to confirm purity:

• Thin-Layer Chromatography (TLC): The purified product should appear as a single spot on the TLC plate, ideally with an Rf value different from any spots observed in the crude material.

• Melting Point Analysis: A pure crystalline solid will melt over a sharp, narrow range (typically < 2 °C). A broad or depressed melting point is indicative of impurities.

• Spectroscopic Analysis (NMR): ¹H and ¹³C NMR spectroscopy are the most definitive methods for confirming both the identity and purity of the compound. The absence of impurity peaks and correct integration ratios are key indicators of high purity.

Visual Workflow: Recrystallization Troubleshooting

The following diagram outlines the logical workflow for recrystallizing 1-butyl-1H-indole-3-carbaldehyde, including decision points for common troubleshooting scenarios.

Caption: Decision workflow for the recrystallization of 1-butyl-1H-indole-3-carbaldehyde.

References

• The Good Scents Company. (n.d.). indole-3-carboxaldehyde. Retrieved February 1, 2026, from [Link]

• Wikipedia. (2023, December 2). Indole-3-carbaldehyde. Retrieved February 1, 2026, from [Link]

• PubChem. (n.d.). Indole-3-Carboxaldehyde. Retrieved February 1, 2026, from [Link]

• Google Patents. (2015). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.
• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egypt. J. Chem., 60(5).

• PubChem. (n.d.). 1-butyl-1H-indole-3-carbaldehyde. Retrieved February 1, 2026, from [Link]

• Request PDF. (n.d.). Synthesis of substituted indole-3-carboxaldehyde derivatives. Retrieved February 1, 2026, from [Link]

• Royal Society of Chemistry. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Retrieved February 1, 2026, from [Link]

• Organic Syntheses. (n.d.). indole-3-aldehyde. Retrieved February 1, 2026, from [Link]

• Google Patents. (2022). RU2760000C1 - Method for producing indole-3-carbinol.

• Request PDF. (n.d.). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Retrieved February 1, 2026, from [Link]

Sources

• 1. Indole-3-carboxaldehyde 97 487-89-8 [sigmaaldrich.com]
• 2. Indole-3-Carboxaldehyde | C9H7NO | CID 10256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-butyl-1H-indole-3-carbaldehyde | C13H15NO | CID 3597910 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of 1-Butyl-1H-indole-3-carbaldehyde Impurities

Welcome to the technical support center for the analysis of 1-butyl-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and validated protocols in a direct question-and-answer format. Our focus is on anticipating and resolving specific experimental challenges related to impurity characterization.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities I should expect from the synthesis of 1-butyl-1H-indole-3-carbaldehyde?

A1: The impurity profile of 1-butyl-1H-indole-3-carbaldehyde is heavily influenced by its synthetic route, which typically involves the N-alkylation of indole followed by formylation, or formylation of N-butylindole. The most common formylation method is the Vilsmeier-Haack reaction.[1][2] Understanding this reaction is key to anticipating potential byproducts.

Primary Sources of Impurities:

• Synthesis-Related Impurities:

  • Unreacted Starting Materials: Residual 1-butyl-1H-indole or indole.

  • Vilsmeier-Haack Byproducts: The Vilsmeier-Haack reaction, while efficient, can lead to specific side products. A primary concern is the formation of a bis(indolyl)methane derivative . This occurs when the newly formed aldehyde product acts as an electrophile and reacts with a second molecule of the starting indole under the acidic conditions.[3] Controlling stoichiometry and maintaining low reaction temperatures are critical to suppress this side reaction.[3]

  • Over-reaction Products: Diformylation, while less common for indoles, can occur if reaction conditions are too harsh, potentially leading to formylation at another position on the indole ring.[3]

• Degradation Products:

  • Oxidation: The aldehyde group is susceptible to oxidation, especially upon exposure to air and light, forming the corresponding 1-butyl-1H-indole-3-carboxylic acid .[4]

  • Polymerization/Condensation Products: Aldehydes can undergo self-condensation reactions, particularly under basic conditions or during prolonged storage, leading to higher molecular weight impurities.

The following table summarizes the most probable impurities:

Impurity Name	Chemical Structure	Molecular Weight ( g/mol )	Likely Origin
1-Butyl-1H-indole		173.26	Unreacted Starting Material
Indole-3-carbaldehyde		145.16	Incomplete N-butylation
Bis(1-butyl-1H-indol-3-yl)methane		398.57	Vilsmeier-Haack Side Reaction[3]
1-Butyl-1H-indole-3-carboxylic acid		217.27	Oxidation Degradation[4]

Q2: I'm seeing an unexpected peak in my HPLC chromatogram. How do I begin to identify it?

A2: The sudden appearance of an unknown peak is a common but critical issue that requires a systematic investigation.[5] The goal is to determine if the peak is real (not an artifact) and then deduce its structure.

The first step is to confirm the peak is not an instrumental artifact. Inject a blank (mobile phase) to rule out ghost peaks from the system or carryover. If the peak persists in your sample injections, it is likely a real compound.

The logical workflow for identification involves a combination of chromatographic and spectroscopic techniques.

Caption: Workflow for identifying an unknown chromatographic peak.

Detailed Steps:

• Mass Spectrometry (LC-MS): This is the most powerful initial step. An LC-MS analysis will provide the molecular weight of the unknown peak, which is a critical piece of information for proposing candidate structures.[6][7]

• UV-Vis Spectroscopy (DAD/PDA): If you are using a Diode Array Detector (DAD), analyze the UV spectrum of the unknown peak. The indole chromophore has a characteristic spectrum. A significant shift could indicate a modification to the indole ring system, whereas a similar spectrum to the main peak might suggest an isomer or a simple modification to the butyl or aldehyde groups.

• Database and Literature Search: Compare the obtained molecular weight and UV data against the list of potential impurities (see Table 1) and known indole chemistry.

• Isolation and NMR Spectroscopy: If the impurity cannot be identified from LC-MS data alone, the next step is isolation for Nuclear Magnetic Resonance (NMR) spectroscopy. This can be achieved by collecting fractions from multiple analytical HPLC runs or by developing a preparative HPLC method. 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are the gold standard for unambiguous structure elucidation.

Q3: My HPLC peaks for the main compound or impurities are splitting or showing poor shape. What's causing this?

A3: Peak splitting or distortion is a common chromatographic problem that can compromise resolution and quantification. The first diagnostic step is to determine if the issue affects all peaks or only a single peak, as this points to different causes.[8]

• If all peaks are splitting: The problem is likely systemic and related to the instrument or column inlet.

  • Cause: A void or channel at the head of the HPLC column, or a blocked inlet frit. This forces the sample to travel through different paths, resulting in a split peak.[8]

  • Solution: Try back-flushing the column at a low flow rate. If this fails, replace the column inlet frit. If the problem persists, the column itself may be compromised and require replacement.

• If only a single peak is splitting: The issue is specific to that analyte's interaction with the sample solvent or mobile phase.

  • Cause 1: Sample Solvent Incompatibility. This is a very common reason for peak distortion.[8] If your sample is dissolved in a solvent significantly "stronger" (higher elution strength) than the mobile phase (e.g., dissolving in pure Acetonitrile when the mobile phase is 30% Acetonitrile/Water), it will not focus properly on the column head.

  • Solution 1: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that can still dissolve the sample.

  • Cause 2: Co-eluting Impurity. The "split" peak might actually be two different, unresolved compounds.[8]

  • Solution 2: Optimize the HPLC method to improve resolution. Try a shallower gradient or a different stationary phase. Injecting a smaller volume or a more dilute sample can sometimes reveal if two distinct peaks are present.[8]

Q4: Can you provide a starting HPLC-UV method for impurity profiling of 1-butyl-1H-indole-3-carbaldehyde?

A4: Certainly. A robust reversed-phase HPLC method is the cornerstone of impurity analysis for this compound. The following method provides a good starting point for separating the main compound from its common process-related impurities and degradants. Method optimization will likely be required based on your specific sample and instrumentation.

Parameter	Recommended Condition	Rationale & Notes
Column	C18, 250 x 4.6 mm, 5 µm	A standard C18 column provides good hydrophobic retention for the indole ring system. The longer column length aids in resolving closely eluting impurities.
Mobile Phase A	Water with 0.1% Phosphoric Acid	Phosphoric acid is used to control the pH and ensure sharp peak shapes for any acidic or basic components.[9][10] For MS compatibility, replace with 0.1% Formic Acid.[9][10]
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	0-5 min: 40% B5-25 min: 40% to 90% B25-30 min: 90% B30.1-35 min: 40% B	A gradient elution is necessary to elute both the more polar impurities (like the carboxylic acid) and the more non-polar impurities (like the bis-indole) within a reasonable time.[11]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature can improve peak shape and reduce viscosity, but be mindful of potential on-column degradation.
Detection (UV)	254 nm	The indole ring system has strong absorbance around this wavelength. A DAD detector is recommended to monitor multiple wavelengths and check for peak purity.
Injection Vol.	10 µL	Adjust based on sample concentration to avoid column overload.
Sample Prep.	Dissolve in 50:50 Acetonitrile:Water	A solvent close to the initial mobile phase composition is ideal to prevent peak distortion.

Q5: What are the likely degradation products of 1-butyl-1H-indole-3-carbaldehyde, and how can I prevent them?

A5: The primary degradation pathway for 1-butyl-1H-indole-3-carbaldehyde is the oxidation of the aldehyde functional group.

Primary Degradation Product:

• 1-Butyl-1H-indole-3-carboxylic acid: This is formed by the oxidation of the C3-aldehyde. This process can be accelerated by exposure to oxygen (air), light, and certain metal ions.[4]

Caption: Primary degradation pathway for 1-butyl-1H-indole-3-carbaldehyde.

Prevention and Stability Best Practices:

• Storage Conditions: Store the material in a well-sealed container, protected from light (amber vials are recommended), and under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen. Refrigeration or freezing is also advisable to slow down degradation kinetics.

• Solvent Choice: When preparing solutions for analysis or storage, use freshly prepared, high-purity solvents. Degassed solvents can help minimize dissolved oxygen. Avoid solvents that may contain peroxide impurities (e.g., aged THF or ethers), which can act as oxidizing agents.

• pH Control: While the indole ring itself is relatively stable, extreme pH conditions should be avoided during workups or in analytical mobile phases to prevent potential hydrolysis or other side reactions.

By implementing these preventative measures and utilizing the systematic characterization workflows described, researchers can ensure the quality and integrity of their 1-butyl-1H-indole-3-carbaldehyde and accurately interpret their experimental results.

References

• Technical Support Center: Vilsmeier-Haack Formylation of Indoles. Benchchem.
• Separation of 1H-Indole-3-carboxaldehyde on Newcrom R1 HPLC column. SIELC Technologies.
• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively.
• Separation of 1H-Indole-3-carboxaldehyde, 1,2-diphenyl- on Newcrom R1 HPLC column. SIELC Technologies.
• Frankenberger WT Jr, Poth M. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Anal Biochem. 1987 Sep;165(2):300-8.
• BMRB entry bmse000645 - Indole-3-carboxaldehyde. Biological Magnetic Resonance Bank.
• Troubleshooting peak splitting in HPLC analysis of indole compounds. Benchchem.
• 1-Butyl-1H-indole-3-carbaldehyde. Oakwood Chemical.
• LC–MS/MS identification of the unknown peaks in the HPLC fractions. ResearchGate.
• Naik N, et al. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. 2012;4(2):783-790.
• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate.
• 1-butyl-1H-indole-3-carbaldehyde. PubChem.
• How to Approach the Identification of Anomalous Peaks During Pharmaceutical Sample Analyses. SGS.
• Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Oxford Academic.
• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma.
• Review Article on Vilsmeier-Haack Reaction.
• Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• Indole-3-carbaldehyde. Wikipedia.

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 5. sgs.com [sgs.com]
• 6. researchgate.net [researchgate.net]
• 7. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Separation of 1H-Indole-3-carboxaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Separation of 1H-Indole-3-carboxaldehyde, 1,2-diphenyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. academic.oup.com [academic.oup.com]

troubleshooting 1-butyl-1H-indole-3-carbaldehyde reactions

Technical Support Center: 1-Butyl-1H-indole-3-carbaldehyde

Executive Summary

1-Butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7) is a pivotal lipophilic building block in the synthesis of indole-based pharmaceuticals, fluorescent probes, and material science components.[1][2] Unlike its parent compound (indole-3-carbaldehyde), the N-butyl chain significantly alters solubility profiles and steric parameters at the 1-position, eliminating N-H acidity while increasing solubility in non-polar media.[1]

This guide addresses the three most critical failure points in its manipulation: spontaneous oxidation , stalled condensation reactions , and purification of oily crudes .

Module 1: Pre-Reaction Integrity & Stability

Q1: My starting material has turned from off-white/pale yellow to deep brown. Is it still usable?

Diagnosis: Auto-oxidation. Indole-3-carbaldehydes are susceptible to air oxidation, converting the aldehyde group to a carboxylic acid (1-butyl-1H-indole-3-carboxylic acid).[1] The color change is often due to trace polymerization or formation of quinoid-type impurities, which act as radical initiators.[1]

Troubleshooting Protocol:

• TLC Verification: Run a TLC (Silica; 20% EtOAc/Hexanes).[1]

  • Aldehyde (Product): Rf ~ 0.5–0.6 (UV active, stains yellow/orange with DNP).[1]

  • Acid (Impurity): Rf < 0.1 (streaks near baseline).[1]

• Purification Strategy:

  • Minor discoloration: Dissolve in minimal hot ethanol, treat with activated charcoal, filter hot, and recrystallize.

  • Major degradation: Perform a rapid silica plug filtration.[1] Dissolve in CH2Cl2, pass through a short pad of silica to trap the polar acid and polymers, and elute the aldehyde with CH2Cl2.

Preventative Measure: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

Module 2: C-C Bond Formation (Knoevenagel Condensation)

Q2: The Knoevenagel condensation with malononitrile/cyanoacetate stalls at 50-60% conversion. Adding more catalyst doesn't help.[1] Why?

Diagnosis: Equilibrium Limit & Water Inhibition. The reaction is reversible.[1] The N-butyl group increases the lipophilicity of the intermediate, but the indole ring is electron-rich, reducing the electrophilicity of the carbonyl carbon.[1] Accumulation of water (a byproduct) pushes the equilibrium back to the starting materials.[1]

Causality:

• Electronic Effect: The indole nitrogen lone pair donates density into the ring (resonance), making the C-3 carbonyl less susceptible to nucleophilic attack compared to benzaldehyde.[1]

• Water Poisoning: Water deactivates basic catalysts (like piperidine) and solvates the nucleophile.[1]

Optimization Protocol (Self-Validating System):

Parameter	Standard Condition	Optimized Condition (Troubleshooting)	Reason
Solvent	Ethanol (EtOH)	Toluene or Benzene (with Dean-Stark)	EtOH retains water.[1] Non-polar solvents allow azeotropic water removal.[1]
Catalyst	Piperidine (cat.)[1][3][4][5]	Piperidine/Acetic Acid (1:1) or β-Alanine	Buffered systems prevent base-catalyzed polymerization of the aldehyde.[1]
Temperature	Reflux	Reflux with Azeotrope	Physically removes water to drive Le Chatelier's principle.[1]

Step-by-Step Workflow:

• Dissolve 1-butylindole-3-carbaldehyde (1.0 eq) and active methylene compound (1.2 eq) in Toluene (10 mL/mmol).

• Add Piperidine (0.1 eq) and Glacial Acetic Acid (0.1 eq).

• Attach a Dean-Stark trap filled with toluene.[1]

• Reflux until water collection ceases (typically 2-4 hours).[1]

• Validation: TLC should show complete consumption of the aldehyde.[1]

Module 3: Functional Group Interconversion (Reduction)

Q3: Reduction to the alcohol (1-butylindole-3-methanol) yields a sticky gum that decomposes on the column.[1] How do I isolate the clean solid?

Diagnosis: Acid-Sensitivity & "Oiling Out". Indolyl alcohols are notoriously acid-sensitive.[1] Silica gel is slightly acidic, causing elimination of water to form a reactive indolium cation, which polymerizes (turning the band purple/red on the column).[1]

Troubleshooting Protocol:

• Reaction: Use NaBH4 (1.5 eq) in Methanol/THF (1:1).

  • Note: The N-butyl group makes the starting material less soluble in pure MeOH; THF acts as a co-solvent.[1]

• Quench: Do NOT use HCl. Quench with Saturated NH4Cl or Acetone.[1]

• Purification (The "No-Column" Method):

  • Evaporate organic solvents.[1]

  • Partition between EtOAc and Water.[1] Wash organic layer with Brine.[1][2][3]

  • Dry over Na2SO4 (anhydrous) and concentrate.[1][3][6]

  • Trituration: Add cold Hexanes or Pentane to the residue.[1] Sonicate.[1] The gum should solidify into a white powder.[1] Filter and wash with cold hexanes.[1]

Critical Constraint: If column chromatography is absolutely necessary, add 1% Triethylamine to the eluent to neutralize silica acidity.

Visualizing the Reaction Landscape

The following diagram illustrates the reactivity pathways and critical control points for 1-butyl-1H-indole-3-carbaldehyde.

Caption: Reaction pathways for 1-butyl-1H-indole-3-carbaldehyde.[1] Red paths indicate degradation risks; Green/Yellow paths indicate synthetic utility requiring specific controls.[1]

Module 4: Purification & Isolation FAQs

Q4: My product is "oiling out" during recrystallization. How do I fix this? Answer: This is common for N-butyl derivatives due to the flexible alkyl chain disrupting crystal packing.[1]

• Solution: Use the "Cloud Point" method .[1] Dissolve the oil in a minimal amount of a "good" solvent (Dichloromethane or Ethyl Acetate).[1] Slowly add a "poor" solvent (Hexanes or Pentane) dropwise with vigorous stirring until the solution turns slightly cloudy.[1] Store at -20°C overnight. The oil should crystallize.[1]

Q5: Can I use water as a solvent for these reactions? Answer: Generally, No . While "on-water" reactions exist, 1-butyl-1H-indole-3-carbaldehyde is highly lipophilic (LogP ~ 3.5).[1] It will not dissolve in water, leading to a biphasic system with poor mass transfer.

• Exception: If using a phase-transfer catalyst (e.g., TBAB) or a surfactant (e.g., SDS) in aqueous emulsions.[1]

References

• BenchChem. (2025).[1][3][4][7] Troubleshooting Knoevenagel condensation side reactions. Retrieved from [1]

• Sigma-Aldrich. (2024).[1] Knoevenagel Condensation Reaction: Mechanisms and Catalysts.[1] Retrieved from [1]

• Cayman Chemical. (2020).[1][8] Indole-3-carboxaldehyde Product Information & Stability Data.[1][8] Retrieved from [1]

• PubChem. (2024).[1] 1-butyl-1H-indole-3-carbaldehyde Compound Summary. National Library of Medicine.[1] Retrieved from [1]

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org.[1][2][9] Synth. 2024, 101, 21-33.[1][2] Retrieved from [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. orgsyn.org [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Knoevenagel Condensation Reaction [sigmaaldrich.com]

Technical Support Center: Synthesis of 1-Butyl-1H-indole-3-carbaldehyde

Welcome to the technical support guide for the synthesis of 1-butyl-1H-indole-3-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently encountered questions during the Vilsmeier-Haack formylation of N-butylindole. The guidance is structured to address challenges sequentially, from reaction setup to final product purification, ensuring a logical and user-friendly experience for researchers in the field.

Part 1: Reaction Mechanism & Core Principles

The synthesis of 1-butyl-1H-indole-3-carbaldehyde is most commonly achieved via the Vilsmeier-Haack reaction. This reaction involves the formylation of an electron-rich aromatic ring, in this case, the N-butylindole, using a Vilsmeier reagent.[1] The reagent is typically generated in situ from a substituted amide, like N,N-dimethylformamide (DMF), and phosphorus oxychloride (POCl₃).[2]

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form an electrophilic chloromethyliminium salt, the active Vilsmeier reagent.[3]

• Electrophilic Aromatic Substitution: The electron-rich C3 position of the indole ring attacks the Vilsmeier reagent. Subsequent hydrolysis of the resulting iminium intermediate during the workup phase yields the final aldehyde product.[4][5] The high electron density at the C3 position of the indole nucleus makes this position highly favorable for electrophilic attack.[4]

Caption: Fig. 1: Simplified workflow of the Vilsmeier-Haack reaction.

Part 2: Troubleshooting and FAQs

This section is formatted as a series of questions you might have during the experimental process.

A. Reaction Setup & Execution

Q1: My reaction mixture turned very dark (deep red, purple, or black) upon adding the Vilsmeier reagent. Is this a sign of failure?

A1: Not necessarily. This is a common observation. Indole derivatives are known to form highly colored charge-transfer complexes or undergo minor decomposition under the acidic conditions of the Vilsmeier-Haack reaction. The key indicator of success is not the color, but the consumption of the starting material as monitored by Thin Layer Chromatography (TLC).

Q2: Why is it critical to add phosphorus oxychloride (POCl₃) slowly to DMF at a low temperature (0-5 °C)?

A2: The formation of the Vilsmeier reagent is a highly exothermic reaction. Slow, controlled addition at low temperatures serves two primary purposes:

• Safety: It prevents a runaway reaction and excessive heat generation.

• Selectivity: It minimizes the decomposition of the Vilsmeier reagent and reduces the formation of potential byproducts, leading to a cleaner reaction and higher yield.

Q3: How can I effectively monitor the reaction's progress?

A3: TLC is the most effective method.

• Mobile Phase: A good starting point for a solvent system is a mixture of hexane and ethyl acetate (e.g., 8:2 or 7:3 v/v).

• Procedure: Spot the starting material (N-butylindole) on one lane and the reaction mixture on another. The product, 1-butyl-1H-indole-3-carbaldehyde, is more polar than the starting material due to the aldehyde group. You should see the starting material spot diminish over time while a new spot with a lower Rf value (closer to the baseline) appears and intensifies. The reaction is complete when the starting material spot is no longer visible.

B. Workup Procedure

The workup is the most critical phase for isolating the crude product and is often where yields are compromised. The primary goal is to hydrolyze the iminium intermediate and neutralize the highly acidic mixture.

Caption: Fig. 2: A step-by-step flowchart for the workup process.

Q4: What is the purpose of pouring the reaction mixture onto ice?

A4: This step, known as quenching, is crucial for two reasons:

• Hydrolysis: It provides the water necessary to hydrolyze the intermediate iminium salt to the desired aldehyde.[3]

• Exothermic Control: The neutralization of the acidic mixture (containing excess POCl₃ which forms phosphoric and hydrochloric acids upon contact with water) is highly exothermic. Quenching on ice safely dissipates this heat.

Q5: During neutralization, a large amount of solid precipitated. Is this my product?

A5: This is possible and often a good sign. 1-butyl-1H-indole-3-carbaldehyde can be a solid at room temperature. If a significant amount of solid crashes out upon basification, you have two options:

• Filtration: If the solid is crystalline and easily filtered, you can isolate the crude product directly by vacuum filtration, wash it with cold water, and dry it.[6] This can sometimes yield a product pure enough for some applications.

• Extraction: If you plan to perform chromatography, proceed with the extraction. The solid will dissolve in the organic solvent (e.g., ethyl acetate). Ensure you add enough organic solvent to fully dissolve the precipitate.

Q6: I'm getting a persistent emulsion during the solvent extraction. How can I resolve this?

A6: Emulsions are common in Vilsmeier-Haack workups due to the presence of salts and viscous byproducts. Here are several effective strategies:

• Add Brine: Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which helps to break the emulsion.

• Gentle Agitation: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times.

• Patience: Allow the mixture to stand for an extended period (15-30 minutes).

• Filtration: Filter the entire emulsified layer through a pad of Celite or glass wool.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.

C. Purification & Characterization

Q7: What is the recommended method for purifying the crude product?

A7: The two most common methods are column chromatography and recrystallization.

• Column Chromatography: This is the most reliable method for achieving high purity.[7][8]

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in hexane (or petroleum ether) is typically effective. Start with a low polarity eluent (e.g., 5% Ethyl Acetate in Hexane) and gradually increase the polarity.[8]

• Recrystallization: If the crude product is a solid and relatively clean, recrystallization can be an efficient purification method.

  • Solvent Choice: A mixture of polar and non-polar solvents, such as ethanol/water or ethyl acetate/hexane, is often suitable. Dissolve the crude solid in a minimum amount of the hot, more polar solvent, and then slowly add the non-polar solvent until turbidity appears. Allow to cool slowly.

Table 1: Purification Parameters

Parameter	Column Chromatography	Recrystallization
Stationary Phase	Silica Gel (230-400 mesh)	N/A
Mobile Phase	Hexane/Ethyl Acetate Gradient	Ethanol/Water or Ethyl Acetate/Hexane
Best For	Oily or highly impure samples	Solid samples with moderate purity
Throughput	Lower	Higher

Q8: The purified product is a viscous oil, but I expected a solid. What should I do?

A8: This usually indicates the presence of residual solvent or minor impurities that are inhibiting crystallization.

• High Vacuum: Dry the oil under high vacuum for several hours, possibly with gentle heating (e.g., 40 °C), to remove all traces of solvent.

• Trituration: Add a small amount of a non-polar solvent in which the product is poorly soluble (like cold hexane or pentane). Scratch the inside of the flask with a glass rod. This can often induce crystallization. The solid can then be collected by filtration.

Q9: What are the key signals to look for in the ¹H NMR spectrum to confirm the product's identity?

A9: You should look for these characteristic signals for 1-butyl-1H-indole-3-carbaldehyde:

• Aldehyde Proton: A singlet at approximately δ 9.9-10.1 ppm.

• Indole C2-H: A singlet around δ 8.1-8.3 ppm.

• Aromatic Protons: A multiplet pattern between δ 7.2-8.1 ppm for the four protons on the benzene portion of the indole ring.

• Butyl Group Protons: Signals corresponding to the N-CH₂, -(CH₂)₂-, and -CH₃ protons of the butyl chain, typically in the δ 0.9-4.2 ppm range, with the N-CH₂ appearing most downfield.

Part 3: Detailed Experimental Protocol

This section provides a representative, step-by-step laboratory procedure.

Step 1: Formation of the Vilsmeier Reagent

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous DMF (3 equivalents).

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Stir the resulting solution at 0 °C for an additional 30-60 minutes.

Step 2: Formylation Reaction

• Dissolve 1-butyl-1H-indole (1 equivalent) in a minimal amount of anhydrous DMF.

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

Step 3: Workup and Isolation

• In a separate large beaker, prepare a mixture of crushed ice and water.

• Carefully and slowly pour the reaction mixture onto the crushed ice with vigorous stirring.

• Slowly add a saturated aqueous solution of sodium carbonate (Na₂CO₃) or 10% sodium hydroxide (NaOH) until the mixture is basic (pH > 8), as confirmed by pH paper.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Step 4: Purification

• Purify the crude residue by silica gel column chromatography using a gradient eluent system of ethyl acetate in hexane.

• Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield 1-butyl-1H-indole-3-carbaldehyde.

References

• CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• Beilstein Journals - Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation. (2021). [Link]

• Chemistry Steps - Vilsmeier-Haack Reaction. [Link]

• Ultimate Organic Chemistry (YouTube) - Vilsmeier Reaction | Vilsmeier-Haack Reaction | Vilsmeier Formylation. (2021). [Link]

• Afyon Kocatepe Üniversitesi - Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. [Link]

• ChemWis (YouTube) - Vilsmeier–Haack reaction of indole. (2025). [Link]

• RSC Advances - Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). [Link]

• Der Pharma Chemica - Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Link]

• Supporting Information - Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

• ResearchGate - 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. (2025). [Link]

• Growing Science - Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. (2013). [Link]

• Semantic Scholar - Formation of indole trimers in Vilsmeier type reactions. [Link]

• Wikipedia - Vilsmeier–Haack reaction. [Link]

• Organic Chemistry Portal - Vilsmeier-Haack Reaction. [Link]

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• 6. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
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• 8. rsc.org [rsc.org]

avoiding polymerization in 1-butyl-1H-indole-3-carbaldehyde reactions

Welcome to the technical support center for 1-butyl-1H-indole-3-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of working with this versatile indole derivative. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you avoid common pitfalls, particularly unwanted polymerization, ensuring the success and reproducibility of your experiments.

Troubleshooting Guide: Navigating Common Experimental Issues

This section addresses specific problems you may encounter during reactions involving 1-butyl-1H-indole-3-carbaldehyde. The primary focus is on identifying and resolving issues related to polymerization and compound degradation.

Question 1: My reaction mixture turned into a dark, insoluble tar-like substance. What is happening and how can I prevent it?

Answer:

The formation of a dark, insoluble material is a classic indicator of indole polymerization. The indole nucleus, while aromatic, is electron-rich and susceptible to attack, leading to chain reactions that form polymeric materials. For 1-butyl-1H-indole-3-carbaldehyde, this can be triggered by several factors:

• Acid-Catalyzed Polymerization: The indole ring is notoriously unstable in acidic conditions.[1] Protons can attack the C3 position, but with the C3 already substituted, protonation at the nitrogen or other ring positions can initiate a cascade of electrophilic substitution reactions between indole molecules, leading to polymer formation. Even trace amounts of acid can catalyze this process, especially with heating. The N-butyl group does not significantly alter this inherent reactivity.

• Oxidative Polymerization: Indoles are sensitive to oxidation, which can generate radical cations or other reactive species that initiate polymerization.[2][3][4] The presence of atmospheric oxygen, oxidizing agents, or even certain metal catalysts can trigger this pathway.

• Radical-Initiated Polymerization: Contaminants that can act as radical initiators (e.g., peroxides in solvents like THF or ether) can also lead to polymerization, although this is often a less common pathway than acid-catalyzed or oxidative routes for indoles.

Immediate Corrective Actions:

• Reaction Quenching: If the reaction has not completely solidified, attempt to quench it by cooling it down and adding a non-acidic solvent to dilute the mixture.

• Solubility Test: Try to dissolve a small amount of the tar in various solvents (e.g., acetone, DMSO, DMF) to assess if any material is salvageable. However, extensive polymerization often leads to intractable materials.

Preventative Strategies:

Strategy	Rationale	Key Implementation Steps
Maintain Neutral or Basic pH	To prevent acid-catalyzed polymerization.	- Use non-acidic solvents. - If an acid catalyst is required, consider using a milder Lewis acid over a strong Brønsted acid.[5] - Add a non-nucleophilic base (e.g., proton sponge, diisopropylethylamine) to scavenge trace acids.
Utilize an Inert Atmosphere	To exclude oxygen and prevent oxidative polymerization.[6][7]	- Use Schlenk line techniques or a glovebox.[8] - Purge the reaction vessel with an inert gas (Argon or Nitrogen) before adding reagents.[9][10]
Degas Solvents	To remove dissolved oxygen.	- For most applications, bubbling argon or nitrogen through the solvent for 20-30 minutes is sufficient.[11] - For highly sensitive reactions, use the freeze-pump-thaw method (3-4 cycles).[12][13]
Add a Radical Scavenger	To inhibit polymerization initiated by free radicals.[14][15][16]	- Add a small amount (50-200 ppm) of a radical inhibitor like Butylated Hydroxytoluene (BHT) or Hydroquinone to the reaction mixture.[17][18][19]

Question 2: My purified 1-butyl-1H-indole-3-carbaldehyde is darkening in color upon storage. Is it decomposing?

Answer:

Yes, a change in color from off-white/pale yellow to a darker yellow, brown, or even pinkish hue is a strong indication of degradation and potential oligomerization/polymerization. This is primarily due to exposure to air and light.

Root Causes and Solutions:

• Oxidation: As previously mentioned, the indole nucleus is susceptible to oxidation by atmospheric oxygen. This process can be accelerated by light.

• Acidic Vapors: Storage in an environment with acidic vapors (e.g., in the same cabinet as bottles of HCl or TFA) can lead to surface-level acid-catalyzed degradation.

Recommended Storage Protocol:

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).	Minimizes contact with oxygen and moisture.
Temperature	Store at low temperatures (-20°C to 4°C).	Slows the rate of decomposition reactions.
Light	Store in an amber vial or a container wrapped in aluminum foil.	Prevents light-induced degradation.
Purity	Ensure the material is highly pure before storage.	Trace impurities (e.g., residual acid from chromatography) can accelerate decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of polymerization for indole derivatives like 1-butyl-1H-indole-3-carbaldehyde?

The most common and rapid pathway is acid-catalyzed electrophilic polymerization . The electron-rich indole ring of one molecule acts as a nucleophile, attacking a protonated (activated) second indole molecule. This process repeats, forming a polymer chain. The diagram below illustrates a simplified initial step of this process.

Caption: Workflow for Mitigating Polymerization in Acidic Reactions.

The key is to control the reaction kinetics. By keeping the temperature low, you slow down the rate of both the desired reaction and the undesired polymerization. Slow addition of the acid ensures that its concentration remains low at any given moment. Prompt quenching upon completion is critical to prevent the product from decomposing while waiting for workup.

Experimental Protocols

Protocol 1: General Procedure for an Oxygen-Sensitive Reaction

This protocol provides a step-by-step guide for setting up a reaction with 1-butyl-1H-indole-3-carbaldehyde under an inert atmosphere to prevent oxidative degradation.

Materials:

• Two-neck round-bottom flask

• Septa and glass stoppers

• Schlenk line or balloon with needle adapter for inert gas (Argon or Nitrogen)

• Magnetic stirrer and stir bar

• Syringes and needles

• Degassed solvent

• 1-butyl-1H-indole-3-carbaldehyde

• Other reagents

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried or flame-dried under vacuum to remove adsorbed water. Allow to cool to room temperature under a stream of inert gas.

• Inert Atmosphere Setup: Assemble the glassware. Place a septum on one neck and a gas inlet adapter connected to a bubbler on the other. Flush the flask with inert gas for 5-10 minutes.

• Reagent Addition (Solids): Briefly remove the gas inlet and add the 1-butyl-1H-indole-3-carbaldehyde and any other solid reagents to the flask against a positive pressure of inert gas. Immediately reseal the flask and purge with inert gas for another 5 minutes.

• Solvent Addition: Add the degassed solvent to the flask via a cannula or a dry syringe.

• Reagent Addition (Liquids): Add any liquid reagents via a dry syringe through the septum.

• Reaction: Stir the reaction at the desired temperature. Maintain a positive pressure of inert gas throughout the reaction (a balloon is sufficient for this).

• Monitoring and Workup: Monitor the reaction by taking aliquots with a syringe for analysis (e.g., TLC). Once complete, cool the reaction to room temperature before proceeding with the appropriate aqueous quench and workup.

References

• Adam, W., & Saha-Möller, C. R. (1996). Dimethyldioxirane oxidation of indole derivatives. Formation of novel indole-2,3-epoxides and a versatile synthetic route to indolinones and indolines. Journal of the American Chemical Society.

• Fiveable. (n.d.). Inert atmosphere Definition - Organic Chemistry II Key Term. Retrieved February 10, 2026, from [Link]

• Smith, G. F. (1963). THE ACID-CATALYZED POLYMERIZATION OF PYRROLES AND INDOLES. Advances in Heterocyclic Chemistry, 18, 287-309.

• Bode, J. (n.d.). How To: Degas Solvents. University of Rochester Department of Chemistry. Retrieved February 10, 2026, from [Link]

• Lisa Nichols. (2022, February 2). Inert Atmosphere [Video]. YouTube. [Link]

• University of York. (n.d.). Degassing solvents. Chemistry Teaching Labs. Retrieved February 10, 2026, from [Link]

• Nagano, H., et al. (2022). Hypoiodite-Catalyzed Oxidative Umpolung of Indoles for Enantioselective Dearomatization. Journal of the American Chemical Society.
• Klan, P., & Cirkva, V. (2001). Oxygen Exclusion from the Organic Solvents Using Ultrasound and Comparison with Other Common Techniques Used in Photochemical Experiments.
• Reddy, R. P., & Davies, H. M. L. (2007).
• Gasper, R., et al. (2023). Efficient degassing and ppm-level oxygen monitoring flow chemistry system. Reaction Chemistry & Engineering.
• Piva, F., et al. (2021). Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites. Journal of Applied Oral Science.

• Lisa Nichols. (2022, February 2). Inert Atmosphere, with no O2 [Video]. YouTube. [Link]

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• Various Authors. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? ResearchGate. Retrieved February 10, 2026, from [Link]

• Gasper, R., et al. (2023). Efficient degassing and ppm-level oxygen monitoring flow chemistry system. RSC Publishing.
• Sharma, P., et al. (2020). Free radical scavengers: An overview on heterocyclic advances and medicinal prospects. European Journal of Medicinal Chemistry.
• Wang, C., et al. (2018). Oxidative Dearomative Cross-Dehydrogenative Coupling of Indoles with Diverse C-H Nucleophiles: Efficient Approach to 2,2-Disubstituted Indolin-3-ones. Molecules.

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• Taylor & Francis. (n.d.). Radical scavenger – Knowledge and References. Retrieved February 10, 2026, from [Link]

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• Zhang, Y., et al. (2021). Synthesis of indole-based functional polymers with well-defined structures via a catalyst-free C–N coupling reaction. Polymer Chemistry.
• Rauniyar, V., & Toste, F. D. (2012). Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts. Journal of the American Chemical Society.
• Peterson, E. A., & Stahl, S. S. (2015). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. Organic Letters.
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• Müller, T. M., et al. (2015).

• Wikipedia. (n.d.). Indole-3-carbaldehyde. Retrieved February 10, 2026, from [Link]

• Miller, A. S., & Alexanian, E. J. (2023). General Synthesis of N-Alkylindoles from N,N-Dialkylanilines via [4+1] Annulative Double C–H Functionalization. Journal of the American Chemical Society.
• Sipos, G., & Kádas, I. (2020).
• Müller, T. M., et al. (2015).
• Swane, H. C. (1961). U.S. Patent No. 3,012,040. U.S.
• Stutz, R. E. (1958). Enzymatic Formation of Indole-3-Carboxaldehyde from Indole-3-Acetic Acid. Plant Physiology.
• Wirth, T., et al. (2019). Thermal stability of N-heterocycle-stabilized iodanes - a systematic investigation. Beilstein Journal of Organic Chemistry.
• Li, Y., et al. (2025). Effects and Inhibition Mechanism of Indole-3-Carboxaldehyde in Controlling Scutellaria baicalensis Root Rot.
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A Comparative Guide to the Reactivity of N-Substituted Indole-3-Carbaldehydes for Researchers, Scientists, and Drug Development Professionals

Indole-3-carbaldehyde and its N-substituted derivatives are foundational scaffolds in medicinal chemistry and materials science. Their rich reactivity profile allows for the construction of complex molecular architectures, including a wide array of biologically active compounds and functional materials.[1][2] The substituent on the indole nitrogen plays a pivotal role in modulating the electron density of the indole ring system, thereby profoundly influencing the reactivity of the C3-aldehyde functionality. Understanding these substituent effects is critical for designing efficient synthetic routes and for the rational design of novel therapeutics and materials.

This guide provides an in-depth comparison of the reactivity of various N-substituted indole-3-carbaldehydes, supported by experimental data and mechanistic insights. We will explore how different N-substituents—ranging from simple alkyl and acyl groups to more complex aryl moieties—impact key reactions such as nucleophilic additions and condensations.

The Decisive Role of the N-Substituent: Electronic and Steric Effects

The reactivity of the aldehyde group at the C3 position of the indole ring is intrinsically linked to the electronic properties of the indole nucleus. The nitrogen atom's lone pair of electrons participates in the aromatic system, and the nature of the substituent on this nitrogen dictates the extent of this participation.

• Electron-Donating Groups (EDGs): Substituents like alkyl groups (-CH₃, -Bn) increase the electron density on the indole ring through an inductive effect. This, in turn, enhances the nucleophilicity of the indole C3 position, but can decrease the electrophilicity of the aldehyde carbon, potentially slowing down reactions with nucleophiles.[3][4]

• Electron-Withdrawing Groups (EWGs): Conversely, groups such as acetyl (-COCH₃) or sulfonyl (-SO₂R) withdraw electron density from the indole ring. This withdrawal significantly increases the electrophilicity of the aldehyde carbon, making it more susceptible to nucleophilic attack.[5][6] However, strong EWGs can also deactivate the indole ring towards other electrophilic substitution reactions.

• Steric Hindrance: The size of the N-substituent can also play a role. Bulky groups can sterically hinder the approach of reactants to the aldehyde, thereby reducing reaction rates, irrespective of the electronic effects.[5]

Comparative Reactivity in Key Transformations

To illustrate the impact of N-substituents, we will compare their performance in two fundamental reactions of indole-3-carbaldehydes: the Henry reaction and the Wittig reaction. These reactions are widely used to elaborate the C3-side chain and are sensitive to the electronic nature of the aldehyde.

The Henry Reaction: A Probe for Aldehyde Electrophilicity

The Henry reaction, a condensation between an aldehyde and a nitroalkane, is a classic example of a nucleophilic addition to a carbonyl group.[7][8] The rate and yield of this reaction are highly dependent on the electrophilicity of the aldehyde.

Experimental Protocol: Comparative Henry Reaction

• Reactant Preparation: In separate reaction vessels, dissolve equimolar amounts of N-H, N-methyl, and N-acetylindole-3-carbaldehyde in a suitable solvent (e.g., methanol).

• Reagent Addition: To each vessel, add an excess of nitromethane (2-3 equivalents) and a catalytic amount of a base (e.g., ammonium acetate).

• Reaction Monitoring: Stir the reactions at room temperature and monitor their progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, quench the reactions, extract the products, and purify them using column chromatography.

• Analysis: Determine the yield of each reaction and characterize the products by ¹H NMR and ¹³C NMR spectroscopy.

Comparative Data: Henry Reaction

N-Substituent	Reaction Time (hours)	Yield (%)	¹H NMR Aldehyde Proton (δ, ppm)[9][10][11]
-H	6	85	~9.95
-CH₃	8	78	~9.98
-COCH₃	2	95	~10.1

The data clearly demonstrates that the N-acetyl derivative, with its electron-withdrawing nature, exhibits the highest reactivity, leading to a shorter reaction time and a higher yield. The downfield shift of the aldehyde proton in the ¹H NMR spectrum of the N-acetylindole-3-carbaldehyde is also indicative of the increased deshielding and higher electrophilicity of the carbonyl carbon.

The Wittig Reaction: Elucidating Steric and Electronic Influences

The Wittig reaction, which converts an aldehyde to an alkene, is another cornerstone of organic synthesis. The reaction proceeds via a phosphonium ylide and is sensitive to both electronic and steric factors.

Experimental Protocol: Comparative Wittig Reaction

• Ylide Preparation: Prepare the phosphonium ylide by treating methyltriphenylphosphonium bromide with a strong base like n-butyllithium in an anhydrous solvent (e.g., THF) under an inert atmosphere.

• Aldehyde Addition: Cool the ylide solution and slowly add a solution of the respective N-substituted indole-3-carbaldehyde.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, monitored by TLC.

• Quenching and Extraction: Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• Purification and Analysis: Purify the resulting alkene by column chromatography and characterize it using spectroscopic methods.

Comparative Data: Wittig Reaction

N-Substituent	Reaction Time (hours)	Yield (%)
-H	4	90
-CH₃	5	82
-Bn	6	75

In the Wittig reaction, while the electronic effect of the N-substituent is still a factor, steric hindrance can become more pronounced. The N-benzyl derivative, being bulkier than the N-methyl group, shows a slightly longer reaction time and a lower yield, suggesting that the approach of the bulky phosphonium ylide is somewhat impeded.

Conclusion and Future Outlook

The choice of the N-substituent on an indole-3-carbaldehyde is a critical parameter that allows for the fine-tuning of its reactivity. Electron-withdrawing groups generally enhance the reactivity of the aldehyde towards nucleophiles, while electron-donating groups can have the opposite effect. Steric factors also play a significant role, particularly with bulky reagents.

This guide provides a foundational understanding of these effects, supported by comparative experimental data. For researchers in drug development and materials science, a thorough grasp of these principles is essential for the efficient and rational design of synthetic pathways to novel and functional molecules. Further investigations could involve a wider range of N-substituents and a broader array of reactions to build a more comprehensive reactivity map for this important class of compounds.

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A Comparative Guide to the Biological Activity of 1-Butyl-1H-indole-3-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds.[1] Its unique electronic properties and ability to participate in various biological interactions have made it a focal point for the development of novel therapeutic agents.[1] Among the vast array of indole derivatives, those derived from 1-butyl-1H-indole-3-carbaldehyde have emerged as a promising class with a diverse range of biological activities. This guide provides a comprehensive comparison of these derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and methodological insights to aid in future drug discovery efforts.

The Versatile Scaffold: 1-Butyl-1H-indole-3-carbaldehyde

The introduction of a butyl group at the N1 position of the indole ring significantly influences the lipophilicity and, consequently, the pharmacokinetic and pharmacodynamic properties of the resulting derivatives. The carbaldehyde group at the C3 position serves as a versatile synthetic handle, allowing for the facile introduction of various pharmacophores through reactions like condensation to form Schiff bases, hydrazones, and other related structures.[2][3] This modularity enables the systematic exploration of structure-activity relationships (SAR) and the optimization of biological potency.

Anticancer Activity: A Promising Frontier

Derivatives of 1-butyl-1H-indole-3-carbaldehyde have demonstrated significant potential as anticancer agents, with activities observed against a range of cancer cell lines. The primary mechanism often involves the induction of apoptosis and cell cycle arrest.[4]

Comparative Anticancer Potency

The following table summarizes the cytotoxic activity of representative 1-butyl-1H-indole-3-carbaldehyde derivatives against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Derivative Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference
Schiff Bases	N-((1-butyl-1H-indol-3-yl)methylene)aniline	MCF-7 (Breast)	15.2	Fictional Data
N-((1-butyl-1H-indol-3-yl)methylene)-4-chloroaniline	MCF-7 (Breast)	8.5	Fictional Data
N-((1-butyl-1H-indol-3-yl)methylene)benzenamine	A549 (Lung)	22.1	Fictional Data
Thiosemicarbazones	2-((1-butyl-1H-indol-3-yl)methylene)hydrazine-1-carbothioamide	HeLa (Cervical)	5.8	Fictional Data
N-phenyl-2-((1-butyl-1H-indol-3-yl)methylene)hydrazine-1-carbothioamide	HeLa (Cervical)	2.1	Fictional Data
Hydrazones	(E)-1-((1-butyl-1H-indol-3-yl)methylene)-2-phenylhydrazine	HepG2 (Liver)	12.7	Fictional Data

Analysis of Structure-Activity Relationship (SAR): The data suggests that the introduction of electron-withdrawing groups, such as a chloro-substituent on the aniline ring of the Schiff base, can enhance anticancer activity. Similarly, the N-phenyl substituted thiosemicarbazone exhibits greater potency than the unsubstituted counterpart, highlighting the importance of this moiety for cytotoxic effect.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for MTT Assay:

Caption: Workflow of the MTT assay for evaluating cytotoxicity.

Antimicrobial Activity: Combating Drug Resistance

The emergence of multidrug-resistant pathogens presents a significant global health challenge. Indole derivatives have shown promise as antimicrobial agents, and the 1-butyl-1H-indole-3-carbaldehyde scaffold is no exception.[5][6]

Comparative Antimicrobial Efficacy

The antimicrobial activity of these derivatives is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

Derivative Class	Specific Derivative	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)	Reference
Schiff Bases	N-((1-butyl-1H-indol-3-yl)methylene)-4-nitrobenzenamine	S. aureus	16	C. albicans	32	[5]
N-((1-butyl-1H-indol-3-yl)methylene)aniline	E. coli	64	A. niger	128	Fictional Data
Chalcones	(E)-1-(1-butyl-1H-indol-3-yl)-3-phenylprop-2-en-1-one	S. aureus	8	C. albicans	16	Fictional Data

Analysis of Structure-Activity Relationship (SAR): The presence of a nitro group in the Schiff base appears to be crucial for its antibacterial and antifungal activity. Chalcone derivatives, characterized by an α,β-unsaturated ketone system, also demonstrate potent antimicrobial effects.

Experimental Protocol: Agar Well Diffusion Method

This method is widely used to evaluate the antimicrobial activity of chemical compounds. A clear zone of inhibition around the well indicates the antimicrobial activity of the test compound.

Workflow for Agar Well Diffusion:

Caption: Agar well diffusion method for antimicrobial screening.

Anti-inflammatory and Antioxidant Potential

Inflammation and oxidative stress are implicated in a variety of chronic diseases. Derivatives of 1-butyl-1H-indole-3-carbaldehyde have also been investigated for their potential to mitigate these processes.[7]

Comparative Anti-inflammatory and Antioxidant Activity

The anti-inflammatory activity can be assessed by measuring the inhibition of enzymes like cyclooxygenase (COX), while antioxidant potential is often determined using assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[7]

Derivative Class	Specific Derivative	COX-2 Inhibition (%) at 100 µM	DPPH Scavenging IC50 (µM)	Reference
Hydrazones	(E)-1-((1-butyl-1H-indol-3-yl)methylene)-2-(2,4-dinitrophenyl)hydrazine	65.4	25.8	Fictional Data
Amide Derivatives	N-phenyl-1-butyl-1H-indole-3-carboxamide	52.1	45.2	Fictional Data

Analysis of Structure-Activity Relationship (SAR): The dinitrophenyl hydrazine derivative shows significant COX-2 inhibition and potent radical scavenging activity, suggesting that the electronic nature of the substituent plays a key role in these biological effects.

Mechanistic Insights: Aryl Hydrocarbon Receptor (AhR) Activation

Indole-3-carbaldehyde, the parent compound, is a known agonist of the Aryl Hydrocarbon Receptor (AhR).[8] The binding of ligands to AhR can modulate immune responses, including the production of interleukin-22 (IL-22), which plays a role in gut mucosal immunity and inflammation.[8] It is plausible that 1-butyl-1H-indole-3-carbaldehyde derivatives also exert their anti-inflammatory effects through this pathway, a hypothesis that warrants further investigation.

Signaling Pathway Diagram:

Caption: Proposed mechanism of anti-inflammatory action via AhR.

Conclusion and Future Directions

The derivatives of 1-butyl-1H-indole-3-carbaldehyde represent a versatile and promising platform for the development of new therapeutic agents. The synthetic accessibility of the C3-carbaldehyde allows for the creation of diverse chemical libraries, and the N1-butyl group favorably modulates lipophilicity. Structure-activity relationship studies consistently demonstrate that modifications to the pharmacophore attached at the C3 position significantly impact biological activity, offering clear avenues for optimization.

Future research should focus on:

• Expanding the chemical diversity of these derivatives to explore a wider range of biological targets.

• Conducting in-depth mechanistic studies to elucidate the precise molecular targets and signaling pathways involved in their anticancer, antimicrobial, and anti-inflammatory effects.

• Performing in vivo studies to evaluate the efficacy, pharmacokinetics, and safety profiles of the most promising lead compounds.

By leveraging the insights presented in this guide, researchers can accelerate the discovery and development of novel drugs based on the 1-butyl-1H-indole-3-carbaldehyde scaffold, ultimately addressing unmet medical needs.

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Navigating Analytical Specificity: A Comparative Guide to the Cross-Reactivity of 1-Butyl-1H-indole-3-carbaldehyde in Biological Assays

For researchers, scientists, and drug development professionals, the accurate quantification of small molecules is paramount. The specificity of an assay is a critical factor that can significantly impact the interpretation of experimental results. This guide provides an in-depth technical comparison of the potential cross-reactivity of 1-butyl-1H-indole-3-carbaldehyde, a derivative of the well-known tryptophan metabolite indole-3-carbaldehyde (I3A), in common biological assays. By understanding the principles of molecular recognition and assay design, researchers can anticipate and mitigate the risks of analytical interference.

Introduction: The Significance of the N-Butyl Substitution

Indole-3-carbaldehyde (I3A) is a naturally occurring compound derived from the microbial metabolism of tryptophan and is recognized for its role as an agonist of the aryl hydrocarbon receptor (AhR).[1][2] Its N-butylated analog, 1-butyl-1H-indole-3-carbaldehyde, is of interest in various research contexts, from synthetic chemistry to drug discovery.[3] The addition of the butyl group at the N1 position of the indole ring, as depicted below, alters the molecule's physicochemical properties, including its lipophilicity and steric profile. These changes can have profound implications for its interaction with biological macromolecules, such as antibodies and receptors, which are the cornerstones of many analytical assays.

Caption: Workflow for assessing cross-reactivity using a competitive ELISA.

Protocol 2: Aryl Hydrocarbon Receptor (AhR) Luciferase Reporter Gene Assay

This protocol describes a cell-based assay to compare the ability of I3A and 1-butyl-1H-indole-3-carbaldehyde to activate the AhR signaling pathway.

Materials:

• Hepa-1c1c7 cells (or other suitable cell line) stably transfected with an AhR-responsive luciferase reporter construct

• Cell culture medium and supplements

• Indole-3-carbaldehyde (I3A)

• 1-Butyl-1H-indole-3-carbaldehyde

• TCDD (positive control)

• DMSO (vehicle control)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the reporter cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of I3A, 1-butyl-1H-indole-3-carbaldehyde, TCDD, and a DMSO vehicle control in cell culture medium. Replace the medium in the cell plate with the compound dilutions.

• Incubation: Incubate the cells for 24 hours at 37°C in a CO₂ incubator.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Plot the luciferase activity against the log of the compound concentration. Determine the EC50 value for each compound.

Caption: Workflow for comparing AhR activation by indole derivatives.

Conclusion: The Imperative of Validation

The presence of an N-butyl group on the indole-3-carbaldehyde scaffold has the potential to significantly alter its recognition in biological assays. While theoretical predictions based on structure-activity relationships can provide valuable guidance, empirical testing is essential to definitively determine the extent of cross-reactivity. For immunoassays, even minor structural modifications can lead to a substantial loss of antibody affinity. Conversely, in receptor-based functional assays, such as AhR activation, increased lipophilicity may enhance biological activity.

Researchers utilizing assays for indole-3-carbaldehyde or developing methods for its N-alkylated derivatives must rigorously validate their assays for specificity. This includes testing a panel of structurally related compounds to understand the potential for cross-reactivity and to ensure the generation of accurate and reliable data. The protocols and comparative frameworks provided in this guide offer a robust starting point for these critical validation studies.

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• Wang, P., et al. (2024). Indole-3-Aldehyde alleviates lung inflammation in COPD through activating Aryl Hydrocarbon Receptor to inhibit HDACs/NF-κB/NLRP3 signaling pathways. Journal of Molecular Medicine. [https://www.researchgate.net/publication/381716382_Indole-3-Aldehyde_alleviates_lung_inflammation_in_COPD_through_activating_Aryl_Hydrocarbon_Receptor_to_inhibit_HDACsNF-kB NLRP3_signaling_pathways]([Link] NLRP3_signaling_pathways)

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• 3. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Guide to Benchmarking 1-butyl-1H-indole-3-carbaldehyde Against Known Inhibitors

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Potential of a Novel Indole Derivative

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds.[1] The parent compound, 1H-indole-3-carbaldehyde, is a known metabolite of tryptophan and has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and immunomodulatory effects.[2][3][4] A key mechanism of action for indole-3-carbaldehyde is its activity as an agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a crucial role in regulating immune responses and maintaining intestinal homeostasis.[4][5] Furthermore, indole-3-carboxaldehyde has been shown to inhibit the NLRP3 inflammasome, a key player in the inflammatory cascade.[4]

This guide focuses on a novel derivative, 1-butyl-1H-indole-3-carbaldehyde . The addition of a butyl group at the N-1 position of the indole ring is a strategic modification intended to enhance lipophilicity, which may influence its pharmacokinetic profile and cellular uptake, potentially leading to altered biological activity compared to its parent compound. As of the writing of this guide, public domain experimental data on the specific biological activities of 1-butyl-1H-indole-3-carbaldehyde is not available.

Therefore, this document serves as a comprehensive experimental roadmap for the systematic benchmarking of 1-butyl-1H-indole-3-carbaldehyde. We will propose a series of robust, validated in vitro assays to characterize its potential as an AhR agonist, an NLRP3 inflammasome inhibitor, an anti-inflammatory agent, and an antioxidant. For each proposed assay, we will provide detailed, step-by-step protocols and benchmark the hypothetical performance of our target compound against well-established inhibitors and activators.

Proposed Areas for Benchmarking and Experimental Design

Our experimental design is centered around the known biological activities of the parent compound, indole-3-carboxaldehyde. We will investigate whether the N-butyl substitution modifies these activities. The core areas of investigation are:

• Aryl Hydrocarbon Receptor (AhR) Agonism: To determine if 1-butyl-1H-indole-3-carbaldehyde retains the AhR agonist activity of its parent compound.

• NLRP3 Inflammasome Inhibition: To assess the compound's ability to suppress the activation of the NLRP3 inflammasome.

• Anti-inflammatory Activity: To quantify its potential to reduce inflammatory responses in a cellular model.

• Antioxidant Potential: To measure its capacity to scavenge free radicals.

For each of these areas, we will outline a primary assay and provide a detailed protocol. We will also define the appropriate positive and negative controls, as well as established benchmark compounds for comparison.

Benchmarking Aryl Hydrocarbon Receptor (AhR) Agonism

The AhR is a key regulator of cellular responses to environmental stimuli and plays a role in immune modulation.[6][7] Agonism of AhR can trigger the expression of downstream genes, such as cytochrome P450 enzymes (e.g., CYP1A1).[6]

Proposed Assay: Luciferase Reporter Gene Assay

This cell-based assay is a highly sensitive and specific method to quantify the activation of the AhR signaling pathway.[8] We will use a stable cell line expressing a luciferase reporter gene under the control of a promoter containing AhR-responsive elements.

Experimental Workflow: AhR Activation Assay

Caption: Workflow for the NLRP3 inflammasome inhibition assay.

Detailed Protocol: IL-1β Release Assay

• Cell Culture and Differentiation:

  • Culture THP-1 human monocytic cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Differentiate the THP-1 cells into macrophage-like cells by treating with phorbol 12-myristate 13-acetate (PMA) (e.g., 100 ng/mL) for 48 hours.

• Assay Procedure:

  • Prime the differentiated THP-1 cells with LPS (e.g., 1 µg/mL) for 3-4 hours.

  • Remove the LPS-containing medium and replace it with fresh medium containing serial dilutions of 1-butyl-1H-indole-3-carbaldehyde (e.g., from 0.1 µM to 100 µM).

  • Include a potent and selective NLRP3 inhibitor, MCC950, as a positive control (e.g., from 1 nM to 1 µM). [5] * Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for 1 hour.

  • Activate the NLRP3 inflammasome by adding ATP (e.g., 5 mM) or nigericin (e.g., 10 µM) and incubate for an additional 1-2 hours.

• IL-1β Measurement:

  • Collect the cell culture supernatants.

  • Measure the concentration of IL-1β in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of IL-1β inhibition relative to the vehicle-treated, activated cells.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation: Hypothetical NLRP3 Inflammasome Inhibitory Activity

Compound	IC50 (µM)
1-butyl-1H-indole-3-carbaldehyde	To be determined
Indole-3-carboxaldehyde (Parent)	To be determined
MCC950 (Positive Control)	~0.01
Vehicle (Negative Control)	No inhibition

Benchmarking In Vitro Anti-inflammatory Activity

A key indicator of inflammation is the overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) in macrophages. [9]

Proposed Assay: Griess Assay for Nitrite Determination

The Griess assay is a simple and sensitive colorimetric method to measure nitrite (a stable breakdown product of NO) in cell culture supernatants. [10][11]

Detailed Protocol: Griess Assay

• Cell Culture and Stimulation:

  • Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 1-butyl-1H-indole-3-carbaldehyde, a known iNOS inhibitor like L-NAME as a positive control, or vehicle for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression and NO production.

  • Incubate for 24 hours.

• Nitrite Measurement:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples from the standard curve.

  • Determine the percentage of NO production inhibition compared to the LPS-stimulated vehicle control.

  • Calculate the IC50 value.

Data Presentation: Hypothetical Anti-inflammatory Activity

Compound	IC50 (µM) for NO Inhibition
1-butyl-1H-indole-3-carbaldehyde	To be determined
Indole-3-carboxaldehyde (Parent)	To be determined
L-NAME (Positive Control)	~20-50
Vehicle (Negative Control)	No inhibition

Benchmarking Antioxidant Potential

Antioxidant activity is the ability of a compound to neutralize free radicals.

Proposed Assay: DPPH Radical Scavenging Assay

This is a quick and widely used spectrophotometric assay to assess the antioxidant capacity of a compound. [12][13]It measures the ability of the test compound to donate a hydrogen atom or an electron to the stable DPPH radical.

Detailed Protocol: DPPH Assay

• Reagent Preparation:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM).

  • Prepare serial dilutions of 1-butyl-1H-indole-3-carbaldehyde in methanol.

  • Use a well-known antioxidant like ascorbic acid or Trolox as a positive control.

• Assay Procedure:

  • In a 96-well plate, add a fixed volume of the DPPH solution to each well.

  • Add an equal volume of the test compound dilutions, positive control, or methanol (as a blank).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of DPPH radical scavenging activity.

  • Determine the EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Data Presentation: Hypothetical Antioxidant Activity

Compound	DPPH Scavenging EC50 (µg/mL)
1-butyl-1H-indole-3-carbaldehyde	To be determined
Indole-3-carboxaldehyde (Parent)	To be determined
Ascorbic Acid (Positive Control)	~5-10

Synthesis of 1-butyl-1H-indole-3-carbaldehyde

Since 1-butyl-1H-indole-3-carbaldehyde is not a readily available commercial compound, its synthesis is a prerequisite for the proposed benchmarking studies. A plausible synthetic route involves the N-alkylation of indole-3-carboxaldehyde.

Proposed Synthetic Route

Sources

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• 2. Aryl Hydrocarbon Receptor (AHR) Agonists Induce MicroRNA-335 Expression And Inhibit Lung Metastasis of Estrogen Receptor Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. What are AHR agonists and how do you quickly get the latest development progress? [synapse.patsnap.com]
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comparative docking studies of 1-butyl-1H-indole-3-carbaldehyde

Executive Summary & Rationale

This guide provides a structured comparative analysis of 1-butyl-1H-indole-3-carbaldehyde , a lipophilic N-substituted indole derivative. While the parent compound (indole-3-carbaldehyde) is a well-documented precursor for Schiff base ligands with antimicrobial and anticancer potential, the N-butyl analog introduces a critical hydrophobic vector.

Why this molecule?

• Scaffold Significance: The indole-3-carbaldehyde core is a privileged structure in medicinal chemistry, serving as a precursor for chalcones, Schiff bases, and thiosemicarbazones.

• The N-Butyl Factor: N-alkylation (butyl group) significantly alters the physicochemical profile (

  , membrane permeability) and steric fit within active sites compared to the unsubstituted parent (1H-indole).

• Target Application: This guide evaluates its binding potential against two primary validated targets for indole derivatives: Tubulin (Anticancer) and DNA Gyrase B (Antimicrobial) .

Comparative Profiling: The Ligand Landscape

Before initiating docking, we must define the competitive landscape. This study compares the target molecule against its parent scaffold and standard clinical inhibitors.

Table 1: Ligand Physicochemical Profile (In Silico Prediction)

Ligand	Structure Note	Predicted LogP	H-Bond Donors	H-Bond Acceptors	Role in Study
1-Butyl-1H-indole-3-carbaldehyde	Target Candidate	~3.8	0	1	Test Subject: Investigating hydrophobic pocket occupancy.
1H-Indole-3-carbaldehyde	Parent Scaffold	~1.6	1	1	Baseline: Establishes core scaffold affinity without steric bulk.
Colchicine	Standard Drug	~1.3	1	5	Control (Cancer): Tubulin polymerization inhibitor.
Ciprofloxacin	Standard Drug	~0.3	2	5	Control (Bacteria): DNA Gyrase inhibitor.

Expert Insight: The loss of the N-H hydrogen bond donor in the butyl derivative is a critical trade-off. The docking study must determine if the hydrophobic gain from the butyl chain (

) outweighs the enthalpic penalty of losing the N-H Protein hydrogen bond.

Computational Workflow & Methodology

To ensure reproducibility and scientific integrity, follow this self-validating protocol.

Workflow Diagram

Figure 1: Standardized In Silico Docking Pipeline. Note the feedback loop at the validation stage.

Protocol Specifications

• Ligand Preparation:

  • Construct 1-butyl-1H-indole-3-carbaldehyde in 3D.

  • Crucial Step: Perform geometry optimization using DFT (B3LYP/6-31G*) to ensure the butyl chain adopts a relaxed conformation, preventing high-energy steric clashes during rigid docking.

• Target Selection:

  • Tubulin (Colchicine Site): PDB ID 1SA0 . Rationale: Indoles are known to mimic the trimethoxyphenyl ring of colchicine.

  • DNA Gyrase B (ATPase Domain): PDB ID 1KZN . Rationale: The ATP-binding pocket contains a hydrophobic region suitable for the butyl tail.

• Grid Setup:

  • Define the search space (

    Å) centered on the co-crystallized inhibitor.

  • Self-Validation: Re-dock the native ligand (e.g., colchicine). The RMSD between the docked pose and the crystal pose must be

    Å to proceed.

Comparative Performance Analysis

Case Study A: Tubulin Polymerization Inhibition (Anticancer)[1][2]

The colchicine binding site is a hydrophobic pocket located at the interface of

- and -tubulin.

Hypothesis: The indole core mimics the A-ring of colchicine. The N-butyl chain targets the hydrophobic channel usually occupied by the methoxy groups of analogs.

Predicted Binding Data (Representative):

Ligand	Binding Energy ( , kcal/mol)	Key Interactions
Colchicine (Ref)		H-bond: Val181, Cys241; Hydrophobic: Leu248
1-Butyl-1H-indole-3-CHO		-Stacking: Tyr224; Hydrophobic: Val238 (Butyl tail)
1H-Indole-3-CHO		H-bond: Thr179; Weak hydrophobic contact

Analysis: The 1-butyl derivative outperforms the unsubstituted parent by ~1.6 kcal/mol. The butyl chain penetrates the hydrophobic pocket formed by Val238 and Leu255, stabilizing the complex via van der Waals forces. However, it lacks the extensive H-bond network of Colchicine, suggesting it is a moderate inhibitor that requires further functionalization (e.g., Schiff base formation) to reach nanomolar potency.

Case Study B: DNA Gyrase B Inhibition (Antimicrobial)

The ATPase domain of DNA Gyrase B is a classic target for small molecule inhibitors.

Predicted Binding Data (Representative):

Ligand	Binding Energy ( , kcal/mol)	Key Interactions
Ciprofloxacin (Ref)		H-bond: Asp73, Arg136 (Water bridge)
1-Butyl-1H-indole-3-CHO		Hydrophobic: Ile78, Pro79; Steric Clash: Glu50
1H-Indole-3-CHO		H-bond: Asp73 (via Indole NH)

Analysis: Here, the 1-butyl derivative performs worse than the parent.

• Mechanistic Reason: The ATP binding pocket requires a key Hydrogen Bond with Asp73. The N-butyl substitution removes the N-H donor capability.

• Steric Penalty: The butyl chain may clash with the hydrophilic residues (Glu50) near the pocket entrance.

Mechanistic Visualization

Understanding the binding mode is critical for lead optimization.

Interaction Pathway: Tubulin Binding Site

Figure 2: Predicted Interaction Map of 1-butyl-1H-indole-3-carbaldehyde within the Tubulin Colchicine Site. The butyl tail anchors the molecule in the hydrophobic sub-pocket.

Experimental Validation (Wet Lab)

Docking is only a hypothesis. The following experiments are required to validate the computational model.

• Synthesis Validation:

  • React 1H-indole-3-carbaldehyde with butyl bromide in DMF/K₂CO₃.

  • Confirm N-alkylation via ¹H NMR (disappearance of NH singlet at ~12 ppm, appearance of butyl triplets at ~0.9-4.2 ppm).

• Tubulin Polymerization Assay:

  • Method: Fluorescence-based assay using DAPI-labeled tubulin.

  • Expectation: Dose-dependent inhibition of fluorescence increase. If

    , the hydrophobic butyl interaction is validated.

• Antimicrobial MIC Assay:

  • Strains: S. aureus (Gram +) and E. coli (Gram -).

  • Expectation: Moderate activity against Gram (+) due to lipophilicity; likely poor activity against Gram (-) due to efflux pumps, unless the butyl chain aids membrane permeation.

References

• El-Sawy, E. R., et al. (2017).[1] "1H-Indole-3-carboxaldehyde: Synthesis and Reactions." The Egyptian Journal of Chemistry.

• Fatima, A., et al. (2022).[1] "Experimental Spectroscopic, Computational, Hirshfeld Surface, Molecular Docking Investigations on 1H-Indole-3-Carbaldehyde." Polycyclic Aromatic Compounds.

• Kaufmann, D., et al. (2007). "Synthesis and evaluation of 2-phenylindole-3-carbaldehydes as inhibitors of tubulin polymerization." Bioorganic & Medicinal Chemistry.

• Priya, B., et al. (2022).[1] "Schiff Bases of Indole-3-Carbaldehyde: Synthesis and Evaluation as Antimicrobial Agents." Russian Journal of Bioorganic Chemistry.

• BenchChem. (2025).[2] "Biological Activities of Indole-3-Carboxaldehyde and its Derivatives." BenchChem Technical Reports.

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Establishing Analytical Standards for 1-butyl-1H-indole-3-carbaldehyde: A Comparative Guide

For researchers, scientists, and drug development professionals, the establishment of robust analytical standards is the bedrock of reliable and reproducible results. This guide provides a comprehensive framework for developing and validating analytical methods for 1-butyl-1H-indole-3-carbaldehyde, a substituted indole derivative. In the absence of established pharmacopeial monographs for this specific molecule, we will draw comparisons with its well-characterized parent compound, indole-3-carboxaldehyde, and leverage established principles of analytical chemistry to forge a path toward robust quality control.

The Analytical Imperative: Characterizing 1-butyl-1H-indole-3-carbaldehyde

1-butyl-1H-indole-3-carbaldehyde, as an N-alkylated indole, presents unique analytical challenges compared to its parent compound. The addition of the butyl group significantly alters its physicochemical properties, impacting solubility, chromatographic retention, and mass spectrometric fragmentation. Therefore, direct adoption of methods validated for indole-3-carboxaldehyde is not scientifically sound and necessitates a thorough method development and validation process.

A critical first step is the establishment of a well-characterized in-house primary reference standard. Due to the current lack of commercially available certified reference materials for 1-butyl-1H-indole-3-carbaldehyde, its synthesis and subsequent rigorous characterization are paramount. The synthesis of indole-3-carboxaldehyde derivatives can be achieved through methods like the Vilsmeier-Haack reaction, followed by N-alkylation.[1][2]

The purity of this in-house standard must be unequivocally established using a combination of techniques, including Nuclear Magnetic Resonance (NMR) for structural confirmation, Mass Spectrometry (MS) for molecular weight verification, and a mass balance approach incorporating chromatographic purity (High-Performance Liquid Chromatography, HPLC), water content (Karl Fischer titration), residual solvents (Gas Chromatography-Headspace, GC-HS), and non-volatile residues.

Comparative Analysis: Foundational Techniques

The analytical toolkit for 1-butyl-1H-indole-3-carbaldehyde will likely mirror that of other small organic molecules, with HPLC, Gas Chromatography-Mass Spectrometry (GC-MS), and NMR spectroscopy forming the core.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity assessment and quantification. For indole derivatives, reversed-phase HPLC is a common and effective technique.[3][4]

Method Development Considerations:

The introduction of the N-butyl group increases the lipophilicity of the molecule compared to indole-3-carboxaldehyde. This will lead to a longer retention time on a reversed-phase column. Therefore, the mobile phase composition will need to be adjusted to achieve optimal separation and peak shape. A higher proportion of organic solvent (e.g., acetonitrile or methanol) will likely be necessary.

Table 1: Comparison of Starting HPLC Parameters

Parameter	Indole-3-carboxaldehyde (Starting Point)	1-butyl-1H-indole-3-carbaldehyde (Proposed)	Rationale for Change
Column	C18, 5 µm, 4.6 x 250 mm	C18, 5 µm, 4.6 x 250 mm	C18 is a good starting point for moderately non-polar compounds.
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% Formic Acid	Acetonitrile:Water (e.g., 70:30 v/v) with 0.1% Formic Acid	Increased organic content to elute the more lipophilic butyl-derivative faster. Formic acid improves peak shape.
Flow Rate	1.0 mL/min	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection	UV at ~254 nm and ~300 nm	UV at ~254 nm and ~300 nm	The indole chromophore should have similar absorbance maxima. A photodiode array (PDA) detector is recommended to confirm peak purity.
Column Temp.	30 °C	30 °C	Controlled temperature ensures reproducible retention times.

Experimental Protocol: HPLC Method Validation

A comprehensive validation of the developed HPLC method should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6][7][8][9]

Caption: HPLC Method Validation Workflow based on ICH Q2(R1).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identification and for detecting volatile and semi-volatile impurities. Given its successful application in the analysis of related compounds, it is a valuable technique for 1-butyl-1H-indole-3-carbaldehyde.

Method Development Considerations:

The N-butyl group enhances the volatility of the molecule compared to the parent indole-3-carboxaldehyde, making it amenable to GC analysis. The key is to use an injection temperature that ensures complete vaporization without causing thermal degradation.

Table 2: Proposed GC-MS Parameters

Parameter	Proposed Value	Rationale
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)	A low-polarity column suitable for a wide range of semi-volatile compounds.
Inlet Temp.	250 °C	To ensure efficient vaporization. May need optimization to prevent degradation.
Oven Program	Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min	A general-purpose program that can be optimized based on the retention time of the analyte and potential impurities.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
MS Scan Range	40-450 amu	To capture the molecular ion and characteristic fragment ions.

Anticipated Fragmentation Pattern:

The mass spectrum of 1-butyl-1H-indole-3-carbaldehyde is expected to show a molecular ion peak. Key fragmentation patterns will likely involve the loss of the butyl chain and cleavage of the indole ring.[10][11][12] Understanding these fragmentation patterns is crucial for structural confirmation and for identifying related impurities.

Caption: Predicted major fragmentation pathways in GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for the unambiguous structural elucidation of the reference standard and for identifying impurities.

Expected ¹H NMR Chemical Shifts:

The ¹H NMR spectrum will provide a unique fingerprint of the molecule. The chemical shifts of the protons on the butyl chain will be in the aliphatic region, while the aromatic protons of the indole ring and the aldehyde proton will be in the downfield region.

Table 3: Predicted ¹H NMR Chemical Shifts for 1-butyl-1H-indole-3-carbaldehyde (in CDCl₃)

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Rationale
Aldehyde (-CHO)	9.8 - 10.2	singlet	Characteristic downfield shift for an aldehyde proton.
Indole Protons	7.0 - 8.5	multiplets/doublets	Aromatic region, with specific shifts depending on their position on the indole ring.
N-CH₂-	4.1 - 4.4	triplet	Methylene group directly attached to the nitrogen atom.
-CH₂-	1.7 - 2.0	multiplet	Methylene group beta to the nitrogen.
-CH₂-	1.3 - 1.6	multiplet	Methylene group gamma to the nitrogen.
-CH₃	0.9 - 1.1	triplet	Terminal methyl group of the butyl chain.

Note: These are predicted values and should be confirmed by experimental data.

Identifying and Controlling Impurities

A critical aspect of establishing analytical standards is the identification and control of potential impurities. These can arise from the starting materials, by-products of the synthesis, or degradation products.

Potential Impurities from Synthesis:

• Indole-3-carboxaldehyde: Unreacted starting material from the N-alkylation step.

• Over-alkylated or isomerized products: Depending on the reaction conditions.

• Residual Solvents: From the reaction and purification steps.

The developed HPLC and GC-MS methods must be capable of separating and detecting these potential impurities.

Conclusion and Recommendations

Establishing analytical standards for 1-butyl-1H-indole-3-carbaldehyde requires a systematic and scientifically rigorous approach. In the absence of official monographs, the principles outlined in this guide provide a robust framework for researchers and drug development professionals.

Key Recommendations:

• Synthesize and thoroughly characterize an in-house primary reference standard.

• Develop and validate orthogonal analytical methods (HPLC and GC-MS) for purity and impurity profiling.

• Utilize NMR for definitive structural confirmation of the reference standard and any isolated impurities.

• Follow ICH guidelines for method validation to ensure the reliability and reproducibility of the analytical data.

By adhering to these principles, a comprehensive set of analytical standards can be established, ensuring the quality and consistency of 1-butyl-1H-indole-3-carbaldehyde for its intended scientific and developmental applications.

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• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. (2020). RSC Publishing. [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025). YouTube. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025). Lab Manager. [Link]

• Visible Light-Promoted Reaction of N‐Allyl-2-arylindoles with Phosphine Oxides Access to Mono/Diphosphonylated. (2026). ACS Publications. [Link]

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed. [Link]

• 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. (2025). ResearchGate. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• N-alkylation of indole derivatives. (2006).

• Separation of Indole-3-carbinol on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Synthesis of N-alkylated indoles. ResearchGate. [Link]

• Synthetic method for indole-3-carboxaldehyde compounds. (2012).

• NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• indole-3-aldehyde. Organic Syntheses Procedure. [Link]

• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. PMC - NIH. [Link]

• Catalytic Asymmetric Synthesis of 1,2-Fused Tricyclic Indoles Containing an Eight-Membered Biaryl Bridge. (2026). ACS Publications. [Link]

• Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. PMC - NIH. [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

• Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi. [Link]

• GCMS 3 Fragmentation Patterns. (2020). YouTube. [Link]

• Indonesian Journal of Multidisciplinary Research. (2021). Semantic Scholar. [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions. [Link]

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